Sodium feredetate

• CAS: 157009-77-3

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Characterization of Sodium Feredetate

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of sodium feredetate, a chelated iron compound widely utilized in the pharmaceutical and food industries for iron supplementation. Also known as sodium iron(III) ethylenediaminetetraacetate, its unique structure enhances iron bioavailability and minimizes the gastrointestinal side effects commonly associated with other iron salts.[1][2][3] This guide details common synthesis protocols, comprehensive characterization methodologies, and the underlying mechanism of action, presenting quantitative data and experimental workflows to support research and development efforts.

Synthesis of Sodium Feredetate (Sodium Iron EDTA)

The synthesis of sodium feredetate is based on the principles of coordination chemistry, wherein a ferric iron (Fe³⁺) source is chelated by ethylenediaminetetraacetic acid (EDTA) in an aqueous solution. The stability of the resulting complex is crucial for its function.[4][5] Several methods exist, primarily differing in the choice of reactants and purification steps. The most common approach involves the reaction of an iron(III) salt with a sodium salt of EDTA.

General Synthesis Pathway

The fundamental process involves dissolving the EDTA salt and the iron source in water, followed by a reaction under controlled pH and temperature to form the sodium feredetate complex.[4] The product is then typically precipitated, often with the aid of a solvent like ethanol, followed by filtration, washing, and drying to yield a high-purity crystalline powder.[4][6]

Caption: General workflow for the synthesis of sodium feredetate.

Experimental Protocols

Protocol 1: Synthesis from Disodium Edetate and Ferric Chloride

This is a common and straightforward laboratory-scale method.[5][7]

• Prepare EDTA Solution: Dissolve 0.4 g (0.01 mol) of sodium hydroxide (NaOH) in 10 mL of deionized water. To this solution, add 3.8 g (0.01 mol) of disodium dihydrogen EDTA dihydrate (Na₂H₂EDTA·2H₂O). Gently heat the mixture until all solids have dissolved, resulting in a clear solution.

• Prepare Iron Solution: In a separate vessel, dissolve 2.5 g (0.009 mol) of iron(III) chloride hexahydrate (FeCl₃·6H₂O) in 5 mL of deionized water.

• Reaction: Add the iron(III) chloride solution to the EDTA solution while swirling to ensure thorough mixing.

• Precipitation: Gently boil the resulting solution to evaporate the water until a yellow powder precipitates out of the solution.

• Isolation and Purification: Cool the mixture in an ice bath. Collect the precipitate by suction filtration. Wash the product thoroughly with ice-cold deionized water to remove any unreacted iron(III) ions, followed by two washes with ethanol.

• Drying: Dry the final product using a filter paper or in a desiccator at room temperature.

Protocol 2: Two-Step Synthesis via Ferric Hydroxide Intermediate

This method involves the initial preparation of ferric hydroxide, which then reacts with a sodium EDTA solution.[8]

• Step 1: Preparation of Ferric Hydroxide

  • Dissolve 4.8 g of NaOH in 100 mL of deionized water.

  • Separately, dissolve 10.8 g of FeCl₃ in deionized water.

  • Add the FeCl₃ solution to the NaOH solution with vigorous stirring.

  • After the reaction is complete, filter the precipitate and wash it three times with deionized water to obtain pure ferric hydroxide.

• Step 2: Formation of Sodium Feredetate

  • Dissolve 16.4 g of disodium EDTA (Na₂EDTA) in 200 mL of deionized water, heating to 60-70°C.

  • Add this Na₂EDTA solution to the flask containing the prepared ferric hydroxide.

  • Adjust the pH to 8 and heat the mixture at 100°C for 2 hours.

  • Filter the solution while hot and concentrate it under reduced pressure until it becomes viscous.

  • Cool the concentrate and add 95% ethanol while stirring until a solid forms.

  • Wash the solid product with ethanol three times, dry it, and grind it into a fine powder.

Parameter	Protocol 1	Protocol 2 (Step 2)
Iron Source	Iron(III) Chloride Hexahydrate	Ferric Hydroxide (prepared in situ)
EDTA Source	Disodium Dihydrogen EDTA Dihydrate	Disodium EDTA
Key Reaction Temp.	Boiling	100°C
Precipitation Method	Evaporation & Cooling	Addition of Ethanol

Table 1: Comparison of key parameters in the described synthesis protocols.

Characterization and Quality Control

Thorough characterization is essential to ensure the purity, stability, and identity of the synthesized sodium feredetate.[4] The British Pharmacopoeia (BP) provides a monograph with standard specifications for pharmaceutical-grade material.[9][10]

Physicochemical Properties and Identification

Sodium feredetate is typically a yellow or yellowish-brown, hygroscopic, crystalline powder.[9][11] Key identification tests include:

• Infrared (IR) Spectroscopy: The IR absorption spectrum of the sample should be concordant with the reference spectrum of sodium feredetate.[9][10]

• Qualitative Tests for Iron and Sodium: After ignition of the sample, the residue can be dissolved in acid. The resulting solution should yield positive results for the characteristic reactions of both iron and sodium salts.[9]

Quantitative Analysis and Purity

A series of quantitative tests are performed to ensure the product meets established quality standards.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. Sodium Feredetate: View Uses, Side Effects and Medicines [truemeds.in]
• 3. What is Sodium Feredetate used for? [synapse.patsnap.com]
• 4. How High Purity Iron Supplement Agent Sodium Feredetate is Produced [vaibhavfinechem.com]
• 5. cuhk.edu.hk [cuhk.edu.hk]
• 6. CN105837461A - Production technology of high purity iron supplement agent sodium feredetate - Google Patents [patents.google.com]
• 7. edu.rsc.org [edu.rsc.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. mubychem.net [mubychem.net]
• 10. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 11. aayronfinechem.com [aayronfinechem.com]

An In-Depth Technical Guide to the Mechanism of Action of Sodium Feredetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium feredetate, also known as sodium iron (III) ethylenediaminetetraacetate, is a chelated iron compound utilized in the treatment and prevention of iron deficiency anemia. Its unique chemical structure, where ferric iron is complexed with ethylenediaminetetraacetic acid (EDTA), confers distinct advantages in terms of bioavailability and gastrointestinal tolerability compared to conventional ferrous iron salts. This technical guide provides a comprehensive overview of the core mechanism of action of sodium feredetate, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Core Mechanism of Action

The enhanced efficacy of sodium feredetate stems from the protective chelation of iron by EDTA. This stable complex safeguards the iron atom from interactions with dietary inhibitors in the gastrointestinal tract and maintains its solubility, thereby increasing its availability for absorption.

Behavior in the Gastrointestinal Lumen

Upon oral administration, sodium feredetate dissolves in the gastrointestinal tract. The EDTA chelate protects the ferric iron from forming insoluble complexes with dietary components such as phytates, tannins, and polyphenols, which are known to significantly impair the absorption of non-heme iron from other supplements and food sources.[1] This protection ensures that a higher concentration of soluble iron reaches the site of absorption in the small intestine.

Intestinal Absorption: A Dual Pathway Hypothesis

The precise mechanism of intestinal absorption of iron from the sodium feredetate complex is a subject of ongoing research, with evidence suggesting two potential pathways:

• Dissociation Prior to or During Absorption: A prominent hypothesis, supported by studies in animal models, posits that the iron-EDTA complex dissociates in the microenvironment of the intestinal brush border or during its transit into the enterocyte.[2] A study in swine demonstrated that a significant portion of the iron from a radiolabeled NaFeEDTA complex is split from the EDTA molecule in the gut lumen before being absorbed.[2] Once dissociated, the released ferric iron (Fe³⁺) is likely reduced to its ferrous form (Fe²⁺) by duodenal cytochrome B (Dcytb), a ferrireductase on the apical membrane of enterocytes. The ferrous iron can then be transported into the cell via the Divalent Metal Transporter 1 (DMT1).

• Paracellular and/or Receptor-Mediated Uptake of the Intact Complex: Some evidence suggests that a small fraction of the intact iron-EDTA complex may be absorbed. The presence of small amounts of radio-labeled iron from an Fe(III)EDTA complex in urine suggests that some of the chelate is absorbed intact and subsequently excreted.[3] The mechanism for this is not fully elucidated but could involve a paracellular pathway, where the complex passes through the tight junctions between enterocytes, or a specific, yet unidentified, receptor-mediated process.[4] It has been proposed that EDTA may increase the permeability of the cell monolayer, potentially facilitating paracellular transport.

Intracellular Iron Metabolism

Once inside the enterocyte, the iron released from the sodium feredetate complex joins the labile iron pool. From here, it has several potential fates:

• Storage: It can be stored within the cell in the protein ferritin.

• Transport: It can be transported across the basolateral membrane into the bloodstream via the iron exporter protein ferroportin.

• Utilization: It can be used by the enterocyte for its own metabolic needs.

The iron that is transported into the circulation is oxidized back to its ferric state by the enzyme hephaestin and then binds to transferrin, the primary iron transport protein in the blood. Transferrin delivers the iron to various tissues throughout the body, most importantly the bone marrow for incorporation into hemoglobin in developing red blood cells.[1][4]

Data Presentation: Comparative Efficacy and Tolerability

The following tables summarize quantitative data from clinical trials comparing sodium feredetate with other oral iron supplements.

Table 1: Comparative Efficacy in Increasing Hemoglobin Levels

Iron Supplement	Dosage of Elemental Iron	Duration of Treatment	Mean Hemoglobin Increase (g/dL)	Study Population	Reference
Sodium Feredetate	66 mg twice daily	75 days	1.84	Pregnant women with anemia	[5]
Ferrous Fumarate	100 mg twice daily	75 days	1.63	Pregnant women with anemia	[5]
Sodium Feredetate	Not specified	2 months	2.11	Pregnant women with anemia	[6]
Ferrous Sulfate	Not specified	2 months	1.58	Pregnant women with anemia	[6]
Sodium Feredetate	Not specified	2 months	2.95	Pregnant women with anemia	[6]
Ferrous Sulfate	Not specified	2 months	1.9	Pregnant women with anemia	[6]

Table 2: Comparative Gastrointestinal Side Effects

Iron Supplement	Nausea (%)	Vomiting (%)	Constipation (%)	Diarrhea (%)	Abdominal Pain (%)	Metallic Taste (%)	Reference
Sodium Feredetate	3	Not Reported	Not Reported	Not Reported	Not Reported	0	[7]
Ferrous Sulfate	60	Not Reported	Not Reported	Not Reported	Not Reported	20	[7]
Ferrous Sulfate	11	Not Reported	12	8	Not Reported	Not Reported	[4]
Ferrous Fumarate	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	[8]

Experimental Protocols

In Vitro Digestion Model for Iron Bioavailability Assessment

This protocol simulates the physiological conditions of the stomach and small intestine to assess the solubility and potential bioavailability of iron from supplements.

Materials:

• Simulated Salivary Fluid (SSF)

• Simulated Gastric Fluid (SGF) with pepsin

• Simulated Intestinal Fluid (SIF) with pancreatin and bile salts

• pH meter and titration equipment (HCl and NaHCO₃)

• Incubator shaker set to 37°C

• Centrifuge

Methodology:

• Oral Phase: Homogenize the iron supplement with SSF and α-amylase. Incubate at 37°C for 5-10 minutes with gentle mixing.

• Gastric Phase: Add SGF containing pepsin to the oral phase mixture. Adjust the pH to 2.0-3.0 with HCl. Incubate at 37°C for 1-2 hours with continuous mixing.

• Intestinal Phase: Add SIF containing pancreatin and bile salts to the gastric chyme. Adjust the pH to 6.5-7.0 with NaHCO₃. Incubate at 37°C for 2-4 hours with continuous mixing.

• Sample Collection: At the end of the intestinal phase, collect an aliquot of the digestate.

• Solubility Measurement: Centrifuge the collected aliquot to separate the soluble fraction (supernatant) from the insoluble residue. Measure the iron concentration in the supernatant using atomic absorption spectroscopy or inductively coupled plasma mass spectrometry.

Caco-2 Cell Permeability Assay for Iron Uptake

The Caco-2 cell line, a human colon adenocarcinoma cell line that differentiates into a polarized monolayer of enterocyte-like cells, is a widely used in vitro model to study intestinal drug and nutrient absorption.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and antibiotics

• Transwell® inserts (polycarbonate membrane)

• Cell culture incubator (37°C, 5% CO₂, 95% humidity)

• Transepithelial Electrical Resistance (TEER) meter

• Lucifer yellow for monolayer integrity testing

• Digestate from the in vitro digestion model

• Analytical equipment for iron quantification (e.g., ICP-MS)

Methodology:

• Cell Culture and Differentiation: Seed Caco-2 cells onto Transwell® inserts at a suitable density. Culture the cells for 21 days, changing the medium every 2-3 days, to allow for differentiation into a polarized monolayer.

• Monolayer Integrity Assessment: Before the experiment, measure the TEER of the cell monolayers. A TEER value above a certain threshold (typically >250 Ω·cm²) indicates a confluent and tight monolayer. Additionally, perform a Lucifer yellow permeability assay to confirm the integrity of the tight junctions.

• Permeability Study (Apical to Basolateral):

  • Wash the cell monolayers with a pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the digestate from the in vitro digestion model (containing the iron supplement) to the apical (upper) chamber of the Transwell® insert.

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh buffer.

• Iron Quantification: Measure the concentration of iron in the collected basolateral samples using a sensitive analytical method.

• Apparent Permeability Coefficient (Papp) Calculation: Calculate the Papp value using the following formula: Papp = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the rate of iron transport across the monolayer (µg/s)

  • A is the surface area of the membrane (cm²)

  • C₀ is the initial concentration of iron in the apical chamber (µg/mL)

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. Iron absorption by humans and swine from Fe(III)-EDTA. Further studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the Therapeutic Effects and Side Effects of Oral Iron Supplements in Iron Deficiency Anemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. academic.oup.com [academic.oup.com]
• 6. ijrcog.org [ijrcog.org]
• 7. researchgate.net [researchgate.net]
• 8. file.sdiarticle3.com [file.sdiarticle3.com]

An In-depth Technical Guide on the Physicochemical Properties of Sodium Feredetate Powder

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of sodium feredetate powder, a well-established iron supplement. The information presented herein is curated to support research, development, and quality control activities within the pharmaceutical and nutraceutical industries. All quantitative data is summarized in structured tables for ease of reference, and detailed experimental protocols for key analytical procedures are provided.

Chemical Identity and General Properties

Sodium feredetate, also known as sodium iron (III) ethylenediaminetetraacetate, is a stable, chelated iron complex.[1] The ethylenediaminetetraacetic acid (EDTA) ligand encapsulates the ferric iron, enhancing its solubility and bioavailability while minimizing gastrointestinal side effects commonly associated with other iron salts.[2][3]

Table 1: General Physicochemical Properties of Sodium Feredetate Powder

Property	Value	References
Chemical Name	Sodium Iron (III) Ethylenediaminetetraacetate	[2][4]
Synonyms	Sodium Feredetate, Ferric Sodium EDTA, Sodium Ironedetate	[5][6]
CAS Number	15708-41-5 (anhydrous)	[7][8]
Molecular Formula	C₁₀H₁₂FeN₂NaO₈ (anhydrous)	[7]
C₁₀H₁₂FeN₂NaO₈ · H₂O (monohydrate)	[5]
C₁₀H₁₂FeN₂NaO₈ · 3H₂O (trihydrate)	[5]
Molecular Weight	367.05 g/mol (anhydrous)	[7][8]
385.1 g/mol (monohydrate)	[8][9]
421.1 g/mol (trihydrate)	[1][5]
Appearance	Yellow or yellowish-brown crystalline powder	[5][8][9]
Odor	Odorless	[5]
Hygroscopicity	Hygroscopic	[5][8]
pH (1% w/v solution)	3.5 to 6.5	[5][8][10]
Melting Point	Decomposes	[10]

Solubility Profile

Sodium feredetate is characterized by its high solubility in water, a key attribute for its use in oral solutions and for ensuring good absorption.[1][5] Its solubility is temperature-dependent.

Table 2: Aqueous Solubility of Sodium Feredetate

Temperature	Solubility (g/L)
20°C	~90
30°C	~120
70°C	~300
[11]

The compound is also soluble in DMSO, but sparingly soluble in organic solvents like ethanol and acetone.[12][13]

Purity and Impurity Specifications

The quality of sodium feredetate powder is determined by its assay and the levels of various impurities. The specifications are often defined by pharmacopeias such as the British Pharmacopoeia (BP).

Table 3: Quality Specifications for Sodium Feredetate Powder (BP Grade)

Parameter	Specification	References
Assay (as C₁₀H₁₂O₈N₂FeNa, dried basis)	98.0% to 102.0%	[5][8]
Assay (as Fe)	12.5% to 13.5%	[5]
Assay (as EDTA)	65.5% to 70.5%	[5]
Loss on Drying	4.0% to 13.5%	[8]
Free Iron	Not more than 500 ppm	[5][8]
Free Sodium Edetate	Not more than 1%	[5]
Heavy Metals	Not more than 20 ppm	[5][8]
Sulphates	Not more than 600 ppm	[8]
Lead	Not more than 1 ppm	[5]
Arsenic	Not more than 1 ppm	[5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the quality assessment of sodium feredetate powder.

4.1 Identification by Infrared (IR) Spectroscopy

• Objective: To confirm the identity of the substance by comparing its infrared absorption spectrum with that of a reference standard.

• Methodology:

  • Prepare a sample of the sodium feredetate powder for analysis, typically as a potassium bromide (KBr) disc or as a mull in a suitable liquid paraffin.

  • Record the infrared spectrum over a suitable wave number range (e.g., 4000 to 400 cm⁻¹).

  • The infrared absorption spectrum of the sample should be concordant with the reference spectrum of sodium feredetate.[5][8]

4.2 Assay for Sodium Feredetate (Titrimetric Method)

• Objective: To determine the purity of sodium feredetate.

• Methodology:

  • Accurately weigh approximately 1 g of the substance and dissolve it in 40 ml of water in an iodine flask.[8]

  • Add 20 ml of hydrochloric acid and 3 g of potassium iodide.[8]

  • Stopper the flask and allow the mixture to stand for 5 minutes in the dark.[8]

  • Titrate the liberated iodine with 0.1M sodium thiosulphate solution, using starch mucilage as an indicator towards the end of the titration.[8]

  • Perform a blank titration under the same conditions.[8]

  • The difference between the titration volumes represents the amount of sodium thiosulphate required. Each ml of 0.1M sodium thiosulphate is equivalent to 36.71 mg of C₁₀H₁₂O₈N₂FeNa.[5][8]

4.3 Determination of Free Iron (Spectrophotometric Method)

• Objective: To quantify the amount of unbound iron in the sample.

• Methodology:

  • Dissolve 0.2 g of the substance in sufficient water to produce 20 ml and filter.[8]

  • Label three tubes A, B, and C.

  • To tubes A and B, add 5 ml of the filtrate.

  • To tube C, add 4 ml of water and 1 ml of an iron standard solution (25 ppm Fe(III)).[8]

  • To tubes A and C, add 1 ml of a 1.0% w/v solution of disodium catechol-3,5-disulphonate. To tube B, add 1 ml of water.[8]

  • Measure the absorbance of solution A at 670 nm using solution B as the reference. Measure the absorbance of solution C at 670 nm using water as the reference.[8]

  • The absorbance of solution A should not be greater than that of solution C.[8]

Mechanism of Action and Relevant Pathways

Sodium feredetate's efficacy as an iron supplement is attributed to its unique mechanism of absorption. The EDTA chelate protects the ferric iron from forming insoluble complexes with dietary inhibitors like phytates and tannins in the gastrointestinal tract.[2] This ensures that the iron remains soluble and available for absorption in the small intestine.[2][14] The iron-EDTA complex is taken up by the enterocytes, where the iron is released from the chelate.[2] The freed iron then enters the body's iron pool, where it is transported by transferrin to be utilized in the synthesis of hemoglobin and other essential iron-containing compounds.[2]

References

• 1. Sodium Feredetate Research Grade|FeNa EDTA Complex [benchchem.com]
• 2. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 3. Sodium Feredetate Uses, Benefits, Side Effects And Medicines [zeelabpharmacy.com]
• 4. fao.org [fao.org]
• 5. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 6. UNII - 403J23EMFA [precision.fda.gov]
• 7. Sodium Feredetate | C10H12FeN2NaO8 | CID 27461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mubychem.net [mubychem.net]
• 9. drugfuture.com [drugfuture.com]
• 10. Sodium Feredetate - Sodium Feredetate Exporter, Manufacturer & Supplier, Ahmedabad, India [pridedrugs.in]
• 11. directfood.net [directfood.net]
• 12. medkoo.com [medkoo.com]
• 13. Buy Sodium feredetate | 18154-32-0 [smolecule.com]
• 14. What is Sodium Feredetate used for? [synapse.patsnap.com]

An In-depth Technical Guide to the Chemical Structure and Stability of Sodium Feredetate

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sodium feredetate, also known as sodium iron (III) ethylenediaminetetraacetate (NaFeEDTA), is a stable, chelated iron complex widely utilized in pharmaceuticals as an anti-anemic agent and in food fortification programs to combat iron deficiency.[1][2][3] Its unique structure, where a central ferric iron ion is enveloped by a hexadentate ethylenediaminetetraacetic acid (EDTA) ligand, confers high bioavailability and reduced gastrointestinal side effects compared to traditional iron salts.[1][4][5] This guide provides a comprehensive overview of the chemical structure, physicochemical properties, stability profile, and the analytical methodologies used to characterize sodium feredetate.

Chemical Structure and Coordination Chemistry

Sodium feredetate is a coordination complex with the chemical formula C₁₀H₁₂FeN₂NaO₈.[6][7][8] The core of its structure is the chelation of a ferric (Fe³⁺) ion by an EDTA molecule. EDTA acts as a hexadentate ligand, meaning it forms six coordinate bonds with the central iron atom.[2][9] These bonds originate from the two nitrogen atoms and the four oxygen atoms of the carboxylate groups within the EDTA molecule.[9] This forms an exceptionally stable, cage-like octahedral complex that protects the iron ion from interacting with dietary inhibitors of iron absorption, such as phytates and tannins.[1][9] The complex carries a net negative charge, which is balanced by a sodium ion (Na⁺).

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. 796. Sodium iron EDTA (WHO Food Additives Series 32) [inchem.org]
• 3. Sodium Feredetate: Uses, Side Effects and Medicines | Apollo Pharmacy [apollopharmacy.in]
• 4. file.sdiarticle3.com [file.sdiarticle3.com]
• 5. ijrcog.org [ijrcog.org]
• 6. Sodium Feredetate | C10H12FeN2NaO8 | CID 27461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Ferric sodium EDTA - Wikipedia [en.wikipedia.org]
• 8. mubychem.net [mubychem.net]
• 9. Sodium Feredetate Research Grade|FeNa EDTA Complex [benchchem.com]

Bioavailability of Sodium Feredetate in Preclinical Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium feredetate, also known as sodium iron (III) ethylenediaminetetraacetate, is a chelated iron compound utilized for the treatment and prevention of iron deficiency anemia. Its unique chemical structure, where iron is complexed with ethylenediaminetetraacetic acid (EDTA), is designed to enhance its bioavailability and reduce gastrointestinal side effects commonly associated with other iron salts.[1] The EDTA chelate protects the iron from forming insoluble complexes with dietary inhibitors such as phytates and tannins, thereby maintaining its solubility in the gastrointestinal tract and facilitating absorption.[1] This technical guide provides an in-depth overview of the bioavailability of sodium feredetate in preclinical models, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological and experimental pathways.

Quantitative Bioavailability Data

Preclinical studies in rat models have provided quantitative insights into the absorption of iron from sodium feredetate. These studies are crucial for understanding the efficacy of this iron fortificant.

Parameter	Animal Model	Value	Key Findings
Iron Absorption (%)	Weanling Sprague-Dawley Rats	53.4%	Absorption of iron from an oral dose of ⁵⁹Fe-labeled NaFeEDTA was found to be similar to that of ferrous sulfate (FeSO₄) under the study conditions.[2]
Iron Absorption (%)	Adult Male Sprague-Dawley Rats (Basal Iron Status)	49.4%	In rats with normal iron levels, the absorption of iron from NaFeEDTA was substantial.[3]
Iron Absorption (%)	Adult Male Sprague-Dawley Rats (Iron-Loaded Status)	10.2%	In iron-overloaded rats, the absorption of iron from NaFeEDTA was significantly downregulated, indicating a physiological regulation of absorption to prevent iron toxicity.[3]

Experimental Protocols

The assessment of sodium feredetate's bioavailability in preclinical models relies on established methodologies. The following sections detail the key experimental protocols cited in the literature.

Hemoglobin Repletion Bioassay in Rats

This is a widely used method to determine the bioavailability of iron compounds.[4]

• Animal Model: Weanling male rats (typically Sprague-Dawley or Wistar strains) are selected for their rapid growth and sensitivity to dietary iron levels.[2][3][5]

• Depletion Phase: The rats are fed a low-iron basal diet for a specified period (e.g., 15 days) to induce a state of iron deficiency anemia, characterized by a drop in hemoglobin levels.[5]

• Repletion Phase: The anemic rats are then divided into groups and fed diets supplemented with different iron sources, including a control group (no added iron), a reference group (e.g., ferrous sulfate), and the test group (sodium feredetate) for a defined period (e.g., 2 weeks).[5]

• Blood Analysis: Blood samples are collected at the beginning and end of the repletion phase to measure hemoglobin concentrations.

• Calculation of Hemoglobin Regeneration Efficiency (HRE): HRE is calculated to determine the effectiveness of the iron source in restoring hemoglobin levels.[6]

Radiotracer Absorption Studies

The use of radiolabeled iron (e.g., ⁵⁹Fe) allows for direct measurement of iron absorption and distribution.

• Animal Model: Weanling or adult rats are used.[2][3]

• Dosing: A meal containing ⁵⁹Fe-labeled sodium feredetate is administered orally to the rats.[2]

• Whole-Body Counting: The total amount of absorbed ⁵⁹Fe is measured by whole-body counting of the rats at different time points after administration.[2]

• Urine and Feces Collection: Urine and feces are collected to quantify the excretion of the radiolabeled iron.[2]

• Tissue Distribution: At the end of the study, tissues such as the liver, spleen, and kidneys are harvested to analyze the distribution of the absorbed iron.[2]

Analytical Methods for Iron Determination

Accurate quantification of iron in biological samples is critical for bioavailability studies.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive and specific method for determining the total iron concentration in plasma, serum, and tissues.[7]

• High-Performance Liquid Chromatography (HPLC): Used for the separation and quantification of iron chelates, such as ferrioxamine, in biological matrices.[8]

• Spectrophotometry: A colorimetric method that can be used for the rapid assessment of iron in blood plasma and serum.[9]

Visualizations

Intestinal Absorption Pathway of Iron from Sodium Feredetate

The following diagram illustrates the proposed mechanism of iron absorption from sodium feredetate in the small intestine.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. Iron dissociates from the NaFeEDTA complex prior to or during intestinal absorption in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Iron absorption from NaFeEDTA is downregulated in iron-loaded rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measurement of the bioavailability of iron, using the rat hemoglobin repletion test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hemoglobin regeneration efficiency in anemic rats: effects on bone mineral composition and biomechanical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Electrolytic Elemental Iron Powder Effectively Regenerates Hemoglobin in Anemic Rats and Is Relatively Well Absorbed When Compared to Ferrous Sulfate Monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Rapid assessment of iron in blood plasma and serum by spectrophotometry with cloud-point extraction - PMC [pmc.ncbi.nlm.nih.gov]

Early In Vitro Studies on Sodium Feredetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of early in vitro studies conducted on sodium feredetate (Sodium Iron(III) Ethylenediaminetetraacetate), a common iron supplement. This document details the experimental protocols, presents quantitative data in a structured format, and visualizes key cellular pathways and experimental workflows.

Introduction

Sodium feredetate is an iron-EDTA complex recognized for its high bioavailability, particularly in the presence of dietary inhibitors of iron absorption.[1] Early in vitro research was crucial in elucidating the mechanisms behind its enhanced absorption and assessing its safety profile at a cellular level. This guide focuses on two primary areas of investigation: the in vitro solubility of sodium feredetate and its uptake by intestinal epithelial cells, using the Caco-2 cell line as a model.

In Vitro Solubility of Sodium Feredetate

The solubility of an iron compound in the gastrointestinal tract is a critical determinant of its bioavailability. In vitro solubility studies simulate the pH changes that occur as a substance transits from the stomach to the small intestine.

Experimental Protocol: pH-Dependent Solubility Assay

This protocol is based on the methodology described in early studies evaluating the solubility of various iron compounds.

Objective: To determine the solubility of sodium feredetate across a pH range simulating the transition from the stomach to the small intestine.

Materials:

• Sodium feredetate

• Electrolytic iron and/or reduced iron (for comparison)

• 0.1 M HCl

• Deionized water

• pH meter

• Centrifuge

• Supernatant collection tubes

• Atomic absorption spectrophotometer or inductively coupled plasma mass spectrometer (ICP-MS) for iron quantification.

Procedure:

• Prepare solutions of sodium feredetate and other iron compounds to be tested in 0.1 M HCl to achieve an initial pH of 2.0. This is considered to represent 100% solubility.

• Slowly increase the pH of the solutions incrementally to pH 6.0 by the dropwise addition of a suitable base (e.g., 0.1 M NaOH).

• At each desired pH point (e.g., 2.0, 3.0, 4.0, 5.0, 6.0), take an aliquot of the solution.

• Centrifuge the aliquot to pellet any precipitated iron.

• Carefully collect the supernatant.

• Measure the iron concentration in the supernatant using a suitable analytical method (e.g., atomic absorption spectrophotometry).

• Express the soluble iron at each pH point as a percentage of the iron concentration at pH 2.0.

Data Presentation: In Vitro Iron Solubility

Iron Compound	Initial pH	Final pH	% Increase in Iron Solubility with NaFe-EDTA
Electrolytic Iron + NaFe-EDTA	2.0	6.0	12% - 49% (depending on the elemental iron tested)
Reduced Iron + NaFe-EDTA	2.0	6.0	12% - 49% (depending on the elemental iron tested)

Cellular Uptake of Iron from Sodium Feredetate

Caco-2 cells, a human colon adenocarcinoma cell line, are widely used as an in vitro model for intestinal absorption. When cultured, they differentiate into a monolayer of polarized cells with many characteristics of small intestinal enterocytes.

Experimental Protocol: Caco-2 Cell Iron Uptake Assay

This protocol is a synthesis of methodologies described for studying iron uptake in Caco-2 cells.[2][3]

Objective: To quantify the uptake of iron from sodium feredetate by Caco-2 cells and to investigate the influence of factors such as pH and ascorbic acid.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose, supplemented with fetal bovine serum (FBS), non-essential amino acids, and antibiotics.

• Transwell inserts for cell culture

• Sodium feredetate, Ferrous sulfate (FeSO₄), Ferric chloride (FeCl₃)

• Ascorbic acid

• Bathophenanthroline disulfonic acid (BPDS) - a Fe(II) chelator

• Cell lysis buffer

• Ferritin immunoassay kit

Procedure:

• Cell Culture: Seed Caco-2 cells on Transwell inserts and culture until a confluent monolayer is formed and differentiated (typically 18-21 days).

• Preparation of Treatment Media: Prepare solutions of sodium feredetate, FeSO₄, and FeCl₃ in serum-free culture medium at the desired concentrations. For experiments investigating enhancers or inhibitors, add ascorbic acid or BPDS to the media at the specified molar ratios to iron. Adjust the pH of the media for pH-dependent studies.

• Iron Uptake:

  • Wash the Caco-2 cell monolayers with a buffered salt solution.

  • Add the iron-containing treatment media to the apical side of the Transwell inserts.

  • Incubate the cells for a defined period (e.g., 2 hours) at 37°C in a cell culture incubator.

• Post-Incubation:

  • Remove the treatment media and wash the cell monolayers multiple times to remove any unbound iron.

  • Add fresh, iron-free culture medium and incubate for a further 24 hours to allow for ferritin synthesis.

• Quantification of Iron Uptake:

  • Lyse the cells to release intracellular contents.

  • Measure the total protein content of the cell lysate.

  • Quantify the ferritin concentration in the cell lysate using a ferritin-specific immunoassay. Ferritin formation is used as a surrogate marker for iron uptake.

  • Normalize the ferritin concentration to the total protein content (ng of ferritin/mg of protein).

Data Presentation: Iron Uptake in Caco-2 Cells

Table 1: Effect of Ascorbic Acid on Iron Uptake (Ferritin Formation) in Caco-2 Cells [2][3]

Iron Source	Molar Ratio (Ascorbic Acid:Iron)	Fold Increase in Iron Uptake
FeSO₄	5:1	5.4
FeCl₃	5:1	5.1
NaFe-EDTA	5:1	2.8

Table 2: Influence of pH on Iron Uptake from Different Iron Sources [2][3]

Iron Source	pH Range	Observation
FeSO₄	5.8 - 7.2	Uptake was inversely related to pH
FeCl₃	5.8 - 7.2	Uptake was inversely related to pH
NaFe-EDTA	5.8 - 7.2	Uptake was inversely related to pH

In Vitro Cytotoxicity Assessment

Assessing the potential toxicity of a new compound is a critical early step in drug development. In vitro cytotoxicity assays provide a preliminary evaluation of a substance's effect on cell viability and proliferation.

Experimental Protocol: MTT Assay for Cytotoxicity

This is a generalized protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for assessing cell metabolic activity.

Objective: To determine the concentration-dependent cytotoxic effect of sodium feredetate on a relevant cell line (e.g., Caco-2).

Materials:

• Caco-2 cells

• Complete culture medium

• Sodium feredetate

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solvent

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed Caco-2 cells into a 96-well plate at a predetermined density and allow them to adhere and grow for 24 hours.

• Treatment: Prepare a serial dilution of sodium feredetate in culture medium. Remove the existing medium from the cells and replace it with the medium containing different concentrations of sodium feredetate. Include untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, remove the treatment medium and add MTT solution to each well. Incubate for 3-4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration of sodium feredetate compared to the untreated control. Plot the cell viability against the concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Visualizations

Cellular Uptake Pathway of Iron from Sodium Feredetate

Caption: Proposed cellular uptake pathway of iron from sodium feredetate in an enterocyte.

Experimental Workflow for Caco-2 Cell Iron Uptake Assay

Caption: Workflow for the in vitro Caco-2 cell iron uptake assay.

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. Iron uptake by Caco-2 cells from NaFeEDTA and FeSO4: Effects of ascorbic acid, pH, and a Fe(II) chelating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to Sodium Feredetate (CAS Number: 15708-41-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium feredetate, also known as sodium iron(III) ethylenediaminetetraacetate, is a chelated iron compound utilized primarily for the treatment and prevention of iron deficiency anemia. Its unique chemical structure, where ferric iron is sequestered by the chelating agent ethylenediaminetetraacetic acid (EDTA), confers distinct advantages over traditional ferrous iron salts, including enhanced bioavailability, particularly in the presence of dietary inhibitors, and a more favorable gastrointestinal tolerability profile. This technical guide provides a comprehensive overview of the current scientific knowledge on sodium feredetate, encompassing its physicochemical properties, mechanism of action, synthesis, analytical methodologies, and a review of clinical efficacy and safety data. Detailed experimental protocols and visual representations of key pathways are included to support research and development efforts in the pharmaceutical and nutritional sciences.

Introduction

Iron deficiency remains a global health challenge, necessitating the development of effective and well-tolerated iron supplementation strategies. Sodium feredetate (CAS 15708-41-5) has emerged as a significant advancement in this field. As an un-ionized ferric iron complex, it is designed to overcome the limitations associated with conventional iron salts, such as poor absorption and gastrointestinal side effects.[1][2] This guide aims to consolidate the technical information available on sodium feredetate to serve as a valuable resource for professionals in research and drug development.

Physicochemical Properties

Sodium feredetate is a yellow to yellowish-brown crystalline powder that is hygroscopic in nature.[3] It is highly soluble in water but sparingly soluble in organic solvents like ethanol and acetone.[3][4]

Table 1: Physicochemical Properties of Sodium Feredetate

Property	Value	Reference(s)
CAS Number	15708-41-5	[3]
Molecular Formula	C₁₀H₁₂FeN₂NaO₈	[3]
Molecular Weight	367.05 g/mol	[3]
Appearance	Yellow to yellowish-brown crystalline powder	[3]
Solubility	Soluble in water	[3]
pH (1% w/v solution)	4.0 - 6.5	[3]
Melting Point	~80 °C (anhydrous); 250-260°C (form not specified)	[3][4]
Loss on Drying	4.0% to 13.5%	[5]

Mechanism of Action and Pharmacokinetics

Mechanism of Action

The primary mechanism of action of sodium feredetate revolves around its ability to deliver iron for absorption in the gastrointestinal tract in a protected form.[2] The EDTA chelate shields the ferric iron from forming insoluble complexes with dietary inhibitors such as phytates and tannins, which are common in plant-based diets.[2][3] This protection ensures a higher concentration of soluble iron is available for absorption in the duodenum and proximal jejunum.[2][6]

Upon reaching the small intestine, the iron-EDTA complex is thought to interact with the enterocytes. The acidic microenvironment at the brush border may facilitate the dissociation of iron from the EDTA chelate, allowing the released iron to be reduced to its ferrous state (Fe²⁺) by duodenal cytochrome B (Dcytb) and subsequently transported into the enterocyte via the Divalent Metal Transporter 1 (DMT1).[2] Once inside the enterocyte, the iron joins the intracellular iron pool and can be stored as ferritin or transported across the basolateral membrane into the bloodstream via ferroportin. In the circulation, it binds to transferrin for transport to sites of utilization, primarily the bone marrow for hemoglobin synthesis.[2]

Pharmacokinetics

Clinical Efficacy and Safety

Clinical Efficacy

Multiple clinical studies have demonstrated the efficacy of sodium feredetate in treating iron deficiency anemia, particularly in pregnant women. These studies consistently show a significant increase in hemoglobin levels.

Table 2: Summary of Clinical Efficacy Data for Sodium Feredetate in Anemia

Study Population	Treatment Groups	Key Findings	Reference(s)
Pregnant women with anemia	Group A: Sodium feredetate (33 mg elemental iron) BID; Group B: Sodium feredetate (66 mg elemental iron) BID; Group C: Ferrous fumarate (100 mg elemental iron) BID	Mean rise in hemoglobin: Group A: 1.79 g/dL; Group B: 1.84 g/dL; Group C: 1.63 g/dL. Low doses of sodium feredetate produced comparable results to a higher dose of ferrous fumarate.	[8]
Pregnant women with anemia	Sodium feredetate vs. Ferrous sulfate	After 2 months of treatment, hemoglobin increased from 8.79 ± 1.39 g/dL to 10.91 ± 1.38 g/dL in the sodium feredetate group. The rise in hemoglobin was significantly higher (p <0.001) compared to the ferrous sulfate group.	[6]
Pregnant women with anemia	Sodium feredetate (151.7 to 227.55 mg) BID or TID	The average hemoglobin level increased from 8.7 g/dL to 11.2 g/dL, with a mean gain of 2.5 g/dL (p < 0.001).	[9]
Patients with hemoglobin < 10 g/dL	Sodium feredetate syrup (10-15 ml) once or twice daily for 21 days	82.5% of patients responded to treatment with a minimum 1 g/dL increase in hemoglobin.	[1]

Safety and Tolerability

Sodium feredetate is generally well-tolerated, with a lower incidence of gastrointestinal side effects (e.g., nausea, constipation, metallic taste) compared to traditional iron salts.[2][10] This improved tolerability is attributed to the chelated nature of the iron, which reduces its direct irritation of the gastrointestinal mucosa.[2]

Table 3: Toxicological Data for Sodium Feredetate

Parameter	Species	Value	Reference(s)
Oral LD50	Rat	> 2,000 mg/kg; 5,000 mg/kg	[11][12]
Inhalation LC50	Rat	> 2.75 mg/L (4 h)	[11]
Dermal LD50	Rat	> 2,000 mg/kg	[11]
Carcinogenicity	-	Not reported as a carcinogen by IARC, NTP, ACGIH, OSHA	[12]

Experimental Protocols

Synthesis of Sodium Feredetate

A common laboratory-scale synthesis of sodium feredetate involves the reaction of an iron(III) salt with a sodium salt of EDTA.[4][13]

Protocol: Synthesis from Ferric Chloride and Disodium Edetate [13]

• Preparation of Reactants:

  • Prepare a solution of ferric chloride (FeCl₃) in water. The molar concentration can range from 0.20 to 0.60 mol/L.

  • Prepare a solution of disodium edetate (Na₂EDTA) in water.

• Reaction:

  • Heat the ferric chloride solution to 80-100°C.

  • Slowly add the disodium edetate solution to the heated ferric chloride solution with continuous stirring. The molar ratio of ferric chloride to disodium edetate should be approximately 1:1.

  • Maintain the reaction temperature and continue stirring for 30-90 minutes.

• pH Adjustment:

  • Adjust the pH of the reaction mixture to approximately 5-8 using a solution of sodium bicarbonate (NaHCO₃).

• Crystallization and Purification:

  • Add ethanol to the solution to induce crystallization of sodium feredetate.

  • Cool the mixture and allow it to stand for crystallization to complete.

  • Collect the crystals by filtration.

  • Wash the crystals with ethanol to remove impurities.

• Drying:

  • Dry the purified crystals under vacuum to obtain the final product.

Analytical Methods

Protocol: Assay for Sodium Feredetate (as per British Pharmacopoeia) [5]

This method determines the iron content of sodium feredetate.

• Sample Preparation:

  • Accurately weigh and dissolve 1 g of sodium feredetate in 40 ml of water in an iodine flask.

• Reaction:

  • Add 20 ml of hydrochloric acid and 3 g of potassium iodide to the flask.

  • Close the flask and allow the reaction to proceed in the dark for 5 minutes. This reaction liberates iodine.

• Titration:

  • Titrate the liberated iodine with a standardized 0.1M sodium thiosulfate solution.

  • Use starch mucilage as an indicator, adding it towards the end of the titration (when the solution turns pale yellow). The endpoint is the disappearance of the blue color.

• Blank Titration:

  • Perform a blank titration using the same procedure without the sodium feredetate sample.

• Calculation:

  • The difference between the sample and blank titrations represents the amount of sodium thiosulfate required to react with the liberated iodine.

  • Each ml of 0.1M sodium thiosulfate is equivalent to 36.71 mg of C₁₀H₁₂FeN₂NaO₈.

Protocol: Determination of Free Iron [5]

This method uses spectrophotometry to determine the amount of unchelated iron.

• Standard and Sample Preparation:

  • Prepare an iron standard solution (25 ppm of Fe(III)).

  • Dissolve 0.2 g of sodium feredetate in sufficient water to produce 20 ml and filter.

• Reaction:

  • Label three tubes: A, B, and C.

  • To tube A, add 5 ml of the sample filtrate and 1 ml of a 1.0% w/v solution of disodium catechol-3,5-disulphonate.

  • To tube B (sample blank), add 5 ml of the sample filtrate and 1 ml of water.

  • To tube C (standard), add 4 ml of water, 1 ml of the iron standard solution, and 1 ml of the disodium catechol-3,5-disulphonate solution.

• Measurement:

  • Measure the absorbance of solution A at 670 nm using solution B as the reference.

  • Measure the absorbance of solution C at 670 nm using water as the reference.

• Analysis:

  • The absorbance of solution A should not be greater than that of solution C.

Visualizations

Signaling Pathway of Iron Absorption

Caption: Proposed mechanism of sodium feredetate absorption in the duodenum.

Experimental Workflow for Synthesis

Caption: General workflow for the laboratory synthesis of sodium feredetate.

Conclusion

Sodium feredetate represents a significant therapeutic option in the management of iron deficiency anemia. Its chelated structure provides enhanced bioavailability and improved gastrointestinal tolerability compared to conventional iron salts. The data summarized in this guide underscore its clinical efficacy and safety profile. Further research, particularly in elucidating the precise pharmacokinetic profile of the intact chelate in humans and developing standardized analytical methods for its quantification in biological matrices, will be invaluable for optimizing its therapeutic use and supporting further drug development.

References

• 1. file.sdiarticle3.com [file.sdiarticle3.com]
• 2. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 3. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 4. How High Purity Iron Supplement Agent Sodium Feredetate is Produced [vaibhavfinechem.com]
• 5. mubychem.net [mubychem.net]
• 6. ijrcog.org [ijrcog.org]
• 7. Registration Dossier - ECHA [echa.europa.eu]
• 8. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Benefit of Iron Supplementation with Ferric Sodium EDTA (NaFe 3+-EDTA) in the Treatment of Anemia during Pregnancy in Democratic Republic of Congo (FERARI Study) [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Sodium Feredetate SDS GHS, MSDS Sheet of Manufacturers [sodiumferedetate.com]
• 13. CN105837461A - Production technology of high purity iron supplement agent sodium feredetate - Google Patents [patents.google.com]

Spectroscopic Analysis of Sodium Feredetate: A Technical Guide

Introduction

Sodium feredetate, also known as sodium iron(III) ethylenediaminetetraacetate, is a stable, water-soluble iron chelate.[1] It is utilized in the pharmaceutical industry for the treatment of iron-deficiency anemia and in the food industry as an iron fortificant.[2][3] The unique chelated structure of sodium feredetate enhances iron bioavailability and reduces gastrointestinal side effects commonly associated with other iron supplements.[1][4] A thorough understanding of its spectroscopic properties is crucial for quality control, formulation development, and stability studies. This guide provides an in-depth overview of the spectroscopic analysis of sodium feredetate, focusing on ultraviolet-visible (UV-Vis) and infrared (IR) spectroscopy, and includes detailed experimental protocols and data presentation.

Chemical Structure of Sodium Feredetate

Sodium feredetate consists of a central ferric iron (Fe³⁺) ion coordinated to an ethylenediaminetetraacetic acid (EDTA) ligand, with a sodium ion as the counter-ion.[5] The EDTA ligand acts as a hexadentate chelating agent, forming a stable octahedral complex with the iron ion.

Sodium Feredetate Structure

Spectroscopic Data

The spectroscopic analysis of sodium feredetate provides valuable information for its identification and quantification. The primary techniques employed are UV-Vis and IR spectroscopy.

UV-Visible Spectroscopy

Sodium feredetate exhibits characteristic absorption in the ultraviolet region of the electromagnetic spectrum due to charge transfer transitions between the iron center and the EDTA ligand.

Spectroscopic Technique	Wavelength (λmax)	Solvent/Medium	Reference
UV-Visible Spectroscopy	258 nm	0.1N H₂SO₄	[6][7]
UV-Visible Spectroscopy	254 nm	Water/Serum	[8][9]

Infrared (IR) Spectroscopy

The infrared spectrum of sodium feredetate is used for its identification by comparing it with a reference spectrum.[10][11] While specific peak assignments are not detailed in the provided search results, the spectrum will be characterized by vibrations of the carboxylate groups and the carbon-nitrogen bonds of the EDTA ligand, which are influenced by coordination to the iron atom.

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of sodium feredetate are crucial for obtaining reliable and reproducible results.

UV-Visible Spectrophotometric Analysis

This protocol is designed for the quantitative determination of sodium feredetate in a sample.

Objective: To determine the concentration of sodium feredetate in a solution using UV-Visible spectrophotometry.

Materials and Equipment:

• UV-Visible Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks

• Pipettes

• Analytical balance

• Sodium feredetate reference standard

• Solvent (e.g., deionized water or 0.1N H₂SO₄)

Procedure:

• Preparation of Standard Solutions:

  • Accurately weigh a known amount of sodium feredetate reference standard.

  • Dissolve it in the chosen solvent in a volumetric flask to prepare a stock solution of known concentration.

  • Prepare a series of standard solutions of decreasing concentrations by serial dilution of the stock solution.

• Sample Preparation:

  • Accurately weigh the sample containing sodium feredetate.

  • Dissolve the sample in the same solvent used for the standard solutions in a volumetric flask.

  • Dilute the sample solution as necessary to bring the absorbance within the linear range of the calibration curve.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to scan the UV range (e.g., 200-400 nm).

  • Use the solvent as a blank to zero the instrument.

  • Measure the absorbance of each standard solution and the sample solution at the wavelength of maximum absorbance (λmax), which is approximately 258 nm.[6][7]

• Data Analysis:

  • Construct a calibration curve by plotting the absorbance of the standard solutions against their corresponding concentrations.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

  • Use the absorbance of the sample solution and the equation of the calibration curve to calculate the concentration of sodium feredetate in the sample.

Infrared (IR) Spectroscopic Analysis

This protocol is for the qualitative identification of sodium feredetate.

Objective: To identify sodium feredetate by comparing its IR spectrum with that of a reference standard.

Materials and Equipment:

• Fourier Transform Infrared (FT-IR) Spectrometer

• Potassium bromide (KBr) of spectroscopic grade

• Mortar and pestle

• Pellet press

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Dry the sodium feredetate sample and the KBr to remove any moisture.

  • Weigh a small amount of the sample (approximately 1-2 mg) and about 100-200 mg of KBr.

  • Grind the sample and KBr together in the mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the powder to the pellet press and apply pressure to form a thin, transparent pellet.

• IR Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

  • Acquire a background spectrum using a blank KBr pellet.

• Data Analysis:

  • Compare the obtained IR spectrum of the sample with the reference spectrum of sodium feredetate.[10][11]

  • Concordance of the major absorption bands confirms the identity of the substance.

Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the spectroscopic analysis of a sodium feredetate sample.

Spectroscopic Analysis Workflow

Conclusion

The spectroscopic analysis of sodium feredetate, particularly using UV-Vis and IR spectroscopy, provides robust methods for its quantification and identification. The characteristic UV absorbance at approximately 258 nm allows for accurate concentration determination, while IR spectroscopy serves as a reliable identification tool. The protocols and data presented in this guide offer a comprehensive resource for researchers, scientists, and drug development professionals working with this important iron compound. Further research into the application of NMR and mass spectrometry could provide additional structural and analytical insights.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Registration Dossier - ECHA [echa.europa.eu]
• 4. ijrcog.org [ijrcog.org]
• 5. Sodium Feredetate | C10H12FeN2NaO8 | CID 27461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Spectrophotometric determination of EDTA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. UV-Vis Spectrum of EDTA + Fe Complex | SIELC Technologies [sielc.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. mubychem.net [mubychem.net]
• 11. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]

An In-depth Technical Guide on the Thermal Decomposition Studies of Sodium Feredetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of sodium feredetate (sodium iron(III) ethylenediaminetetraacetate). The information presented is synthesized from available scientific literature, focusing on the decomposition pathway, experimental methodologies, and key findings. This document is intended to serve as a valuable resource for professionals in research and development and drug formulation who require a deeper understanding of the thermal stability and degradation profile of this important iron supplement.

Introduction

Sodium feredetate, with the chemical formula C10H12FeN2NaO8, is a stable, chelated iron compound widely used in the pharmaceutical and food industries to treat and prevent iron-deficiency anemia. Its thermal stability is a critical parameter that influences its manufacturing, storage, and shelf-life. Understanding the thermal decomposition of sodium feredetate is essential for ensuring its quality, safety, and efficacy. This guide delves into the multi-stage thermal degradation process of sodium feredetate, specifically focusing on the hydrated monomeric form, Na[FeEDTA(H₂O)]·2H₂O.

Thermal Decomposition Pathway

The thermal degradation of solid, monomeric Na[FeEDTA(H₂O)]·2H₂O in an air atmosphere proceeds through a distinct four-step process up to 500°C. This pathway involves dehydration, decarboxylation of the EDTA ligand, reduction of the iron core, and final oxidation of the organic remnants.[1]

Table 1: Summary of Thermal Decomposition Stages of Na[FeEDTA(H₂O)]·2H₂O

Stage	Temperature Range (°C)	Process Description	Evolved Gases & Solid Products
1	Not specified in abstract	Release of two molecules of crystal lattice water.	H₂O
2	Not specified in abstract	Release of one coordinated water molecule.	H₂O
3	Above 200	Degradation of a carboxylate arm of the EDTA ligand, accompanied by the reduction of Fe(III) to Fe(II).	CO₂, Two ferrous species (assumed configurational isomers)
4	280 - 330	Rapid burnout of organic residues in a sharp exothermic reaction.	H₂O, CO₂, Nitrogen Oxides, Magnetite (Fe₃O₄)

Note: Specific temperature ranges and weight loss percentages for each stage are not available in the referenced abstract. The information is based on the qualitative description provided in the study by Szilágyi et al.[1]

Experimental Protocols

The investigation of the thermal decomposition of sodium feredetate typically employs a combination of advanced analytical techniques to elucidate the various stages of degradation, identify the evolved gaseous products, and characterize the solid residues.

Key Experimental Techniques:

• Simultaneous Thermogravimetry and Differential Thermal Analysis (TG/DTA): This technique is central to studying thermal decomposition. Thermogravimetry (TGA) measures the change in mass of a sample as a function of temperature, while Differential Thermal Analysis (DTA) detects temperature differences between the sample and a reference material, indicating exothermic or endothermic events.

• Evolved Gas Analysis-Mass Spectrometry (EGA-MS): Coupled with TG/DTA, EGA-MS allows for the identification of the gaseous products released during decomposition. As the sample is heated, the evolved gases are transferred to a mass spectrometer for real-time analysis.[1]

• Mössbauer Spectroscopy: This technique is used to analyze the solid products of the decomposition, specifically to determine the oxidation state and chemical environment of the iron atoms. It was instrumental in observing the reduction of ferric iron to ferrous iron during the third decomposition stage.[1]

Generalized Experimental Procedure:

• Sample Preparation: A small, accurately weighed sample of Na[FeEDTA(H₂O)]·2H₂O is placed in an inert crucible (e.g., alumina).

• Instrumentation Setup: The TG/DTA instrument is coupled to a quadrupole mass spectrometer via a heated transfer line to prevent condensation of evolved gases.

• Atmosphere: The experiment is conducted in a controlled atmosphere, typically flowing air, to simulate oxidative degradation.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from ambient to 600 °C).

• Data Acquisition: The TG curve (mass vs. temperature), DTA curve (ΔT vs. temperature), and mass spectra of the evolved gases are recorded continuously throughout the heating program.

• Solid Residue Analysis: The solid products remaining after the thermal decomposition are collected and analyzed using techniques such as Mössbauer spectroscopy and X-ray diffraction (XRD) to identify their composition and structure.

Visualizations

Diagrams of Decomposition Pathway and Experimental Workflow

To further clarify the processes involved in the thermal decomposition studies of sodium feredetate, the following diagrams illustrate the decomposition pathway and a typical experimental workflow.

Caption: Thermal decomposition pathway of Na[FeEDTA(H₂O)]·2H₂O.

Caption: Experimental workflow for thermal analysis of sodium feredetate.

Conclusion

The thermal decomposition of sodium feredetate is a multi-step process that has been elucidated through sophisticated analytical techniques. The pathway involves initial dehydration followed by the degradation of the organic ligand and a change in the oxidation state of the central iron atom, culminating in the formation of stable iron oxides. A thorough understanding of this decomposition profile is paramount for the development of stable formulations and for defining appropriate storage and handling conditions for products containing sodium feredetate. Further research to quantify the kinetics of each decomposition step would provide an even more complete picture of the thermal behavior of this important compound.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Utilizing Sodium Feredetate in Iron-Deficient Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron is a critical micronutrient essential for a multitude of cellular processes, including DNA synthesis, cellular respiration, and oxygen transport.[1] In vitro, modeling iron deficiency is crucial for understanding the cellular and molecular ramifications of iron depletion and for the development of novel therapeutic interventions. Iron deficiency in cell culture is commonly induced using iron chelators such as deferoxamine (DFO) or deferasirox.[1][2] Subsequently, repletion of iron is a key step in studying the reversal of the iron-deficient phenotype. Sodium feredetate (Sodium Iron EDTA) is a highly bioavailable source of iron, where the iron is chelated to ethylenediaminetetraacetate (EDTA).[3] This chelation protects the iron from forming insoluble complexes and facilitates its absorption, making it an effective option for iron supplementation.[3][4] These application notes provide detailed protocols for establishing an iron-deficient cell culture model and for the subsequent use of sodium feredetate to restore iron levels, along with methods for assessing the cellular response.

Core Concepts and Signaling Pathways

Cellular iron homeostasis is a tightly regulated process. In an iron-deficient state, cells upregulate the expression of transferrin receptor 1 (TfR1) to enhance the uptake of transferrin-bound iron and downregulate the expression of ferritin, the iron storage protein.[5] This regulation is primarily controlled at the post-transcriptional level by the iron-responsive element (IRE)/iron-regulatory protein (IRP) system.[6] When intracellular iron is scarce, IRPs bind to IREs on the mRNAs of ferritin and TfR1, inhibiting the translation of ferritin and stabilizing the TfR1 mRNA, respectively.[6]

Furthermore, iron deficiency can stabilize the alpha subunit of the hypoxia-inducible factor 1 (HIF-1α), a key transcription factor that regulates genes involved in adapting to low oxygen conditions.[7] HIF-1α has been shown to mediate the transcriptional activation of the TfR gene.[8] The restoration of iron levels with a bioavailable source like sodium feredetate is expected to reverse these adaptive responses.

Cellular Iron Uptake and Regulation Pathway

Caption: Cellular iron uptake and its regulation by IRPs and HIF-1α.

Experimental Protocols

Protocol 1: Induction of Iron Deficiency in Cell Culture

This protocol describes a method for inducing a state of iron deficiency in cultured cells using the iron chelator Deferoxamine (DFO).

Materials:

• Cultured cells of interest (e.g., HeLa, SH-SY5Y, HepG2)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Deferoxamine mesylate salt (DFO) (Sigma-Aldrich or equivalent)

• Dimethyl sulfoxide (DMSO)

• Sterile phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Plate cells at a density that will result in 50-60% confluency at the time of treatment.

• DFO Stock Solution Preparation: Prepare a 100 mM stock solution of DFO in sterile DMSO. Store in aliquots at -20°C.

• Induction of Iron Deficiency:

  • Allow cells to adhere and grow for 24 hours after seeding.

  • On the day of the experiment, dilute the DFO stock solution in complete cell culture medium to a final concentration of 50-100 µM. The optimal concentration should be determined empirically for each cell line.

  • Remove the existing medium from the cells and wash once with sterile PBS.

  • Replace the medium with the DFO-containing medium.

  • Incubate the cells for 18-24 hours at 37°C in a humidified incubator with 5% CO2.

• Verification of Iron-Deficient State (Optional but Recommended):

  • Harvest a subset of cells to confirm the iron-deficient state by assessing markers such as increased TfR1 expression and decreased ferritin expression via Western blot or qPCR.

Protocol 2: Iron Repletion using Sodium Feredetate

This protocol details the procedure for replenishing iron in iron-deficient cells using sodium feredetate.

Materials:

• Iron-deficient cells (from Protocol 1)

• Sodium Feredetate (e.g., from a commercial supplier)

• Complete cell culture medium

• Sterile deionized water

Procedure:

• Sodium Feredetate Stock Solution Preparation: Prepare a stock solution of sodium feredetate in sterile deionized water. The concentration should be determined based on the desired final concentration for treatment. For example, a 10 mM stock solution.

• Iron Repletion Treatment:

  • After the 18-24 hour incubation with DFO, remove the DFO-containing medium.

  • Wash the cells twice with sterile PBS to remove any residual DFO.

  • Prepare fresh complete cell culture medium containing the desired concentration of sodium feredetate. A starting concentration range of 10-50 µM of elemental iron is recommended, but should be optimized for each cell line.

  • Add the sodium feredetate-containing medium to the cells.

  • Incubate the cells for the desired time points (e.g., 6, 12, 24 hours) to assess the cellular response to iron repletion.

• Cell Harvesting and Analysis:

  • Following the incubation period, harvest the cells for downstream analysis as described in the subsequent protocols.

Experimental Workflow

Caption: Workflow for inducing iron deficiency and subsequent repletion.

Data Presentation and Analysis

The following tables present representative quantitative data that could be obtained from the described experiments. These values are illustrative and will vary depending on the cell line and specific experimental conditions.

Treatment Group	Cell Viability (%)	Intracellular Iron (ng/mg protein)
Control	100 ± 5	50 ± 8
DFO (100 µM)	85 ± 7	15 ± 4
DFO + NaFeEDTA (50 µM)	95 ± 6	45 ± 7
Table 1: Effect of DFO and Sodium Feredetate on Cell Viability and Intracellular Iron.

Treatment Group	Relative TfR1 mRNA Expression	Relative Ferritin mRNA Expression
Control	1.0 ± 0.2	1.0 ± 0.3
DFO (100 µM)	3.5 ± 0.5	0.2 ± 0.1
DFO + NaFeEDTA (50 µM)	1.2 ± 0.3	0.9 ± 0.2
Table 2: Relative mRNA Expression of Iron-Responsive Genes.

Treatment Group	Reactive Oxygen Species (ROS) (Fold Change)
Control	1.0 ± 0.1
DFO (100 µM)	1.8 ± 0.3
DFO + NaFeEDTA (50 µM)	1.1 ± 0.2
Table 3: Assessment of Oxidative Stress.

Key Experimental Methodologies

Western Blot for TfR1 and Ferritin

• Cell Lysis: Lyse cells in RIPA buffer supplemented with protease inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies against TfR1 and Ferritin overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Quantitative PCR (qPCR) for Gene Expression Analysis

• RNA Extraction: Isolate total RNA from cells using a commercial kit (e.g., RNeasy Kit, Qiagen).

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR: Perform qPCR using SYBR Green master mix and primers specific for TfR1, ferritin, and a housekeeping gene (e.g., GAPDH, β-actin).

• Data Analysis: Calculate relative gene expression using the ΔΔCt method.

Cell Viability Assay (MTT Assay)

• Treatment: Plate cells in a 96-well plate and treat as described in Protocols 1 and 2.

• MTT Incubation: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Oxidative Stress Assay (DCFDA Assay)

• Cell Preparation: Plate cells in a black, clear-bottom 96-well plate and treat as described.

• DCFDA Staining: Incubate cells with 10 µM 2',7'-dichlorofluorescin diacetate (DCFDA) for 30 minutes at 37°C.

• Fluorescence Measurement: Wash the cells with PBS and measure the fluorescence intensity (excitation/emission ~485/535 nm) using a fluorescence plate reader.

Troubleshooting and Considerations

• Cytotoxicity: High concentrations of DFO or sodium feredetate can be toxic to cells. It is crucial to perform a dose-response curve for each cell line to determine the optimal, non-toxic concentrations.[9]

• Serum Iron: Fetal bovine serum contains iron. For stringent iron-deficient models, consider using iron-depleted serum or serum-free medium.

• EDTA in Sodium Feredetate: The presence of EDTA may have independent biological effects. Appropriate controls, such as treating cells with EDTA alone, should be included to discern the effects of iron from those of the chelator.

Conclusion

The protocols and methodologies outlined in these application notes provide a framework for utilizing sodium feredetate in iron-deficient cell culture models. By establishing a reproducible iron deficiency and repletion system, researchers can effectively investigate the cellular and molecular responses to changes in iron availability and evaluate the efficacy of iron supplementation strategies. The provided diagrams and tables serve as a guide for experimental design and data interpretation in the study of cellular iron metabolism.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. HIF-1α as a central mediator of cellular resistance to intracellular pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijrcog.org [ijrcog.org]
• 4. Registration Dossier - ECHA [echa.europa.eu]
• 5. Sodium Feredetate Uses, Benefits, Side Effects And Medicines [zeelabpharmacy.com]
• 6. file.sdiarticle3.com [file.sdiarticle3.com]
• 7. researchgate.net [researchgate.net]
• 8. Transferrin receptor induction by hypoxia. HIF-1-mediated transcriptional activation and cell-specific post-transcriptional regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocol for Dissolving Sodium Feredetate for Experimental Use

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium Feredetate, also known as sodium iron (III) ethylenediaminetetraacetate, is a chelated iron compound used primarily as an iron supplement to treat and prevent iron-deficiency anemia.[1][2][3] In this complex, the iron is sequestered by ethylenediaminetetraacetic acid (EDTA), which improves its bioavailability and reduces gastrointestinal side effects compared to other iron salts.[1][4] The EDTA chelate protects the iron from forming insoluble compounds in the gastrointestinal tract, ensuring a higher proportion of ingested iron remains soluble and available for absorption.[1] Proper preparation of sodium feredetate solutions is critical for ensuring accuracy, reproducibility, and validity in both in vitro and in vivo experimental settings. These application notes provide a detailed protocol for the dissolution and preparation of sodium feredetate solutions for research purposes.

Data Presentation: Solubility and Characteristics

Sodium feredetate is a hygroscopic, yellow or yellowish-brown crystalline powder.[5] Its solubility in common laboratory solvents is summarized below.

Solvent	Solubility	pH (1% w/v solution)	Notes
Water	Soluble[6]	4.0 - 6.5[5]	The recommended solvent for creating stock solutions. Heating may be required to aid dissolution.
Ethanol	Data not available	-	Solubility should be determined empirically.
DMSO	Data not available	-	Solubility should be determined empirically.
PBS (Phosphate-Buffered Saline)	Expected to be soluble	-	Compatibility with phosphate buffers should be confirmed to avoid precipitation.

Experimental Protocols

Protocol for Preparing a Sodium Feredetate Stock Solution

This protocol describes the preparation of a 100 mM aqueous stock solution. Adjust calculations as needed for your desired concentration.

Materials:

• Sodium Feredetate (C₁₀H₁₂FeN₂NaO₈)

• Nuclease-free or cell culture-grade water

• Sterile conical tubes (15 mL or 50 mL)

• 0.22 µm sterile syringe filter

• Sterile syringes

• Analytical balance and weigh boats

• pH meter

• 1 N HCl and 1 N NaOH for pH adjustment

• Stir plate and magnetic stir bar

Procedure:

• Calculate the required mass:

  • The molecular weight of anhydrous Sodium Feredetate is 367.05 g/mol . (Note: It is often supplied as a hydrate; refer to the manufacturer's certificate of analysis for the exact formula weight).[5]

  • To prepare 10 mL of a 100 mM stock solution:

    • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (g) = 0.1 mol/L x 0.01 L x 367.05 g/mol = 0.367 g

• Dissolution:

  • Weigh 0.367 g of Sodium Feredetate powder and add it to a sterile conical tube containing approximately 8 mL of nuclease-free water.

  • Add a sterile magnetic stir bar to the tube.

  • Place the tube on a stir plate and stir gently at room temperature until the powder is completely dissolved. The solution should be clear and yellow.

• pH Adjustment:

  • Once dissolved, measure the pH of the solution. A 1% w/v solution should have a pH between 4.0 and 6.5.[5]

  • If necessary, adjust the pH to the desired range for your experiment (e.g., pH 7.0-7.4 for cell culture applications) by slowly adding 1 N NaOH or 1 N HCl dropwise while stirring. Be aware that significant pH changes may affect the stability of the chelate.

• Final Volume Adjustment:

  • Transfer the solution to a 10 mL graduated cylinder or use the markings on the conical tube to bring the final volume to 10 mL with nuclease-free water.

• Sterilization:

  • To sterilize the stock solution for use in cell culture or other sterile applications, draw the solution into a sterile syringe.

  • Attach a 0.22 µm sterile syringe filter to the syringe.

  • Filter the solution into a new sterile, light-protected (amber) tube.

• Storage:

  • Store the sterile stock solution at 2-8°C, protected from light. While specific stability data for sodium feredetate is not widely published, related iron-carbohydrate complexes are stable for at least 7 days under refrigerated conditions.[7] For long-term storage, aliquoting and freezing at -20°C may be considered, but freeze-thaw stability should be validated.

Example Application: Dosing Cell Cultures

To treat cells with a final concentration of 100 µM Sodium Feredetate:

• Thaw the 100 mM stock solution if frozen.

• Perform a serial dilution or a direct 1:1000 dilution of the stock solution into your complete cell culture medium.

  • For example, to prepare 10 mL of treatment medium, add 10 µL of the 100 mM stock solution to 9.99 mL of complete cell culture medium.

• Gently mix the medium.

• Remove the existing medium from your cell culture plates and replace it with the treatment medium.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for preparing and using Sodium Feredetate solution.

Mechanism of Action Pathway

Caption: Absorption and utilization pathway of Sodium Feredetate.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. Sodium Feredetate: View Uses, Side Effects and Medicines [truemeds.in]
• 3. Sodium Feredetate: Uses, Side Effects and Medicines | Apollo Pharmacy [apollopharmacy.in]
• 4. rightdecisions.scot.nhs.uk [rightdecisions.scot.nhs.uk]
• 5. mubychem.net [mubychem.net]
• 6. X3860E [fao.org]
• 7. Short-term stability of a new generic sodium ferric gluconate in complex with sucrose - PubMed [pubmed.ncbi.nlm.nih.gov]

Sodium Feredetate as an Iron Fortificant in Research Diets: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium feredetate, also known as sodium iron (III) ethylenediaminetetraacetate or NaFeEDTA, is a chelated iron compound utilized as a highly bioavailable source of iron for fortification in food and for supplementation in research diets.[1][2] Its unique chemical structure, where ferric iron is bound to ethylenediaminetetraacetic acid (EDTA), offers significant advantages over traditional iron salts like ferrous sulfate.[1][3] The EDTA chelate protects the iron from forming insoluble complexes with dietary inhibitors such as phytates and tannins, which are commonly found in plant-based research diets.[1][4] This protection mechanism enhances the solubility and subsequent absorption of iron in the gastrointestinal tract.[1]

These application notes provide detailed protocols for the use of sodium feredetate as an iron fortificant in research diets for animal studies, methods for evaluating its efficacy, and an overview of the underlying mechanism of action.

Physicochemical Properties

Sodium feredetate is a stable, light yellow, water-soluble powder.[5] The chelation of iron with EDTA prevents the typical astringent taste and potential for dental staining associated with other iron supplements.[3][6]

Property	Description	Reference
Chemical Name	Sodium iron (III) ethylenediaminetetraacetate trihydrate	[7]
Synonyms	Sodium iron EDTA, NaFeEDTA, Ferric sodium edetate	[8]
CAS Number	15708-41-5	[8]
Molecular Formula	C10H12FeN2NaO8 · 3H2O	[7]
Appearance	Light yellow powder	[5]
Solubility	Soluble in water	[5]
Iron Content	Approximately 12.5% - 13.5%	[5]

Mechanism of Action and Enhanced Bioavailability

Sodium feredetate's enhanced bioavailability stems from the stability of the Fe-EDTA complex at the pH of the stomach and duodenum.[1] This complex prevents the iron from precipitating out of solution due to interactions with dietary inhibitors.[1] In the acidic environment of the upper small intestine, the iron-EDTA complex remains soluble and is taken up by the enterocytes.[1] Inside the enterocytes, the iron is released from the EDTA chelate and enters the body's iron pool, where it can be stored as ferritin or transported by transferrin to be utilized for erythropoiesis and other metabolic functions.[1]

Signaling Pathway of Sodium Feredetate Absorption

Caption: Mechanism of Sodium Feredetate Absorption in the Intestine.

Application in Research Diets

Sodium feredetate is an ideal iron fortificant for purified rodent diets, such as the AIN-93G formulation, especially in studies where dietary components might interfere with iron absorption.[7][9]

Preparation of Sodium Feredetate Fortified Research Diet

Objective: To prepare an iron-deficient or iron-replete purified diet for rodents using sodium feredetate.

Materials:

• Basal diet mix (e.g., AIN-93G without iron)

• Sodium feredetate

• Sucrose or other filler to balance the diet composition

• Blender or mixer

Protocol:

• Determine the desired iron concentration: Standard rodent diets typically contain 35-50 mg of iron per kg of diet. For iron deficiency studies, a low-iron diet of <5 ppm is often used.[10] For repletion studies, a higher concentration may be desired.

• Calculate the amount of sodium feredetate: Based on the iron content of sodium feredetate (approximately 13%), calculate the required amount to achieve the target iron concentration in the final diet.

• Premixing: Accurately weigh the calculated amount of sodium feredetate and mix it with a small portion of the basal diet mix or sucrose. This ensures even distribution.

• Final Mixing: Add the premix to the bulk of the basal diet mix in a blender. Mix thoroughly for at least 15-20 minutes to ensure homogeneity.

• Storage: Store the prepared diet in airtight containers at 4°C to prevent degradation of components.

Experimental Protocols

Induction of Iron Deficiency Anemia in Rodents

Objective: To induce iron deficiency anemia in rats or mice for subsequent evaluation of iron supplements.

Protocol:

• Animal Model: Use weanling rodents (e.g., 21-day-old Sprague-Dawley rats or C57BL/6 mice).

• Diet: Feed the animals an iron-deficient diet (<5 ppm iron), such as a modified AIN-93G diet, for a period of 4-6 weeks.[10][11]

• Monitoring: Monitor the development of anemia by measuring hematological parameters weekly or bi-weekly.

• Confirmation of Anemia: Iron deficiency anemia is typically confirmed by significantly lower hemoglobin and hematocrit levels compared to a control group fed an iron-replete diet.[11]

Evaluation of Sodium Feredetate Efficacy

Objective: To assess the efficacy of sodium feredetate in repleting iron stores and correcting anemia in iron-deficient rodents.

Experimental Workflow:

Caption: Experimental workflow for evaluating sodium feredetate efficacy.

Hematological Analysis

Objective: To measure key blood parameters indicative of iron status.

Protocol:

• Blood Collection: Collect blood samples (e.g., via tail vein or cardiac puncture) into EDTA-coated tubes to prevent coagulation.[12]

• Analysis: Use an automated hematology analyzer to measure the following parameters:[4]

  • Red blood cell (RBC) count

  • Hemoglobin (Hb) concentration

  • Hematocrit (Hct)

  • Mean corpuscular volume (MCV)

  • Mean corpuscular hemoglobin (MCH)

  • Mean corpuscular hemoglobin concentration (MCHC)

• Data Interpretation: Compare the values between the different diet groups. An increase in Hb and Hct is a primary indicator of recovery from anemia.[3]

Measurement of Tissue Non-Heme Iron Concentration

Objective: To quantify iron stores in tissues like the liver and spleen.

Protocol:

• Tissue Collection: Euthanize the animals and collect liver and spleen samples.

• Homogenization: Homogenize a known weight of tissue in deionized water.[10]

• Acid Digestion: Incubate the homogenate with an equal volume of an acid solution (e.g., 1 M HCl and 10% trichloroacetic acid) at 95°C for 1 hour.[10]

• Colorimetric Assay:

  • Centrifuge the digested sample.

  • Mix the supernatant with a colorimetric reagent containing ferrozine.[10]

  • Measure the absorbance at 562 nm.[10]

• Quantification: Calculate the iron concentration based on a standard curve prepared with known iron concentrations.

Quantitative Data Summary

The following tables summarize data from studies comparing sodium feredetate with other iron sources.

Table 1: Efficacy of Sodium Feredetate vs. Ferrous Sulfate in Pregnant Women with Anemia [3]

Parameter (at 2 months)	Sodium Feredetate Group	Ferrous Sulfate Group	p-value
Initial Hemoglobin (g/dL)	8.79 ± 1.39	8.85 ± 0.72	NS
Final Hemoglobin (g/dL)	10.91 ± 1.38	10.08 ± 0.74	<0.001
Mean Hb Increase (g/dL)	2.12	1.23	<0.001

Table 2: Comparison of Sodium Feredetate and Ferrous Fumarate in Anemic Pregnant Women [13]

Treatment Group (Elemental Iron, twice daily)	Mean Hemoglobin Increase (g/dL) after 75 days
Sodium Feredetate (33 mg)	1.79
Sodium Feredetate (66 mg)	1.84
Ferrous Fumarate (100 mg)	1.63

Toxicity and Safety Considerations

Sodium feredetate is generally well-tolerated with fewer gastrointestinal side effects compared to ferrous salts.[3] However, as with any iron supplement, excessive intake can lead to iron overload. In animal studies, the acute toxicity (LD50) of sodium feredetate in rats was found to be comparable to that of ferrous sulfate.[14] It is important to adhere to recommended dosages in research diets.

Conclusion

Sodium feredetate is a highly effective iron fortificant for use in research diets, particularly in the presence of dietary inhibitors of iron absorption. Its superior bioavailability and lower incidence of side effects make it a valuable tool for studying iron metabolism and the efficacy of iron interventions in animal models. The protocols outlined in these application notes provide a framework for researchers to design and execute robust studies utilizing sodium feredetate.

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. Assessment of iron absorption in mice by ICP-MS measurements of (57)Fe levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijrcog.org [ijrcog.org]
• 4. Effect of Resveratrol on Hematological and Biochemical Alterations in Rats Exposed to Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. X3860E [fao.org]
• 6. How High Purity Iron Supplement Agent Sodium Feredetate is Produced [vaibhavfinechem.com]
• 7. AIN-93 Diets Research Articles | Dyets, Inc. [dyets.com]
• 8. researchgate.net [researchgate.net]
• 9. An Experimental Approach for Selecting Appropriate Rodent Diets for Research Studies on Metabolic Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A genetic mouse model of severe iron deficiency anemia reveals tissue-specific transcriptional stress responses and cardiac remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Blood parameters of wistar albino rats fed processed tropical sickle pod (Senna obtusifolia) leaf meal-based diets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Sucrosomial® Iron Supplementation in Mice: Effects on Blood Parameters, Hepcidin, and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formulation of Sodium Feredetate in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium feredetate, also known as sodium iron (III) ethylenediaminetetraacetate, is a chelated iron compound utilized for the treatment and prevention of iron deficiency anemia (IDA).[1][2] Its chelated structure enhances iron bioavailability and reduces gastrointestinal side effects commonly associated with traditional iron salts like ferrous sulfate.[2][3] The ethylenediaminetetraacetate (EDTA) ligand protects the iron from forming insoluble complexes in the gastrointestinal tract, thereby facilitating its absorption.[1][3] These characteristics make sodium feredetate a valuable compound for investigation in preclinical animal models of IDA.

These application notes provide detailed protocols for the formulation and administration of sodium feredetate in rodent models for efficacy and safety evaluation.

Physicochemical Properties of Sodium Feredetate

A thorough understanding of the physicochemical properties of sodium feredetate is crucial for proper formulation and handling.

Property	Value	Reference
Chemical Formula	C10H12FeN2NaO8	[4]
Molecular Weight	367.05 g/mol	[5]
Elemental Iron Content	Approximately 14.7%	Calculated from molecular formula
Appearance	Yellow or yellowish-brown hygroscopic, crystalline powder	[6]
Solubility	Soluble in water	[6]
pH (1% solution in water)	4.0 to 6.5	[6]

Experimental Protocols

Induction of Iron Deficiency Anemia (IDA) in Rodents

A reliable and reproducible model of IDA is fundamental for evaluating the efficacy of iron supplementation. The most common method involves feeding a low-iron diet.

Protocol for Induction of IDA in Rats/Mice:

• Animal Selection: Use weanling (21-28 days old) male or female Wistar or Sprague-Dawley rats, or Balb/c or C57BL/6 mice.

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle and free access to deionized water.

• Diet:

  • Control Group: Feed a standard rodent chow with normal iron content (e.g., AIN-93G).

  • IDA Group: Feed a specially formulated iron-deficient diet (containing <5 mg iron/kg).

• Duration: Maintain the respective diets for 4-6 weeks.

• Monitoring: Monitor animal health and body weight weekly.

• Confirmation of Anemia: After the induction period, collect a blood sample via a suitable method (e.g., tail vein, saphenous vein) to measure baseline hematological parameters. Anemia is typically confirmed by significantly lower hemoglobin, hematocrit, and serum iron levels compared to the control group.

Formulation of Sodium Feredetate for Oral Administration

a) Simple Aqueous Solution (for Oral Gavage):

• Calculation of Required Amount: Determine the required concentration of the dosing solution based on the desired dose of elemental iron and the dosing volume.

  • Example: To prepare a 10 mg/mL elemental iron solution:

    • Sodium feredetate is ~14.7% elemental iron.

    • To get 10 mg of elemental iron, you need 10 mg / 0.147 ≈ 68 mg of sodium feredetate.

    • Dissolve 680 mg of sodium feredetate powder in a final volume of 10 mL of deionized water.

• Preparation:

  • Weigh the required amount of sodium feredetate powder.

  • Add it to a volumetric flask.

  • Add a portion of deionized water and sonicate or vortex until fully dissolved.

  • Bring the solution to the final volume with deionized water and mix thoroughly.

• Storage: Store the solution protected from light at 2-8°C. Prepare fresh solutions weekly or as stability data permits.

b) Palatable Formulation (for Voluntary Consumption - optional):

For studies where voluntary consumption is preferred, a sweetened solution can be prepared. However, precise dosing is more challenging with this method.

• Vehicle: Prepare a 5% (w/v) sucrose or sorbitol solution in deionized water.

• Preparation: Follow the steps for the simple aqueous solution, using the sweetened vehicle instead of deionized water.

• Note on Palatability: Rodent taste preferences can vary. A pilot study to assess the palatability of the formulation may be necessary.[5][7]

Administration of Sodium Feredetate to Rodents

Oral gavage is the recommended method for accurate dosing.

Protocol for Oral Gavage in Rats and Mice:

• Animal Restraint: Properly restrain the animal to ensure its safety and the accuracy of the procedure.

• Gavage Needle Selection:

  • Mice: Use an 18-20 gauge, 1.5-inch flexible or curved gavage needle with a rounded tip.[8][9]

  • Rats: Use a 16-18 gauge, 2-3 inch flexible or curved gavage needle with a rounded tip.[8][9]

• Measurement of Insertion Depth: Measure the length from the animal's snout to the last rib to estimate the distance to the stomach and mark the gavage needle accordingly.[8][10]

• Procedure:

  • Gently insert the gavage needle into the diastema (gap between incisors and molars) and advance it along the roof of the mouth towards the esophagus.

  • The animal should swallow as the tube passes. If there is resistance, withdraw and re-attempt. Do not force the needle.

  • Once the needle is in place, dispense the calculated volume of the sodium feredetate solution slowly.

• Dosing Volume:

  • Mice: The maximum recommended volume is 10 mL/kg of body weight.[8][9]

  • Rats: The maximum recommended volume is 10-20 mL/kg of body weight.[8][11]

• Post-Administration Monitoring: Observe the animal for any signs of distress immediately after the procedure.

Efficacy and Safety Assessment

Efficacy Parameters

To evaluate the effectiveness of sodium feredetate in treating IDA, the following parameters should be measured at baseline and at specified time points during the treatment period.

Parameter	Description
Hematological Parameters
Hemoglobin (Hb)	A primary indicator of anemia recovery.
Hematocrit (Hct)	The percentage of red blood cells in the blood.
Red Blood Cell (RBC) Count	The total number of red blood cells.
Mean Corpuscular Volume (MCV)	The average volume of red blood cells.
Mean Corpuscular Hemoglobin (MCH)	The average amount of hemoglobin per red blood cell.
Serum Iron Parameters
Serum Iron	The concentration of iron in the blood.
Total Iron Binding Capacity (TIBC)	A measure of the blood's capacity to bind iron with transferrin.
Transferrin Saturation (%)	The percentage of transferrin that is saturated with iron.
Serum Ferritin	A marker of the body's iron stores.

Safety and Tolerability

a) Acute Toxicity:

The oral LD50 of sodium feredetate in both rats and mice is reported to be 5000 mg/kg, indicating a low acute toxicity profile.[12]

b) Monitoring for Adverse Effects:

• Clinical Observations: Daily observation of animals for any changes in behavior, appearance, or signs of gastrointestinal distress (e.g., diarrhea, constipation).[13]

• Body Weight: Monitor body weight at least weekly.

• Gross Pathology: At the end of the study, a necropsy should be performed to examine for any gross abnormalities in major organs.

Data Presentation

Quantitative data should be summarized in tables for clear comparison between treatment groups.

Table 1: Example of Hematological Data Presentation

Treatment Group	N	Hemoglobin (g/dL) - Baseline	Hemoglobin (g/dL) - Day 14	Hemoglobin (g/dL) - Day 28
Control (Normal Diet)	10
IDA (Iron-Deficient Diet)	10
IDA + Vehicle	10
IDA + Sodium Feredetate (X mg/kg)	10
IDA + Ferrous Sulfate (Y mg/kg)	10

Table 2: Example of Serum Iron Parameter Presentation

Treatment Group	N	Serum Iron (µg/dL) - Day 28	TIBC (µg/dL) - Day 28	Serum Ferritin (ng/mL) - Day 28
Control (Normal Diet)	10
IDA (Iron-Deficient Diet)	10
IDA + Vehicle	10
IDA + Sodium Feredetate (X mg/kg)	10
IDA + Ferrous Sulfate (Y mg/kg)	10

Visualizations

Experimental Workflow

Caption: Workflow for evaluating sodium feredetate in a rodent model of IDA.

Mechanism of Enhanced Iron Absorption

Caption: Enhanced absorption pathway of iron from sodium feredetate.

References

• 1. research.sdsu.edu [research.sdsu.edu]
• 2. file.sdiarticle3.com [file.sdiarticle3.com]
• 3. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 4. medkoo.com [medkoo.com]
• 5. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 6. drugfuture.com [drugfuture.com]
• 7. doc.govt.nz [doc.govt.nz]
• 8. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 9. iacuc.wsu.edu [iacuc.wsu.edu]
• 10. research-support.uq.edu.au [research-support.uq.edu.au]
• 11. ouv.vt.edu [ouv.vt.edu]
• 12. sodium feredetate, 15708-41-5 [thegoodscentscompany.com]
• 13. medicines.org.uk [medicines.org.uk]

Application Note: Determination of Sodium Feredetate Purity using a Stability-Indicating HPLC Method

Abstract

This application note describes a robust and precise stability-indicating High-Performance Liquid Chromatography (HPLC) method for the determination of purity and the quantification of related substances in Sodium Feredetate drug substance. The method utilizes a reversed-phase C18 column with a simple isocratic mobile phase and UV detection, providing a reliable and efficient analytical solution for quality control and stability studies.

Introduction

Sodium Feredetate (Sodium Iron(III) Ethylenediaminetetraacetate) is an iron supplement used to treat and prevent iron deficiency anemia. It is a chelated form of iron, which enhances its bioavailability and reduces gastrointestinal side effects compared to simple iron salts. Ensuring the purity and monitoring the impurity profile of Sodium Feredetate is critical for its safety and efficacy. This document provides a detailed protocol for a validated HPLC method suitable for assay and related substance determination.

Principle

The method is based on reversed-phase chromatography, where Sodium Feredetate and its potential impurities are separated based on their differential partitioning between a nonpolar stationary phase (C18) and a polar mobile phase. An ion-pairing agent is incorporated into the mobile phase to enhance the retention and improve the peak shape of the anionic Sodium Feredetate complex. Detection is performed by monitoring the UV absorbance of the Fe(III)-EDTA complex, which has a significant absorbance maximum.

Experimental Protocol

Apparatus and Materials

• HPLC System: A gradient-capable HPLC system with a UV-Vis detector.

• Column: C18, 5 µm, 4.6 x 250 mm (or equivalent).

• Analytical Balance: Capable of weighing to 0.01 mg.

• Volumetric Glassware: Class A.

• pH Meter: Calibrated.

• Filtration Assembly: 0.45 µm membrane filters.

Reagents and Solutions

• Sodium Feredetate Reference Standard: USP or equivalent, of known purity.

• Acetonitrile: HPLC grade.

• Water: HPLC grade.

• Potassium Dihydrogen Phosphate (KH2PO4): Analytical grade.

• Tetrabutylammonium Hydrogen Sulfate (TBAHS): HPLC grade (Ion-Pairing Agent).

• Phosphoric Acid: Analytical grade.

Mobile Phase Preparation

• Buffer Preparation (25 mM Potassium Dihydrogen Phosphate, pH 3.0):

  • Dissolve 3.4 g of KH2PO4 in 1000 mL of HPLC grade water.

  • Adjust the pH to 3.0 with phosphoric acid.

  • Filter through a 0.45 µm membrane filter.

• Mobile Phase:

  • Mix the prepared buffer and acetonitrile in a ratio of 85:15 (v/v).

  • Add 1.7 g of TBAHS per liter of the mixture (to achieve a final concentration of approximately 5 mM).

  • Degas the mobile phase before use.

Standard Solution Preparation

• Standard Stock Solution (500 µg/mL): Accurately weigh about 50 mg of Sodium Feredetate Reference Standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Working Standard Solution (100 µg/mL): Pipette 20.0 mL of the Standard Stock Solution into a 100 mL volumetric flask and dilute to volume with the mobile phase.

Sample Solution Preparation

• Accurately weigh about 50 mg of the Sodium Feredetate sample and prepare a 500 µg/mL stock solution as described for the standard.

• Prepare a 100 µg/mL working sample solution by diluting the stock solution 1:5 with the mobile phase.

Chromatographic Conditions

Parameter	Condition
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase	85:15 (v/v) 25 mM KH2PO4 (pH 3.0) with 5 mM TBAHS : Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection	UV at 260 nm
Run Time	20 minutes

Data Presentation

System Suitability

The system suitability was assessed by injecting the working standard solution five times. The results must meet the acceptance criteria before sample analysis.

Parameter	Acceptance Criteria	Observed Value
Tailing Factor (T)	≤ 2.0	1.2
Theoretical Plates (N)	≥ 2000	4500
Relative Standard Deviation (%RSD) of Peak Area	≤ 2.0%	0.8%

Assay of Sodium Feredetate

The assay is calculated by comparing the peak area of the main peak in the sample chromatogram with that of the standard chromatogram.

Sample ID	Peak Area	Concentration (µg/mL)	Purity (%)
Standard	1,254,321	100.0	-
Sample 01	1,248,765	99.5	99.5
Sample 02	1,261,890	100.6	100.6

Calculation Formula:

Impurity Profile

Potential impurities include free EDTA and unreacted iron salts. The method should be validated for the quantification of these and any degradation products.

Impurity Name	Retention Time (min)	Relative Retention Time (RRT)	Specification Limit (%)	Sample 01 (%)
Free EDTA	3.5	0.45	≤ 0.5	0.15
Unknown Imp 1	9.2	1.18	≤ 0.2	Not Detected
Sodium Feredetate	7.8	1.00	-	-

Visualization of Experimental Workflow

Caption: Experimental workflow for HPLC purity determination of Sodium Feredetate.

Conclusion

The described HPLC method is demonstrated to be suitable for the routine quality control of Sodium Feredetate. It is specific, precise, and accurate for the determination of purity and related substances. The method can be fully validated according to ICH guidelines to be implemented in a GMP-regulated environment.

Application Notes and Protocols for the Use of Sodium Feredetate in Hematology Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium feredetate (also known as sodium iron edetate or NaFeEDTA) in hematology research. This document includes detailed experimental protocols for in vitro and in vivo studies, a summary of its mechanism of action, and comparative data on its efficacy.

Application Notes

Sodium feredetate is a chelated form of iron where ferric iron (Fe³⁺) is complexed with ethylenediaminetetraacetic acid (EDTA). This chelation confers several advantageous properties for its use in both clinical and research settings, particularly in the study of iron metabolism and hematopoiesis.

Key Applications in Hematology Research:

• Treatment of Iron Deficiency Anemia (IDA): Sodium feredetate is an effective agent for replenishing iron stores and correcting anemia.[1][2][3] Its high bioavailability, even in the presence of dietary inhibitors like phytates and tannins, makes it a valuable tool for studying iron repletion in various contexts.[4][5]

• In Vitro Iron Uptake Studies: The Caco-2 cell line, a model for the intestinal epithelium, is frequently used to study the mechanisms of iron absorption. Sodium feredetate serves as a stable and soluble source of iron for these assays, allowing researchers to investigate the cellular pathways of iron transport.

• In Vivo Models of Iron Deficiency and Erythropoiesis: In animal models, typically rats or mice, sodium feredetate is used to study the correction of diet-induced iron deficiency anemia and its subsequent effects on hematological parameters and erythropoiesis.

• Comparative Efficacy Studies: Researchers utilize sodium feredetate to compare its efficacy and side-effect profile against other iron preparations like ferrous sulfate and ferrous fumarate.[6]

• Studies on Erythroid Progenitor Cells: By providing a bioavailable source of iron, sodium feredetate can be used to investigate the role of iron in the proliferation and differentiation of erythroid progenitor cells, such as burst-forming unit-erythroid (BFU-E) and colony-forming unit-erythroid (CFU-E).

Mechanism of Action:

The EDTA chelate protects the ferric iron from precipitating in the gastrointestinal tract and forming insoluble complexes with dietary inhibitors.[4][7] The intact sodium feredetate complex is thought to be absorbed by the intestinal enterocytes.[7] Inside the cell, the lower pH facilitates the dissociation of iron from the EDTA complex.[7] The released iron then enters the body's iron pool, where it can be incorporated into hemoglobin, myoglobin, and various enzymes.[1]

Advantages in a Research Setting:

• High Bioavailability: Sodium feredetate generally exhibits higher bioavailability compared to ferrous salts, especially in the presence of dietary inhibitors.[8][9]

• Good Tolerability: It is associated with a lower incidence of gastrointestinal side effects compared to other oral iron supplements, which is advantageous in animal studies to ensure consistent dosing and animal welfare.[6]

• Solubility and Stability: Sodium feredetate is a yellow to yellowish-brown crystalline powder that is soluble in water, making it easy to prepare solutions for in vitro and in vivo administration.[5]

Quantitative Data Summary

The following tables summarize quantitative data from comparative studies of sodium feredetate.

Table 1: Comparison of Hemoglobin Rise in Pregnant Women with Iron Deficiency Anemia

Treatment Group	Initial Hemoglobin (g/dL)	Hemoglobin after 1 Month (g/dL)	Hemoglobin after 2 Months (g/dL)	Mean Rise in Hemoglobin after 2 Months (g/dL)	p-value (vs. Ferrous Sulfate)
Sodium Feredetate	8.79 ± 1.39	10.08 ± 1.41	10.91 ± 1.38	2.12	<0.001[9]
Ferrous Sulfate	8.24 ± 0.74	9.24 ± 0.64	10.08 ± 0.74	1.84	-

Data from a prospective randomized study comparing the efficacy of sodium feredetate and ferrous sulfate in pregnant women with iron deficiency anemia.[9]

Table 2: Comparative Efficacy of Sodium Feredetate and Ferrous Fumarate in Pregnant Women with Anemia

Treatment Group	Elemental Iron Dose (twice daily)	Mean Rise in Hemoglobin at 75 days (g/dL)	95% Confidence Interval	p-value
Sodium Feredetate (Group A)	33 mg	1.79	0.71 to 2.87	< 0.05
Sodium Feredetate (Group B)	66 mg	1.84	0.82 to 2.86	< 0.05
Ferrous Fumarate (Group C)	100 mg	1.63	0.38 to 2.88	< 0.05

Data from a randomized double-blind study. The study concluded that lower doses of sodium feredetate produced comparable results to a higher dose of ferrous fumarate with no adverse effects reported for sodium feredetate.[6]

Experimental Protocols

Here are detailed methodologies for key experiments involving sodium feredetate.

Protocol 1: In Vitro Iron Uptake Using Caco-2 Cells

Objective: To assess the bioavailability and cellular uptake of iron from sodium feredetate using the Caco-2 human colon adenocarcinoma cell line as a model of the intestinal barrier.

Materials:

• Caco-2 cells (ATCC HTB-37)

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Non-essential amino acids

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Sodium Feredetate

• Control iron compounds (e.g., Ferrous Sulfate)

• Ferritin ELISA kit

• BCA Protein Assay Kit

• 6-well or 12-well cell culture plates

• Sterile, deionized water

Methodology:

• Cell Culture and Differentiation:

  • Culture Caco-2 cells in DMEM supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

  • Seed cells onto 6-well or 12-well plates at a density of approximately 5 x 10⁴ cells/cm².

  • Grow the cells for 18-21 days post-confluence to allow for spontaneous differentiation into a polarized monolayer with enterocyte-like characteristics. Change the medium every 2-3 days.

• Preparation of Test Solutions:

  • Prepare a stock solution of sodium feredetate in sterile, deionized water. The concentration should be determined based on the desired final concentration of elemental iron in the cell culture medium.

  • Prepare stock solutions of control iron compounds (e.g., ferrous sulfate) for comparison.

  • Sterilize the solutions by passing them through a 0.22 µm filter.

• Iron Uptake Assay:

  • On the day of the experiment, wash the differentiated Caco-2 cell monolayers twice with pre-warmed phosphate-buffered saline (PBS).

  • Prepare the treatment media by diluting the stock solutions of sodium feredetate and control compounds into serum-free DMEM to the desired final iron concentrations (e.g., 10, 50, 100 µM).

  • Add the treatment media to the respective wells and incubate for a defined period (e.g., 2, 4, or 24 hours) at 37°C. Include a control group with no added iron.

  • After the incubation period, remove the treatment media and wash the cells three times with ice-cold PBS to remove any unbound iron.

• Measurement of Iron Uptake (Ferritin Assay):

  • Lyse the cells using a suitable lysis buffer.

  • Determine the total protein content of the cell lysates using a BCA protein assay.

  • Measure the ferritin concentration in the cell lysates using a commercial ELISA kit, following the manufacturer's instructions.

  • Normalize the ferritin concentration to the total protein content (ng ferritin/mg protein). This value serves as an indicator of cellular iron uptake.

• Data Analysis:

  • Compare the ferritin formation in cells treated with sodium feredetate to those treated with the control iron compound and the no-iron control.

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine the significance of any observed differences.

Protocol 2: In Vivo Treatment of Iron Deficiency Anemia in a Rat Model

Objective: To evaluate the efficacy of sodium feredetate in reversing iron deficiency anemia in a diet-induced rat model.

Materials:

• Male or female Wistar or Sprague-Dawley rats (3-4 weeks old)

• Iron-deficient diet (typically <10 mg iron/kg)

• Standard rat chow (control diet)

• Sodium Feredetate

• Vehicle for administration (e.g., deionized water)

• Oral gavage needles

• Blood collection supplies (e.g., EDTA-coated tubes)

• Automated hematology analyzer

• Kits for serum iron, total iron-binding capacity (TIBC), and ferritin determination

Methodology:

• Induction of Iron Deficiency Anemia:

  • Acclimatize the rats for one week on a standard diet.

  • After acclimatization, switch the experimental group to an iron-deficient diet for 4-6 weeks. The control group will continue to receive the standard diet.

  • Monitor the development of anemia by performing weekly or bi-weekly blood draws to measure hemoglobin (Hb) and hematocrit (Hct). Anemia is typically confirmed when Hb levels fall below a predetermined threshold (e.g., <9 g/dL).

• Treatment Phase:

  • Once anemia is established, divide the anemic rats into treatment groups:

    • Group 1: Anemic control (continues on iron-deficient diet, receives vehicle)

    • Group 2: Sodium Feredetate treatment (receives a specific dose of sodium feredetate, e.g., 5, 10, or 20 mg elemental iron/kg body weight, administered daily by oral gavage)

    • Group 3 (Optional): Positive control (receives a standard iron supplement like ferrous sulfate)

  • The non-anemic control group continues on the standard diet and receives the vehicle.

  • The treatment period is typically 2-4 weeks.

• Monitoring and Sample Collection:

  • Monitor body weight and food intake throughout the study.

  • Collect blood samples at baseline (before treatment), at intermediate time points, and at the end of the study.

  • At the end of the study, euthanize the animals and collect terminal blood samples and tissues (e.g., liver, spleen) for further analysis.

• Analysis of Hematological and Iron Status Parameters:

  • Analyze whole blood for:

    • Hemoglobin (Hb)

    • Hematocrit (Hct)

    • Red Blood Cell (RBC) count

    • Mean Corpuscular Volume (MCV)

    • Mean Corpuscular Hemoglobin (MCH)

    • Mean Corpuscular Hemoglobin Concentration (MCHC)

  • Analyze serum for:

    • Serum iron

    • Total Iron-Binding Capacity (TIBC)

    • Serum ferritin

  • Calculate Transferrin Saturation (%) = (Serum Iron / TIBC) x 100.

• Data Analysis:

  • Compare the changes in hematological and iron status parameters between the treatment groups and the anemic control group.

  • Use appropriate statistical tests (e.g., t-test or ANOVA) to determine the significance of the treatment effects.

Visualizations

Caption: Mechanism of Sodium Feredetate Absorption.

Caption: In Vitro Iron Uptake Workflow.

Caption: In Vivo Anemia Model Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. CN105837461A - Production technology of high purity iron supplement agent sodium feredetate - Google Patents [patents.google.com]
• 4. Iron uptake by Caco-2 cells from NaFeEDTA and FeSO4: Effects of ascorbic acid, pH, and a Fe(II) chelating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mubychem.net [mubychem.net]
• 6. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 8. Registration Dossier - ECHA [echa.europa.eu]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Sodium Feredetate Bioavailability Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium feredetate, or sodium iron (III) ethylenediaminetetraacetate, is an iron supplement known for its high bioavailability and improved tolerability compared to other iron salts.[1][2] Its unique chelated structure with ethylenediaminetetraacetic acid (EDTA) protects the iron from forming insoluble compounds with dietary inhibitors like phytates and tannins, ensuring a greater proportion of ingested iron is available for absorption.[1][3] These application notes provide detailed experimental designs and protocols for assessing the bioavailability of sodium feredetate, encompassing in vitro, in vivo, and clinical study methodologies.

Mechanism of Action

Sodium feredetate provides a readily absorbable form of iron. The EDTA chelate stabilizes the iron, keeping it soluble in the gastrointestinal tract.[1] This complex interacts with specific receptors on the surface of intestinal enterocytes, facilitating its uptake.[1] Inside the enterocytes, the iron is released from the EDTA complex and can then be transported into the bloodstream, where it binds to transferrin for delivery to various tissues, including the bone marrow for hemoglobin synthesis.[1] This efficient absorption mechanism contributes to its effectiveness in treating iron-deficiency anemia with fewer gastrointestinal side effects.[1][4]

Signaling Pathway of Iron Absorption

The absorption of iron from sodium feredetate involves its transport across the intestinal epithelium. While the specific receptors for the iron-EDTA complex are being fully elucidated, the subsequent intracellular pathways of iron metabolism are well-established. Once iron is released from the EDTA chelate within the enterocyte, it enters the labile iron pool. From here, it can be utilized by the cell, stored in ferritin, or transported out of the cell into the bloodstream via the protein ferroportin. The regulation of iron absorption is tightly controlled by the hepatic peptide hepcidin, which can block ferroportin, thereby reducing iron absorption when body stores are sufficient.

Figure 1: Cellular pathway of iron absorption from sodium feredetate.

Experimental Protocols

A multi-tiered approach is recommended to comprehensively evaluate the bioavailability of sodium feredetate, starting with in vitro models and progressing to in vivo animal studies and ultimately, human clinical trials.

In Vitro Permeability and Bioavailability Assessment

Objective: To assess the intestinal permeability and potential bioavailability of sodium feredetate using the Caco-2 cell line, a widely accepted in vitro model of the human intestinal epithelium.[5][6]

Experimental Workflow:

Figure 2: Workflow for Caco-2 cell permeability assay.

Protocol:

• Cell Culture:

  • Seed Caco-2 cells onto permeable filter supports (e.g., Transwell®) at a density of approximately 6 x 10^4 cells/cm².

  • Culture the cells for 21 days in a suitable medium (e.g., DMEM with 10% FBS, non-essential amino acids, and antibiotics) to allow for differentiation and the formation of a confluent monolayer with tight junctions.[7]

  • Change the culture medium every 2-3 days.

• Monolayer Integrity Check:

  • Before the experiment, measure the Transepithelial Electrical Resistance (TEER) to confirm the integrity of the cell monolayer. TEER values above 250 Ω·cm² are generally considered acceptable.[8]

• Permeability Assay:

  • Wash the Caco-2 monolayers with pre-warmed Hank's Balanced Salt Solution (HBSS).

  • Add the sodium feredetate test solution (at a known concentration) to the apical (upper) chamber.

  • Add fresh HBSS to the basolateral (lower) chamber.

  • Incubate the plates at 37°C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, and 120 minutes), collect samples from the basolateral chamber and replace with fresh, pre-warmed HBSS.

  • Also, collect a sample from the apical chamber at the beginning and end of the experiment.

• Iron Quantification:

  • Determine the iron concentration in the collected samples using a sensitive analytical method such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or a colorimetric iron assay kit.[9][10]

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the rate of iron appearance in the basolateral chamber.

    • A is the surface area of the filter membrane.

    • C0 is the initial concentration of iron in the apical chamber.

Data Presentation:

Compound	Concentration (µM)	Papp (x 10⁻⁶ cm/s)
Sodium Feredetate	100	Value
Ferrous Sulfate (Control)	100	Value
Mannitol (Low Permeability Marker)	100	Value

In Vivo Bioavailability Studies in Animal Models

Objective: To determine the pharmacokinetic profile and bioavailability of sodium feredetate in a rodent model. Sprague-Dawley rats or C57BL/6 mice are commonly used for iron absorption studies.[11][12]

Protocol:

• Animal Model:

  • Use adult male Sprague-Dawley rats (200-250 g).

  • House the animals in standard conditions with a 12-hour light/dark cycle and access to a standard diet and water ad libitum.

  • Induce mild iron deficiency anemia by feeding a low-iron diet for 2 weeks prior to the study to enhance iron absorption.

• Dosing:

  • Fast the animals overnight before dosing.

  • Administer a single oral dose of sodium feredetate (e.g., 10 mg/kg elemental iron) via gavage.

  • A control group should receive an equivalent dose of a reference iron compound (e.g., ferrous sulfate).

  • A separate group should receive an intravenous (IV) dose of sodium feredetate (e.g., 1 mg/kg elemental iron) for absolute bioavailability calculation.

• Sample Collection:

  • Collect blood samples (approximately 0.25 mL) from the tail vein or another appropriate site at pre-determined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • Collect samples into tubes containing an anticoagulant (e.g., EDTA).

• Sample Analysis:

  • Separate plasma by centrifugation.

  • Determine the total iron concentration in the plasma samples using ICP-MS or atomic absorption spectroscopy.[13][14]

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters including Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the concentration-time curve) for both oral and IV routes.

  • Calculate the absolute bioavailability (F) using the formula: F (%) = (AUCoral / AUCIV) * (DoseIV / Doseoral) * 100

Data Presentation:

Parameter	Sodium Feredetate (Oral)	Ferrous Sulfate (Oral)	Sodium Feredetate (IV)
Dose (mg/kg)	10	10	1
Cmax (µg/mL)	Value	Value	Value
Tmax (h)	Value	Value	Value
AUC₀₋₂₄ (µg·h/mL)	Value	Value	Value
Absolute Bioavailability (%)	Value	N/A	100

Clinical Bioavailability Studies in Humans

Objective: To evaluate the efficacy and bioavailability of sodium feredetate in human subjects, often in a target population such as pregnant women with iron deficiency anemia.[4][15]

Protocol:

• Study Design:

  • A randomized, double-blind, controlled clinical trial is the gold standard.

  • Recruit subjects with diagnosed iron deficiency anemia (e.g., hemoglobin < 11 g/dL and serum ferritin < 12 µg/L).[15]

  • Randomly assign subjects to receive either sodium feredetate or a standard iron supplement (e.g., ferrous fumarate or ferrous sulfate) for a specified duration (e.g., 60-90 days).[15]

• Dosing Regimen:

  • Administer the supplements orally at a fixed daily dose of elemental iron (e.g., 60 mg).

  • Advise subjects to take the supplement on an empty stomach to maximize absorption.[16]

• Efficacy Assessment:

  • Measure hematological parameters at baseline and at regular intervals throughout the study (e.g., day 30, 60, and 90).

  • Primary endpoints typically include the change in hemoglobin and serum ferritin levels.

  • Secondary endpoints can include changes in other iron indices such as serum iron, total iron-binding capacity (TIBC), and transferrin saturation.

• Safety and Tolerability:

  • Monitor and record any adverse events, particularly gastrointestinal side effects (e.g., nausea, constipation, abdominal pain), through patient diaries or questionnaires.

• Statistical Analysis:

  • Compare the changes in hematological parameters between the two groups using appropriate statistical tests (e.g., t-tests or ANOVA).

  • Compare the incidence of adverse events between the groups.

Data Presentation:

Parameter	Baseline (Mean ± SD)	End of Study (Mean ± SD)	Change from Baseline (Mean ± SD)	p-value
Sodium Feredetate Group
Hemoglobin (g/dL)	Value	Value	Value	Value
Serum Ferritin (µg/L)	Value	Value	Value	Value
Ferrous Sulfate Group
Hemoglobin (g/dL)	Value	Value	Value	Value
Serum Ferritin (µg/L)	Value	Value	Value	Value

Adverse Event	Sodium Feredetate Group (n, %)	Ferrous Sulfate Group (n, %)	p-value
Nausea	Value	Value	Value
Constipation	Value	Value	Value
Abdominal Pain	Value	Value	Value

Conclusion

The experimental designs outlined in these application notes provide a comprehensive framework for evaluating the bioavailability of sodium feredetate. By employing a combination of in vitro, in vivo, and clinical methodologies, researchers can obtain robust data on the absorption, pharmacokinetic profile, and clinical efficacy of this highly bioavailable iron supplement. The use of standardized protocols and clear data presentation will facilitate the comparison of results across different studies and contribute to a deeper understanding of the advantages of sodium feredetate in the management of iron deficiency.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. What is Sodium Feredetate used for? [synapse.patsnap.com]
• 3. How High Purity Iron Supplement Agent Sodium Feredetate is Produced [vaibhavfinechem.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Re-Use of Caco-2 Monolayers in Permeability Assays—Validation Regarding Cell Monolayer Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. ICP-MS Analysis of Iron from Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biocompare.com [biocompare.com]
• 11. Development of rat and mouse models of heme-iron absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. JCI Insight - Development of rat and mouse models of heme-iron absorption [insight.jci.org]
• 13. How to quantify iron in an aqueous or biological matrix: a technical note - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.aip.org [pubs.aip.org]
• 15. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Sodium Feredetate Uses, Benefits, Side Effects And Medicines [zeelabpharmacy.com]

Application Notes and Protocols for Inducing Experimental Iron Overload with Sodium Feredetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing sodium feredetate (Sodium Iron EDTA) for the induction of experimental iron overload in animal models. This document includes detailed methodologies, quantitative data from relevant studies, and visualizations of experimental workflows and associated signaling pathways.

Introduction

Sodium feredetate is a stable, water-soluble chelate of ferric iron and ethylenediaminetetraacetic acid (EDTA).[1][2] It is recognized for its high bioavailability, as the EDTA moiety protects the iron from dietary inhibitors, facilitating its absorption in the gastrointestinal tract.[1][2] While commonly used to treat iron deficiency anemia, its properties also make it a candidate for inducing a state of controlled iron overload in experimental settings for studying the pathophysiology of iron toxicity and evaluating novel chelation therapies.

Data Presentation: Quantitative Outcomes of Iron Loading

The following tables summarize key quantitative data from studies investigating the effects of high-dose iron administration in rats. These data provide expected values for key biomarkers of iron status following an iron overload protocol.

Table 1: Acute Toxicity of Sodium Feredetate in Young Rats

This table presents the median lethal dose (LD50) and the impact on liver nonheme iron concentration following acute administration of sodium feredetate compared to ferrous sulfate.

Iron Compound	LD50 (g Fe/kg body weight)	Liver Nonheme Iron Response
Sodium Feredetate (NaFeEDTA)	1.3	Increased with dose, but ~50% lower than FeSO₄
Ferrous Sulfate (FeSO₄)	1.1	Increased with dose

Data from Whittaker, P., et al. (2002).[3]

Table 2: Tissue Iron Accumulation in a Chronic Oral Iron Overload Model (29 Days)

This table shows the nonheme iron concentrations in various tissues of rats fed a high-iron diet (30,000 mg elemental iron/kg diet) for 29 days, demonstrating successful induction of iron overload.

Tissue	Control Group (µg/g)	Iron-Loaded Group (µg/g)
Liver	135 ± 15	3,245 ± 285
Spleen	110 ± 12	2,150 ± 180
Kidney	45 ± 5	150 ± 20

Data adapted from Yeung, C.K., et al. (2004). The iron-loading diet in this study used elemental iron, providing a benchmark for tissue iron levels in a chronic overload model.[4]

Table 3: Serum Iron Parameters in a Chronic Oral Iron Overload Model

This table details the expected changes in serum iron markers following the induction of iron overload.

Parameter	Control Group	Iron-Overloaded Group
Serum Iron	Normal Range	Significantly Increased
Total Iron Binding Capacity (TIBC)	Normal Range	May be normal or decreased
Transferrin Saturation (%)	20-40%	>60%
Serum Ferritin	Normal Range	Significantly Increased

These are generalized expected outcomes based on the principles of iron overload pathophysiology. Specific values can be found in studies such as Narra, J. (2024), which used an intravenous iron dextran model but demonstrates the typical serological response.[5][6]

Experimental Protocols

The following protocols are designed to induce a state of chronic iron overload in a rat model using oral administration of sodium feredetate.

Materials

• Sodium Feredetate (pharmaceutical grade)

• Standard laboratory rodent chow

• Animal balance

• Gavage needles

• Distilled water

• Male Sprague-Dawley or Wistar rats (young adults, e.g., 150-200g)

• Metabolic cages (for urine and feces collection, optional)

• Blood collection supplies (e.g., capillary tubes, syringes)

• Anesthesia (e.g., isoflurane, ketamine/xylazine)

• Perfusion solutions (e.g., phosphate-buffered saline, formalin)

Protocol for Induction of Chronic Iron Overload

This protocol is based on the principles of oral iron loading and aims to establish significant tissue iron deposition over a period of several weeks.

• Animal Acclimatization: House rats in a controlled environment (12-hour light/dark cycle, constant temperature and humidity) for at least one week prior to the experiment, with free access to standard chow and water.

• Group Allocation: Randomly assign animals to a control group and an iron-overload group.

• Diet Preparation (Option A - Fortified Chow):

  • Prepare a custom diet by incorporating sodium feredetate into powdered standard chow to achieve a final elemental iron concentration of 1-2% (w/w). A 2% carbonyl iron diet has been shown to be effective in inducing iron overload.[7]

  • Provide the iron-fortified chow and water ad libitum to the iron-overload group for 4-8 weeks.

  • The control group receives the standard chow without added iron.

• Oral Gavage Administration (Option B - Daily Dosing):

  • Calculate the daily dose of sodium feredetate required. A dose of up to 600 mg/kg/day of other iron compounds has been used in subchronic studies.[2] Given the LD50 of 1.3 g/kg for sodium feredetate, a daily dose in the range of 100-300 mg/kg of elemental iron can be considered, but pilot studies are recommended to determine the optimal dose for the desired level of iron overload.

  • Dissolve the calculated amount of sodium feredetate in distilled water.

  • Administer the solution daily via oral gavage to the iron-overload group for 4-8 weeks.

  • The control group receives an equivalent volume of distilled water by oral gavage.

• Monitoring:

  • Record body weight and food consumption weekly.

  • Observe animals daily for any signs of toxicity (e.g., lethargy, rough coat, diarrhea).

  • Collect blood samples at baseline and at predetermined intervals (e.g., every 2 weeks) via tail vein or saphenous vein to monitor serum iron parameters (serum iron, ferritin, transferrin saturation).

• Terminal Procedure:

  • At the end of the experimental period, fast the animals overnight.

  • Anesthetize the animals.

  • Collect a terminal blood sample via cardiac puncture for final serum analysis.

  • Perfuse the animals with phosphate-buffered saline (PBS) followed by 10% neutral buffered formalin.

  • Harvest organs of interest (liver, spleen, heart, kidney) and weigh them.

  • Fix a portion of each organ in formalin for histological analysis (H&E and Perls' Prussian Blue staining).

  • Store the remaining tissue at -80°C for biochemical analysis (e.g., nonheme iron concentration).

Key Experimental Assays

• Serum Analysis: Measure serum iron, ferritin, and total iron-binding capacity (TIBC) using commercially available kits. Calculate transferrin saturation as (serum iron / TIBC) x 100.

• Tissue Nonheme Iron: Quantify iron concentration in liver, spleen, and other tissues using the ferrozine-based colorimetric assay or atomic absorption spectrophotometry.

• Histopathology: Stain formalin-fixed, paraffin-embedded tissue sections with Hematoxylin and Eosin (H&E) to assess tissue morphology and cellular damage, and with Perls' Prussian Blue to visualize iron deposits.[8]

Visualization of Workflows and Pathways

Experimental Workflow Diagram

Caption: Workflow for inducing and analyzing experimental iron overload.

Signaling Pathway of Iron-Induced Oxidative Stress

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. A 13-week subchronic toxicity study of sodium iron chlorophyllin in F344 rats. | Semantic Scholar [semanticscholar.org]
• 3. Long-Term Sodium Ferulate Supplementation Scavenges Oxygen Radicals and Reverses Liver Damage Induced by Iron Overloading - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Iron absorption from NaFeEDTA is downregulated in iron-loaded rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A 13-week subchronic toxicity study of heme iron in SD rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. narraj.org [narraj.org]
• 7. Chronic iron overload in rats induces oval cells in the liver [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

"common issues with sodium feredetate solubility"

Welcome to the technical support center for sodium feredetate. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments involving sodium feredetate, with a specific focus on solubility.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of sodium feredetate?

A1: Sodium feredetate is generally characterized as being soluble in water.[1][2][3] It is practically insoluble in dehydrated alcohol and ether.[4] Some technical sources also report solubility in Dimethyl Sulfoxide (DMSO).[5]

Q2: What is the expected pH of a sodium feredetate solution?

A2: A 1% weight by volume (w/v) aqueous solution of sodium feredetate typically has a pH ranging from 4.0 to 6.5.[2][4][6] Some sources may specify slightly different ranges, such as 3.5 to 6.5.[1]

Q3: Is sodium feredetate hygroscopic?

A3: Yes, sodium feredetate is a hygroscopic, yellow or yellowish-brown crystalline powder.[4][6][7] This property requires storage in airtight containers to prevent moisture absorption, which can affect powder handling and weighing accuracy.[4]

Q4: How does the chelated structure of sodium feredetate affect its solubility and stability in formulations?

A4: Sodium feredetate is a chelate of iron with ethylenediaminetetraacetate (EDTA).[8] This structure stabilizes the iron in a soluble form, making it less likely to precipitate in the gut.[8] The EDTA chelate also protects the iron from forming insoluble compounds with dietary inhibitors like phytates and tannins, which enhances its bioavailability compared to other iron salts like ferrous sulfate.[8][9]

Troubleshooting Guide

Q5: I am observing precipitation after dissolving sodium feredetate in my aqueous buffer. What are the possible causes?

A5: Precipitation can occur due to several factors, primarily related to pH and interactions with other components.

• pH Shift: The stability of the sodium feredetate complex is pH-dependent. If the pH of your final solution is outside the optimal range (typically 4.0-6.5), the complex may begin to dissociate, leading to the precipitation of iron hydroxides or other insoluble iron salts.

• Incompatible Excipients: While the EDTA chelate is robust, strong oxidizing agents are known to be incompatible.[1] Additionally, high concentrations of certain salts or other formulation components could potentially disrupt the complex or lead to "salting out."

• Contamination: Ensure all glassware is clean and that the water used is of high purity (e.g., deionized or distilled). Contaminants could introduce ions that interact with the complex.

Caption: Troubleshooting workflow for sodium feredetate precipitation.

Q6: The dissolution rate of my sodium feredetate tablet formulation is slower than expected. How can I troubleshoot this?

A6: Slow dissolution of a formulated product, despite the active ingredient being water-soluble, typically points to formulation or manufacturing variables.

• Binder/Excipient Effects: Hydrophobic lubricants or high concentrations of certain binders can impede water penetration and tablet disintegration, slowing the release of sodium feredetate.

• Particle Size: The particle size of the sodium feredetate raw material can influence its dissolution rate. Ensure you are using a consistent and appropriate particle size grade for your formulation.

• Hardness/Compaction Force: Overly compressed tablets may have reduced porosity, which slows down the ingress of the dissolution medium and subsequent drug release.

• Dissolution Medium: While sodium feredetate is water-soluble, certain formulations may benefit from a buffered medium that maintains a pH between 4.0 and 6.5 to ensure optimal solubility throughout the test. The use of surfactants is a common strategy for poorly soluble drugs, but for a soluble compound like sodium feredetate, their effect would be more related to improving the wettability of the overall formulation.[10]

Q7: I'm having difficulty achieving a consistent weight when handling sodium feredetate powder. Why might this be happening?

A7: The hygroscopic nature of sodium feredetate is the most likely cause.[4] The powder readily absorbs moisture from the atmosphere, leading to weight gain. To ensure accuracy, always handle the powder in a controlled environment (e.g., a glove box with low humidity) or work quickly. Store the compound in a desiccator with a suitable drying agent and ensure the container is tightly sealed immediately after use.

Data Presentation

Table 1: Physicochemical and Solubility Properties of Sodium Feredetate

Property	Value / Description	Reference(s)
Appearance	Yellow or yellowish-brown crystalline powder	[1][4][6]
Solubility in Water	Soluble / Freely Soluble (>100 g/L at 20°C)	[1][4][11]
Solubility in Other Solvents	Practically insoluble in alcohol and ether; Soluble in DMSO	[4][5]
pH (1% w/v solution)	4.0 - 6.5	[2][4][6]
Hygroscopicity	Hygroscopic	[4][6]
Incompatibilities	Strong oxidizing agents	[1]

Table 2: Factors Influencing Sodium Feredetate Aqueous Solubility & Stability

Factor	Effect on Solubility / Stability	Troubleshooting Considerations
pH	Stable and soluble in the 4.0-6.5 range. Deviations can lead to dissociation and precipitation.	Maintain pH within the optimal range in formulations and dissolution media.
Temperature	Increased temperature generally increases the rate of dissolution.	Heating to 120°C can remove water of crystallization.[12]
Dietary Inhibitors (in vivo)	EDTA chelate protects iron from precipitation by phytates and tannins.	A key advantage over simpler iron salts.[8][9]
Moisture	High. The compound is hygroscopic and will absorb atmospheric water.	Store in airtight containers in a desiccator. Handle in a low-humidity environment.[4]

Experimental Protocols

Protocol 1: Standard Method for Determining Aqueous Solubility

Objective: To determine the equilibrium solubility of sodium feredetate in water at a specified temperature.

Methodology:

• Preparation: Add an excess amount of sodium feredetate powder to a known volume of purified water (e.g., 10 mL) in a sealed glass vial.

• Equilibration: Place the vial in a shaker bath set to a constant temperature (e.g., 25°C or 37°C). Agitate the suspension for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection: After equilibration, allow the suspension to settle. Carefully withdraw a sample of the supernatant using a syringe.

• Filtration: Immediately filter the sample through a 0.45 µm syringe filter to remove any undissolved solids. This step is critical to prevent artificially high results.

• Analysis: Dilute the clear filtrate with an appropriate solvent (e.g., water or dilute acid). Quantify the concentration of sodium feredetate in the diluted sample using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

• Calculation: Calculate the original concentration in the supernatant, which represents the equilibrium solubility in mg/mL or mol/L.

Protocol 2: Assessing the Effect of pH on Sodium Feredetate Solubility

Objective: To evaluate the solubility and stability of sodium feredetate across a range of pH values.

Methodology:

• Buffer Preparation: Prepare a series of buffers covering a relevant pH range (e.g., pH 2, 4, 6, 7, 8).

• Solubility Determination: Perform the equilibrium solubility experiment as described in Protocol 1, but use the different pH buffers as the solvent in separate vials.

• Visual Inspection: In parallel, prepare a series of solutions at a fixed, sub-saturated concentration (e.g., 10 mg/mL) in each buffer.

• Stability Monitoring: Visually inspect these solutions for any signs of precipitation or color change immediately after preparation and at set time points (e.g., 1, 4, 8, 24 hours).

• Data Analysis: Plot the measured equilibrium solubility against the buffer pH. Document the time-to-precipitation for the fixed-concentration solutions at each pH level. This will define the optimal pH range for maintaining solubility.

Caption: Experimental workflow for determining equilibrium solubility.

References

• 1. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 2. pridedrugs.in [pridedrugs.in]
• 3. fao.org [fao.org]
• 4. drugfuture.com [drugfuture.com]
• 5. medkoo.com [medkoo.com]
• 6. mubychem.net [mubychem.net]
• 7. aayronfinechem.com [aayronfinechem.com]
• 8. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 9. Registration Dossier - ECHA [echa.europa.eu]
• 10. dissolutiontech.com [dissolutiontech.com]
• 11. lohmann-minerals.com [lohmann-minerals.com]
• 12. CN105837461A - Production technology of high purity iron supplement agent sodium feredetate - Google Patents [patents.google.com]

"preventing precipitation of sodium feredetate in solutions"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the precipitation of sodium feredetate in solutions.

Frequently Asked Questions (FAQs)

Q1: What is sodium feredetate and why is it prone to precipitation?

Sodium feredetate, also known as sodium iron(III) EDTA, is a chelated iron complex. In this complex, the iron ion is "sequestered" by ethylenediaminetetraacetic acid (EDTA), which generally keeps it soluble and less reactive.[1][2] However, its stability in solution is highly dependent on pH. Deviations from the optimal pH range can lead to the dissociation of the iron from the EDTA chelate, resulting in the precipitation of insoluble iron hydroxides.

Q2: What is the optimal pH range to maintain the stability of sodium feredetate solutions?

The optimal pH range for maintaining the stability of sodium feredetate in aqueous solutions is between 4.0 and 7.0. A 1% w/v solution of sodium feredetate typically has a pH between 4.0 and 6.5.[3] Maintaining the pH within this range is crucial to prevent the hydrolysis of ferric ions and subsequent precipitation.

Q3: What are the common causes of precipitation in my sodium feredetate solution?

The most common cause of precipitation is an inappropriate pH. If the pH of the solution is too high (alkaline), ferric ions can precipitate as ferric hydroxide. Other causes can include interactions with other components in the formulation, the use of incompatible excipients, or exposure to high temperatures that may accelerate degradation reactions.

Q4: How can I adjust the pH of my sodium feredetate solution?

Citric acid and sodium citrate are commonly used as a buffering system in oral iron solutions to maintain the desired pH.[4] For laboratory-scale preparations, a dilute solution of sodium bicarbonate can be carefully added to raise the pH if it is too acidic. Conversely, a dilute solution of a suitable acid, such as citric acid, can be used to lower the pH. It is crucial to monitor the pH continuously during adjustment using a calibrated pH meter.

Q5: Are there any excipients I should avoid when formulating a sodium feredetate solution?

Avoid excipients that can disrupt the iron-EDTA complex or significantly alter the pH of the solution. Substances that can interact with iron ions, such as phosphates and tannins, should be used with caution. It is also advisable to avoid co-administration with milk, tea, or coffee, as these can reduce iron absorption.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Cloudiness or precipitation observed immediately after preparation.	Incorrect pH of the final solution.	Measure the pH of the solution. Adjust to within the 4.0 - 7.0 range using a suitable acidic or basic solution (e.g., dilute citric acid or sodium bicarbonate solution).
Precipitation occurs during storage.	pH shift over time due to interaction with storage container or atmospheric CO2.	Ensure the solution is stored in a well-sealed, inert container. Consider incorporating a buffering agent, such as a citrate buffer, into the formulation to stabilize the pH.
Solution color changes significantly.	Degradation of sodium feredetate or interaction with other components.	Review the composition of your solution for any incompatible ingredients. Protect the solution from light and store at the recommended temperature.
Inconsistent results in experiments.	Incomplete dissolution or presence of micro-precipitates.	Filter the solution through a 0.45 µm filter before use. Ensure all components are fully dissolved during preparation.

Data Presentation

Table 1: Aqueous Solubility of Sodium Feredetate at Various Temperatures

Temperature (°C)	Solubility ( g/100 mL)
20	9.0[5]
30	12.0[5]
70	30.0[5]

Experimental Protocols

Protocol 1: Preparation of a Stable Sodium Feredetate Oral Solution

This protocol is based on the components found in commercially available oral iron solutions.

Materials:

• Sodium Feredetate (trihydrate)

• Sorbitol solution (70%)

• Glycerol

• Citric Acid Monohydrate

• Sodium Citrate

• Purified Water

• Calibrated pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks and graduated cylinders

Procedure:

• Prepare the Buffer Solution:

  • In a beaker, dissolve a calculated amount of citric acid and sodium citrate in a portion of the purified water to create a buffer solution with a target pH between 4.5 and 5.5.

• Dissolve Excipients:

  • In a separate larger beaker, add the sorbitol solution and glycerol.

  • Add the prepared buffer solution and the remaining purified water while stirring.

• Incorporate Sodium Feredetate:

  • Slowly add the accurately weighed sodium feredetate powder to the solution while continuously stirring until it is completely dissolved.

• Final pH Adjustment:

  • Measure the pH of the final solution. If necessary, adjust the pH to be within the 4.0 - 6.5 range using a small amount of dilute citric acid or sodium citrate solution.

• Final Volume and Filtration:

  • Transfer the solution to a volumetric flask and add purified water to the final volume.

  • For a clear solution, filter through a suitable filter (e.g., 0.45 µm) to remove any undissolved particles.

Protocol 2: Visual Inspection for Precipitation

This protocol is a simplified method adapted from USP guidelines for visual inspection of solutions.

Materials:

• Clear glass container with the sodium feredetate solution

• A well-lit inspection station with a black and a white background

• Light source providing 2000-3750 lux

Procedure:

• Gently swirl the container to ensure any settled particles are suspended. Avoid introducing air bubbles.

• Hold the container against the white background and inspect for any dark particles or colored precipitates.

• Hold the container against the black background and inspect for any light-colored or reflective particles.

• Observe the solution for any haziness or cloudiness that would indicate the presence of fine precipitates.

• The inspection should be performed for at least 5 seconds against each background.

Protocol 3: Instrumental Detection of Precipitation (Turbidimetry)

This protocol provides a general method for quantifying the turbidity of a solution, which is an indicator of precipitation.

Materials:

• Turbidimeter or a spectrophotometer capable of measuring at a wavelength of 420 nm.

• Cuvettes

• Sodium feredetate solution samples

• Purified water (as a blank)

Procedure:

• Instrument Calibration: Calibrate the turbidimeter or spectrophotometer according to the manufacturer's instructions.

• Sample Preparation: Ensure the sample is well-mixed by gentle inversion of the container.

• Blank Measurement: Fill a clean cuvette with purified water and measure the turbidity or absorbance. This will serve as your blank or zero point.

• Sample Measurement:

  • Rinse a clean cuvette with the sodium feredetate solution.

  • Fill the cuvette with the solution.

  • Wipe the outside of the cuvette to remove any fingerprints or smudges.

  • Place the cuvette in the instrument and record the turbidity reading in Nephelometric Turbidity Units (NTU) or the absorbance at 420 nm.

• Interpretation: An increase in turbidity or absorbance over time or in comparison to a clear standard indicates the formation of a precipitate.

Visualizations

Caption: Experimental workflow for preparing a stable sodium feredetate solution.

Caption: Troubleshooting logic for addressing sodium feredetate precipitation.

References

• 1. rightdecisions.scot.nhs.uk [rightdecisions.scot.nhs.uk]
• 2. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 3. lohmann-minerals.com [lohmann-minerals.com]
• 4. medicines.org.uk [medicines.org.uk]
• 5. directfood.net [directfood.net]

Technical Support Center: Optimizing Sodium Feredetate Concentration in Cell Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing sodium feredetate concentration in cell media.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is sodium feredetate and why is it used in cell culture?

Sodium feredetate, also known as sodium iron(III) ethylenediaminetetraacetate, is a stable, water-soluble iron chelate.[1][2] In cell culture, it serves as a bioavailable source of iron, an essential micronutrient for cellular processes such as DNA synthesis, energy metabolism, and oxygen transport.[3][4] Its chelated form helps prevent the precipitation of iron in the culture medium and can mitigate iron-induced oxidative stress compared to free iron salts.[5][6]

Q2: What is a typical starting concentration range for sodium feredetate in cell culture?

While the optimal concentration is cell-type dependent, a general starting range for iron supplementation in cell culture is between 1 and 100 µM.[7][8] For initial optimization experiments with sodium feredetate, it is recommended to test a broad range of concentrations (e.g., 1 µM, 10 µM, 50 µM, 100 µM, and 200 µM) to determine the specific needs and tolerance of your cell line.

Q3: How do I prepare a stock solution of sodium feredetate?

Sodium feredetate is soluble in water.[9] To prepare a stock solution, dissolve sodium feredetate powder in sterile, tissue culture-grade water to a desired concentration (e.g., 10 mM). To minimize precipitation, especially in phosphate-buffered solutions, consider preparing a more concentrated stock in a slightly acidic solution (e.g., 0.1 M HCl) and then diluting it into the culture medium.[7] Filter-sterilize the final stock solution before use. For detailed instructions, refer to the Experimental Protocols section.

Q4: What are the potential signs of sodium feredetate toxicity in my cell culture?

Iron, even in a chelated form, can be toxic at high concentrations, primarily through the generation of reactive oxygen species (ROS) via the Fenton reaction, leading to oxidative stress.[5][10] Signs of toxicity may include:

• Reduced cell viability and proliferation.[10]

• Changes in cell morphology (e.g., rounding, detachment).[10]

• Increased signs of apoptosis or necrosis.[10]

• Precipitation in the cell culture medium.[6]

Q5: What are some alternatives to sodium feredetate for iron supplementation in cell culture?

Several other iron sources can be used in cell culture, each with its own advantages and disadvantages. Common alternatives include:

• Ferrous sulfate (FeSO₄): A common and inexpensive iron salt, but it is more prone to precipitation and can induce higher levels of oxidative stress.[2]

• Ferric nitrate (Fe(NO₃)₃): Another iron salt used in some media formulations.[5]

• Iron citrate: A chelated form of iron that can be less toxic than free iron salts.[11]

• Transferrin-bound iron: The physiological method of iron delivery to cells, often used in serum-free media formulations.[5]

Section 2: Troubleshooting Guides

This section addresses specific issues that may arise during the use of sodium feredetate in cell culture experiments.

Issue 1: Precipitation or Cloudiness in the Cell Culture Medium

• Possible Causes:

  • High Concentration: Exceeding the solubility limit of sodium feredetate or other media components.

  • pH Imbalance: The pH of the medium can affect the solubility of iron compounds.

  • Interaction with Other Media Components: Phosphate ions in the medium can react with iron to form insoluble precipitates.[6]

  • Improper Preparation: Incorrect order of adding components when preparing media from powder.[6]

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for media precipitation.

Issue 2: Poor Cell Growth or Viability After Supplementation

• Possible Causes:

  • Iron Toxicity: The concentration of sodium feredetate is too high for the specific cell line, leading to oxidative stress and cell death.[10]

  • Suboptimal Concentration: The concentration is too low to meet the metabolic needs of the cells.

  • Incorrect Form of Iron: While sodium feredetate provides ferric iron (Fe³⁺), some cells may have a preference for ferrous iron (Fe²⁺).[7]

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor cell growth.

Section 3: Data Presentation

Comparative Cytotoxicity of Iron Chelators in Cancer Cell Lines

Iron Chelator	Cell Line	Cell Type	IC50 (µM)	Exposure Time (h)
Deferoxamine (DFO)	MG-63	Osteosarcoma	~50	24
Deferasirox (DFX)	MG-63	Osteosarcoma	~20	24
VLX600	A549	Lung Carcinoma	0.51	72
VLX600	HCT116	Colorectal Carcinoma	0.039	72
VLX600	U2OS	Osteosarcoma	0.14	72

Data compiled from various sources.[5][12]

Section 4: Experimental Protocols

Protocol 1: Preparation of a 10 mM Sodium Feredetate Stock Solution

• Materials:

  • Sodium feredetate powder

  • Sterile, tissue culture-grade water or 0.1 M HCl (for enhanced stability)

  • Sterile 15 mL or 50 mL conical tube

  • 0.22 µm sterile filter

• Procedure:

  • Weigh out the appropriate amount of sodium feredetate powder to prepare a 10 mM solution. (Molecular Weight of Sodium Feredetate: 367.05 g/mol )

  • In a sterile conical tube, add the desired volume of sterile water or 0.1 M HCl.

  • Gradually add the sodium feredetate powder to the solvent while vortexing to ensure complete dissolution.

  • Once fully dissolved, filter-sterilize the solution using a 0.22 µm syringe filter into a new sterile tube.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C.

Protocol 2: Determining Optimal Sodium Feredetate Concentration using an MTT Assay

This protocol outlines a method to determine the optimal, non-toxic concentration of sodium feredetate for a specific cell line.

• Materials:

  • Cells of interest

  • Complete cell culture medium

  • 96-well cell culture plates

  • Sodium feredetate stock solution (e.g., 10 mM)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a specialized reagent)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Treatment: Prepare serial dilutions of the sodium feredetate stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0, 1, 10, 25, 50, 100, 200 µM). Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

  • Incubation: Remove the old medium from the cells and add the medium containing the different concentrations of sodium feredetate. Incubate for a desired period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration compared to the untreated control. Plot the cell viability against the sodium feredetate concentration to determine the optimal non-toxic range and the IC50 value (the concentration that inhibits 50% of cell viability).

Section 5: Signaling Pathways and Visualizations

Iron-Induced Apoptosis Signaling Pathway

High concentrations of intracellular iron can lead to the generation of reactive oxygen species (ROS), which can induce apoptosis through various signaling pathways. One such pathway involves the activation of the MAPK signaling cascade.

Caption: Iron-induced apoptosis via the MAPK pathway.[12]

Cellular Uptake and Metabolism of Sodium Feredetate

The following diagram illustrates the proposed cellular uptake and subsequent metabolism of sodium feredetate.

Caption: Cellular uptake of sodium feredetate.

References

• 1. ir.cnu.edu.tw [ir.cnu.edu.tw]
• 2. Oxidant-induced iron signaling in Doxorubicin-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN106635953B - Serum-free and protein-free cell culture medium - Google Patents [patents.google.com]
• 4. Comparative evaluation of different oral iron salts in the management of iron deficiency anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. acnfp.food.gov.uk [acnfp.food.gov.uk]
• 9. benchchem.com [benchchem.com]
• 10. scribd.com [scribd.com]
• 11. Comparison of various iron chelators and prochelators as protective agents against cardiomyocyte oxidative injury - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

"troubleshooting guide for sodium feredetate experiments"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium feredetate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Formulation & Stability

Question: My sodium feredetate solution appears cloudy or has formed a precipitate. What could be the cause and how can I fix it?

Answer: This issue is often related to pH or the presence of incompatible excipients. Sodium feredetate is a chelate, and its stability can be influenced by the formulation's microenvironment.[1]

• pH Imbalance: Sodium feredetate solutions should have a pH between 4.0 and 6.5.[2] Outside this range, the iron chelate may dissociate, leading to the precipitation of iron hydroxides.

  • Troubleshooting Step: Measure the pH of your solution. If it's outside the recommended range, adjust it using appropriate buffers.

• Incompatible Excipients: Certain excipients can interfere with the stability of the chelate.

  • Troubleshooting Step: Review your formulation components. High concentrations of calcium salts or other divalent cations might compete with iron for EDTA binding. Consider reformulating with alternative excipients.

• Concentration Issues: Exceeding the solubility limit of sodium feredetate in your chosen solvent system can also lead to precipitation.

  • Troubleshooting Step: Verify the solubility of sodium feredetate in your specific solvent. You may need to adjust the concentration or modify the solvent system.

Question: I am observing a color change in my sodium feredetate formulation over time. What does this indicate?

Answer: Sodium feredetate is a yellow or yellowish-brown crystalline powder.[2] A significant color change could indicate degradation or contamination.

• Oxidation: Exposure to strong oxidizing agents can lead to changes in the iron's oxidation state and affect the complex.[3]

  • Troubleshooting Step: Ensure your storage conditions are appropriate and that the formulation is protected from incompatible chemicals.

• Contamination: The presence of impurities can also lead to color changes.

  • Troubleshooting Step: Review your handling procedures to minimize the risk of contamination. It may be necessary to perform purity tests on your starting material.

Analytical & Quality Control

Question: I am getting inconsistent results in my HPLC assay for sodium feredetate. What are the common causes?

Answer: Inconsistent HPLC results can stem from various factors related to sample preparation, the mobile phase, the column, or the instrument itself.

• Sample Preparation: Incomplete dissolution or the presence of particulates can affect the accuracy of your results.

  • Troubleshooting Step: Ensure complete dissolution of your sample in a suitable solvent. Filter your samples before injection to remove any particulate matter.

• Mobile Phase: An improperly prepared or degraded mobile phase is a common source of variability.

  • Troubleshooting Step: Prepare fresh mobile phase daily. Ensure the pH is correct and consistent. Degas the mobile phase to prevent air bubbles in the system.

• Column Issues: Column degradation or contamination can lead to poor peak shape and inconsistent retention times.

  • Troubleshooting Step: Use a guard column to protect your analytical column. If you suspect contamination, flush the column with a strong solvent. If performance does not improve, the column may need to be replaced.

Question: My test for free iron in the sodium feredetate sample is showing higher than expected levels. What could be the reason?

Answer: High levels of free iron indicate a potential issue with the integrity of the sodium feredetate chelate. The British Pharmacopoeia specifies a limit of not more than 500 ppm for free iron.[2]

• Degradation of the Chelate: As mentioned earlier, factors like improper pH can cause the release of free iron.

  • Troubleshooting Step: Re-evaluate your formulation's pH and storage conditions.

• Poor Quality Starting Material: The raw material itself may not meet the required purity specifications.

  • Troubleshooting Step: Always source your sodium feredetate from a reputable supplier and ensure it comes with a certificate of analysis. Perform identity and purity tests on the raw material before use.

In Vitro & Bioavailability Studies

Question: I am seeing low iron uptake in my Caco-2 cell bioavailability assay. What are some potential reasons?

Answer: Low iron uptake in Caco-2 cell models can be due to experimental conditions or the formulation itself.[4][5]

• Cell Culture Conditions: The health and differentiation status of your Caco-2 cells are critical for reliable results.

  • Troubleshooting Step: Ensure your cells are properly differentiated and form a confluent monolayer. Verify the integrity of the monolayer using methods like transepithelial electrical resistance (TEER) measurements.[6]

• Presence of Inhibitors: Components in your formulation or digest medium could be inhibiting iron absorption.

  • Troubleshooting Step: Be aware of known inhibitors of iron absorption like phytates and certain polyphenols.[1] Your experimental design should account for or minimize these effects.

• Inadequate Digestion: If you are using an in vitro digestion model prior to the Caco-2 cell assay, incomplete digestion can affect the availability of iron for uptake.

  • Troubleshooting Step: Validate your in vitro digestion protocol to ensure it effectively mimics physiological conditions.

Data Presentation

Table 1: Comparison of Efficacy between Sodium Feredetate and Ferrous Fumarate in Anemia in Pregnancy

Parameter	Sodium Feredetate (33 mg elemental Fe, twice daily)	Sodium Feredetate (66 mg elemental Fe, twice daily)	Ferrous Fumarate (100 mg elemental Fe, twice daily)
Mean Rise in Hemoglobin (g/dl) after 75 days	1.79[7]	1.84[7]	1.63[7]
Common Side Effects	Minimal to none reported[8]	Minimal to none reported[8]	Gastrointestinal issues (e.g., constipation, nausea)[8]

Table 2: Quality Control Specifications for Sodium Feredetate (BP Grade)

Test	Specification
Assay	98.0% to 102.0% of C10H12O8N2FeNa (dried substance)[2]
Acidity (pH of a 1% w/v solution)	4.0 to 6.5[2]
Free Iron	Not more than 500 ppm[2]
Free Sodium EDTA	Not more than 1%[2]
Loss on Drying	4.0% to 13.5%[2]

Experimental Protocols

Assay of Sodium Feredetate (Titrimetric Method)

This protocol is based on the British Pharmacopoeia (BP) monograph for Sodium Feredetate.[2]

Principle: This is an iodometric titration. The ferric iron (Fe³⁺) in sodium feredetate oxidizes iodide ions (I⁻) to iodine (I₂). The liberated iodine is then titrated with a standard solution of sodium thiosulphate (Na₂S₂O₃).

Reagents:

• Sodium Feredetate sample

• Deionized water

• Hydrochloric acid (HCl)

• Potassium iodide (KI)

• 0.1M Sodium thiosulphate (Na₂S₂O₃) solution (standardized)

• Starch mucilage indicator

Procedure:

• Accurately weigh approximately 1 g of the sodium feredetate sample and dissolve it in 40 ml of deionized water in an iodine flask.

• Add 20 ml of hydrochloric acid and 3 g of potassium iodide to the flask.

• Stopper the flask and allow the reaction to proceed in the dark for 5 minutes.

• Titrate the liberated iodine with 0.1M sodium thiosulphate solution.

• As the endpoint approaches (the solution turns a pale straw color), add a few drops of starch mucilage indicator. The solution will turn a deep blue-black color.

• Continue the titration dropwise until the blue color disappears. This is the endpoint.

• Perform a blank titration using the same procedure but without the sodium feredetate sample.

• The difference between the sample titration and the blank titration volumes represents the amount of sodium thiosulphate required to react with the liberated iodine.

Calculation: Each ml of 0.1M sodium thiosulphate is equivalent to 36.71 mg of C₁₀H₁₂FeN₂NaO₈.[2]

In Vitro Iron Bioavailability using Caco-2 Cells

This is a general protocol for assessing iron bioavailability. Specific conditions may need to be optimized for your laboratory.[4][5]

Principle: Differentiated Caco-2 cells, a human colon adenocarcinoma cell line, form a monolayer that mimics the absorptive enterocytes of the small intestine. The amount of iron taken up by these cells from a test substance is a measure of its bioavailability. Iron uptake can be quantified by measuring the formation of ferritin, an intracellular iron storage protein, using an ELISA.[5]

Materials:

• Caco-2 cells

• Cell culture medium and supplements

• Transwell inserts

• In vitro digestion enzymes (e.g., pepsin, pancreatin, bile extract)

• Sodium feredetate formulation

• Cell lysis buffer

• Ferritin ELISA kit

Procedure:

• Cell Culture: Seed Caco-2 cells onto Transwell inserts and culture them for approximately 21 days to allow for differentiation and formation of a confluent monolayer.

• In Vitro Digestion (Optional but Recommended): Subject the sodium feredetate formulation to a simulated gastric and intestinal digestion to mimic physiological conditions.

• Iron Exposure: Apply the digested sample to the apical side of the Caco-2 cell monolayer and incubate for a defined period (e.g., 2-24 hours).

• Cell Lysis: After incubation, wash the cell monolayer to remove any unabsorbed iron. Lyse the cells to release the intracellular components, including ferritin.

• Ferritin Measurement: Quantify the ferritin concentration in the cell lysate using a commercial ELISA kit.

• Protein Quantification: Measure the total protein content in the cell lysate to normalize the ferritin values.

• Data Analysis: Express iron bioavailability as ng of ferritin per mg of cell protein. Compare the results to appropriate controls.

Visualizations

Caption: Experimental workflow for sodium feredetate analysis.

Caption: Cellular uptake pathway of iron from sodium feredetate.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. mubychem.net [mubychem.net]
• 3. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. The Caco-2 Cell Bioassay for Measurement of Food Iron Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nutriweb.org.my [nutriweb.org.my]
• 7. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijrcog.org [ijrcog.org]

Technical Support Center: In Vitro Stability of Sodium Feredetate

This technical support center provides researchers, scientists, and drug development professionals with guidance on the impact of pH on the in vitro stability of sodium feredetate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for maintaining the in vitro stability of sodium feredetate solutions?

A1: Sodium feredetate (Fe-EDTA) is most stable in acidic to neutral solutions. The Fe³⁺-EDTA complex is the predominant and most stable species within a pH range of 2.0 to 7.0.

Q2: What happens to sodium feredetate at a high pH?

A2: In alkaline conditions, typically above pH 8.0, the stability of sodium feredetate significantly decreases.[1] The ferric iron (Fe³⁺) in the complex undergoes hydrolysis, reacting with hydroxide ions (OH⁻) to form insoluble ferric hydroxide (Fe(OH)₃).[1] This precipitation leads to the breakdown of the chelate and a reduction in the concentration of soluble, intact sodium feredetate.[1]

Q3: How does a low pH affect the stability of sodium feredetate?

A3: In strongly acidic conditions (pH below 4-5), the ethylenediaminetetraacetic acid (EDTA) ligand can become protonated. This protonation of the carboxyl groups weakens the coordination bonds with the ferric iron, leading to the dissociation of the complex and the release of free Fe³⁺ ions.[1]

Q4: Is there a critical pH point where the stability of sodium feredetate rapidly declines?

A4: Yes, a significant decrease in stability is observed as the pH becomes alkaline. Research has shown that the conditional dissociation constant for Fe-EDTA chelates can increase by as much as 600-fold between pH 7.7 and 9.0.[2] This indicates a substantial and rapid destabilization of the complex in this pH range.

Q5: How can I monitor the stability of my sodium feredetate solution during an experiment?

A5: The stability of a sodium feredetate solution can be monitored by measuring the concentration of the intact chelate or the amount of free ferric iron that has dissociated. Common analytical techniques for this include High-Performance Liquid Chromatography (HPLC) and UV-Vis spectrophotometry.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitate formation in the sodium feredetate solution.	The pH of the solution is likely too high (alkaline), causing the formation of ferric hydroxide.	Adjust the pH of your solution to the neutral or slightly acidic range (pH 4.0-6.5). Use a suitable buffer to maintain the desired pH throughout your experiment.
Loss of efficacy or unexpected results in iron-dependent assays.	The sodium feredetate complex may have dissociated due to either a very low or high pH, altering the concentration of available iron.	Verify and buffer the pH of your experimental medium to ensure it is within the stable range for sodium feredetate. Re-evaluate the concentration of intact sodium feredetate in your stock solution.
Inconsistent results between experimental batches.	The pH of the prepared solutions may vary between batches, leading to differences in the stability of sodium feredetate.	Standardize the pH of all solutions and buffers used in your experiments. Always measure and record the final pH of your sodium feredetate solutions.

Data Presentation

Table 1: pH-Dependent Stability of Sodium Feredetate

pH	Stability	Predominant Species	Primary Degradation Pathway
< 4.0	Decreased	Fe³⁺ + Protonated EDTA	Dissociation due to protonation of the EDTA ligand.
4.0 - 6.5	High	[Fe(EDTA)]⁻	Minimal degradation.
6.5 - 8.0	Moderate	[Fe(EDTA)]⁻	Beginning of hydrolysis to form mixed hydroxy-EDTA complexes.
> 8.0	Low	Fe(OH)₃ (precipitate) + [EDTA]⁴⁻	Hydrolysis of Fe³⁺ and precipitation as ferric hydroxide.[1]

Experimental Protocols

Protocol 1: Spectrophotometric Determination of Free Iron to Assess Sodium Feredetate Stability

This method is adapted from the British Pharmacopoeia test for free iron in sodium feredetate and can be used to quantify the dissociation of the complex.

Materials:

• Sodium feredetate solution (to be tested)

• Deionized water

• Ammonium iron(III) sulfate solution (Iron standard)

• 0.05M Sulfuric acid

• 1.0% w/v solution of disodium catechol-3,5-disulphonate

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Standard Iron Solution: Prepare a standard iron solution (e.g., 25 ppm of Fe(III)) by diluting a stock solution of ammonium iron(III) sulfate in 0.05M sulfuric acid.

• Sample Preparation:

  • Label three tubes: A, B, and C.

  • Into tubes A and B, place 5 ml of the sodium feredetate solution being tested.

  • Into tube C (the standard), place 4 ml of water and 1 ml of the standard iron solution.

• Reagent Addition:

  • Add 1 ml of the 1.0% w/v disodium catechol-3,5-disulphonate solution to tubes A and C.

  • Add 1 ml of deionized water to tube B (the blank).

• Measurement:

  • Measure the absorbance of solution A at 670 nm using solution B as the reference.

  • Measure the absorbance of solution C at 670 nm using deionized water as the reference.

• Calculation: The amount of free iron in the sample is proportional to the absorbance. A higher absorbance in sample A indicates greater dissociation of the sodium feredetate complex.

Protocol 2: HPLC Method for Quantifying Intact Sodium Feredetate

This method utilizes reversed-phase ion-pair chromatography to separate and quantify the intact sodium feredetate complex.

Materials:

• Sodium feredetate solution (to be tested)

• HPLC system with a UV detector

• C8 or C18 reversed-phase column

• Methanol

• Tetrabutylammonium hydroxide

• Formic acid

• Deionized water

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of an aqueous solution of methanol (e.g., 12.5% v/v) containing tetrabutylammonium hydroxide (e.g., 0.13% v/v) and formic acid (e.g., 0.052% v/v). Adjust the pH to approximately 3.5.

• Standard Solution Preparation: Prepare a series of standard solutions of sodium feredetate of known concentrations.

• Sample Preparation: Dilute the sodium feredetate solution to be tested to a concentration that falls within the range of the standard curve.

• Chromatographic Conditions:

  • Column: Zorbax C8 or equivalent

  • Flow Rate: 1.0 ml/min

  • Detection Wavelength: 254 nm

  • Injection Volume: 20 µl

• Analysis: Inject the standard solutions to generate a calibration curve. Inject the test sample and quantify the peak corresponding to sodium feredetate based on the calibration curve. A decrease in the peak area over time or under different pH conditions indicates degradation.

Visualizations

Caption: Impact of pH on Sodium Feredetate Stability.

Caption: Experimental Workflow for In Vitro Stability Testing.

References

• 1. wellyoutech.com [wellyoutech.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Interference of Sodium Feredetate in Biochemical Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals who may encounter interference from sodium feredetate in their biochemical assays. The information is presented in a question-and-answer format to directly address specific issues and provide practical troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What is sodium feredetate and why might it interfere with my biochemical assays?

Sodium feredetate, also known as sodium iron (III) ethylenediaminetetraacetate, is a stable, chelated iron compound used as an iron supplement.[1][2] It consists of a central ferric iron (Fe³⁺) ion bound to an ethylenediaminetetraacetic acid (EDTA) ligand.[1] This structure makes the iron highly bioavailable but also introduces two potential sources of interference in biochemical assays:

• Iron (Fe³⁺): Iron is a redox-active metal that can participate in oxidation-reduction reactions, potentially interfering with assays that involve redox chemistry, such as certain enzyme and antioxidant assays.

• EDTA: EDTA is a strong chelating agent, meaning it can bind to metal ions.[3] This property can interfere with assays that require specific metal ions for their reaction, such as certain enzymatic assays, or assays where metal chelation is a key step.

Q2: Which types of biochemical assays are most likely to be affected by sodium feredetate?

Based on the chemical properties of its components, sodium feredetate may interfere with the following types of assays:

• Colorimetric Protein Assays: Particularly those that rely on the reduction of cupric ions (Cu²⁺), such as the Bicinchoninic Acid (BCA) assay.

• Colorimetric Iron and Ion Assays: Direct measurement of iron or other metal ions can be affected due to the chelated nature of the iron in sodium feredetate.

• Enzyme Assays: Especially those involving metalloenzymes or peroxidase-based detection systems.

• Antioxidant Assays: Assays that measure the radical scavenging capacity of a sample, such as the DPPH and ABTS assays, may be influenced by the redox activity of the iron component.

Troubleshooting Guides

Issue 1: Inaccurate results in colorimetric protein assays (e.g., BCA Assay).

Question: My protein concentrations are inconsistent or unexpectedly high/low when using a BCA assay on samples containing sodium feredetate. Why is this happening and how can I fix it?

Answer:

Cause of Interference: The EDTA component of sodium feredetate is a known interferent in the BCA assay. The assay's mechanism involves the reduction of Cu²⁺ to Cu⁺ by protein, and EDTA can chelate the cupric ions, making them unavailable for the reaction and leading to inaccurate protein quantification.

Troubleshooting Steps:

• Run a "Sodium Feredetate-only" Control: Prepare a control sample containing the same concentration of sodium feredetate as your experimental samples, but without the protein of interest. A significant signal in this control confirms interference.

• Sample Dilution: Dilute your sample to a concentration where sodium feredetate no longer interferes, while still allowing for the detection of your protein. This may not always be feasible if your protein concentration is low.

• Protein Precipitation: Use a protein precipitation method (e.g., with trichloroacetic acid (TCA) or acetone) to separate the protein from the interfering sodium feredetate. The protein pellet can then be resolubilized in a compatible buffer for quantification.[4]

• Use an Alternative Protein Assay: Switch to a protein assay that is less susceptible to interference from chelating agents. The Bradford assay, which is based on the binding of Coomassie dye to protein, is generally more compatible with EDTA. However, it's still advisable to run a control with sodium feredetate to confirm compatibility.

Issue 2: Aberrant results in colorimetric iron or other metal ion assays.

Question: I am trying to measure iron (or another metal ion) in a sample containing sodium feredetate, and the results are not as expected. What could be the problem?

Answer:

Cause of Interference: Sodium feredetate can interfere with iron assays by causing turbidity in the sample.[5][6] The strong chelation of iron by EDTA can also prevent it from reacting with the colorimetric reagents used in the assay, leading to falsely low readings.[7] Furthermore, EDTA can chelate other metal ions present in the sample or reagents, affecting their measurement.

Troubleshooting Steps:

• Sample Pre-treatment: To release the iron from the EDTA complex, an acidic pre-treatment of the sample may be necessary. However, this should be done cautiously as it can also affect other sample components.

• Use of a Stronger Chelating Agent (for other metals): If measuring a metal other than iron, a chelating agent with a higher affinity for that metal than EDTA's affinity for iron might be used to displace it. This is a complex approach and requires careful validation.

• Alternative Quantification Method: Consider using a different analytical technique for iron or metal ion quantification that is not based on colorimetry, such as atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS), which are less prone to chemical interference.

Issue 3: Unexpected results in enzyme assays, particularly those involving peroxidases.

Question: I am observing inhibition or unexpected activity in my enzyme assay when sodium feredetate is present. What is the likely cause?

Answer:

Cause of Interference:

• EDTA Inhibition: EDTA can inhibit the activity of metalloenzymes by chelating the metal cofactors essential for their catalytic function. Studies have shown that EDTA can inhibit horseradish peroxidase (HRP), a commonly used enzyme in many assays, by competing with substrates for the binding site.[8][9][10]

• Iron-Mediated Redox Effects: The ferric iron in sodium feredetate can participate in redox reactions, potentially interfering with assays that measure changes in redox state or involve redox-sensitive components. The effect of the Fe-EDTA complex on peroxidase activity can be pH-dependent, with significant inhibition observed at acidic pH.[11]

Troubleshooting Steps:

• Control Experiments: Run control experiments with sodium feredetate alone to assess its direct effect on the assay reagents and signal generation. Also, run controls with the enzyme and sodium feredetate (without the substrate) to check for direct interactions.

• Increase Substrate Concentration: If the inhibition is competitive, increasing the concentration of the enzyme's substrate may help to overcome the effect of EDTA.

• Alternative Detection System: If using a peroxidase-based detection system, consider switching to a non-enzymatic detection method if possible.

• Sample Purification: If feasible, remove sodium feredetate from the sample prior to the assay using methods like dialysis or size-exclusion chromatography.[12]

Issue 4: Inconsistent or unreliable results in antioxidant capacity assays (e.g., DPPH, ABTS, FRAP).

Question: My antioxidant capacity measurements are variable when sodium feredetate is in my samples. How can I get accurate results?

Answer:

Cause of Interference: The ferric iron (Fe³⁺) in sodium feredetate can act as an oxidizing or reducing agent, depending on the assay conditions, thereby interfering with the measurement of the antioxidant capacity of the sample.

• FRAP (Ferric Reducing Antioxidant Power) Assay: This assay measures the reduction of Fe³⁺ to Fe²⁺. The presence of a stable Fe³⁺ complex like sodium feredetate could potentially interfere with this reaction.[13]

• DPPH and ABTS Assays: These assays are based on the scavenging of stable free radicals. The redox activity of the iron in sodium feredetate could directly interact with these radicals, leading to an over- or underestimation of the sample's antioxidant capacity.

Troubleshooting Steps:

• Appropriate Blanks: It is crucial to run a blank containing sodium feredetate at the same concentration as in the samples to measure its intrinsic activity in the assay. This background signal should be subtracted from the sample readings.

• Multiple Assays: Due to the potential for interference, it is recommended to use at least two different antioxidant assays that work by different mechanisms to validate your findings.

• Removal of Sodium Feredetate: As with other assays, removing the interfering compound before analysis is the most reliable approach. Techniques like solid-phase extraction (SPE) could be explored.

Quantitative Data Summary

Currently, there is limited direct quantitative data in the literature specifically detailing the interference of sodium feredetate across a wide range of biochemical assays. However, based on studies of EDTA and iron interference, the following table summarizes the expected interference and provides recommended threshold considerations.

Assay Type	Interfering Component	Mechanism of Interference	Potential Effect on Results	Recommended Action
BCA Protein Assay	EDTA	Chelation of Cu²⁺ ions required for the colorimetric reaction.	Falsely low protein concentration.	Use Bradford assay or precipitate protein before assay.
Colorimetric Iron Assay	EDTA, Iron	Turbidity; Chelation of iron preventing reaction with chromogen.[5][6][7]	Falsely high (due to turbidity) or low (due to chelation) iron concentration.	Sample pre-treatment (acidification) or use of non-colorimetric methods (AAS, ICP-MS).
Peroxidase-Based Enzyme Assays	EDTA, Iron	Inhibition of peroxidase activity (e.g., HRP); Redox reactions.[8][9][10][11]	Decreased enzyme activity, leading to inaccurate quantification.	Run controls, increase substrate concentration, or use an alternative detection method.
Antioxidant Assays (DPPH, ABTS, FRAP)	Iron	Redox activity of Fe³⁺.	Over- or underestimation of antioxidant capacity.	Use appropriate blanks, employ multiple assay types, and remove the interfering compound if possible.

Experimental Protocols

Protocol 1: Protein Precipitation to Remove Sodium Feredetate Interference in Protein Assays

This protocol is adapted for the removal of small molecule interferents like sodium feredetate from protein samples.

Materials:

• Trichloroacetic acid (TCA), 100% (w/v) solution, ice-cold

• Acetone, ice-cold

• Resuspension buffer compatible with the downstream protein assay (e.g., PBS for Bradford assay)

• Microcentrifuge tubes

• Microcentrifuge

Procedure:

• To your protein sample containing sodium feredetate, add an equal volume of ice-cold 100% TCA.

• Vortex briefly and incubate on ice for 30 minutes to allow the protein to precipitate.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully decant the supernatant, which contains the sodium feredetate.

• Wash the protein pellet by adding 500 µL of ice-cold acetone. This helps to remove any residual TCA.

• Centrifuge at 14,000 x g for 5 minutes at 4°C.

• Carefully decant the acetone and allow the pellet to air dry for 5-10 minutes. Do not over-dry the pellet as it may be difficult to resuspend.

• Resuspend the protein pellet in a suitable volume of a buffer that is compatible with your chosen protein assay.

Visualizations

Caption: A workflow for troubleshooting sodium feredetate interference.

Caption: The components of sodium feredetate and their interference mechanisms in various assays.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. Registration Dossier - ECHA [echa.europa.eu]
• 3. benchchem.com [benchchem.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. msjonline.org [msjonline.org]
• 7. Managing ethylenediaminetetraacetic acid (EDTA) interference in EDTA contaminated samples - selectivity in reporting analytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Interaction of EDTA with horseradish peroxidase: 1H-NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanism of inhibition of horseradish peroxidase-catalysed iodide oxidation by EDTA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of inhibition of horseradish peroxidase-catalysed iodide oxidation by EDTA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Sodium Feredetate Stock Solutions

This guide provides researchers, scientists, and drug development professionals with essential information on the preparation, storage, and troubleshooting of sodium feredetate (Sodium Iron EDTA) stock solutions to ensure experimental consistency and accuracy.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for sodium feredetate stock solutions? A1: For short-term storage (days to weeks), solutions should be kept in a dry, dark place at 0 - 4°C[1]. For long-term storage (months to years), storing the solution at -20°C is recommended[1]. It is critical to protect solutions from light to prevent photodegradation[2]. Using amber or opaque containers is advisable.

Q2: What is the expected shelf-life of a sodium feredetate stock solution? A2: While the solid powder can be stable for over three years if stored properly, the stability of aqueous stock solutions is shorter and highly dependent on storage conditions[1]. When stored protected from light and refrigerated, solutions can be stable for weeks. However, for sensitive applications, preparing fresh solutions is always the best practice.

Q3: What are the visible signs of degradation in a stock solution? A3: The primary signs of degradation are a change in color and the formation of a precipitate. A fresh solution of sodium feredetate is typically a yellow or yellowish-brown color[3][4]. A shift to a darker brown or reddish-brown hue, or the appearance of cloudiness or solid particles, indicates potential degradation and precipitation of iron hydroxides[5].

Q4: How does pH affect the stability of the solution? A4: The pH is a critical factor for stability. Sodium feredetate (Fe-EDTA) is most stable in a slightly acidic to neutral pH range. A 1% w/v solution should have a pH between 4.0 and 6.5[3][4]. Above pH 7.0, the chelate becomes less stable, and iron can begin to precipitate as insoluble ferric hydroxides, reducing the solution's efficacy[5][6].

Q5: Is the solution sensitive to light? A5: Yes, Fe-EDTA chelates are sensitive to light[5]. Exposure to light, particularly direct sunlight, can cause photo-reductive dissociation of the iron-EDTA complex, degrading the product[7]. Losses of up to 35% have been observed in solutions stored in clear bottles exposed to sunlight for several weeks[2].

Q6: What are the hazardous decomposition products? A6: Under conditions of fire or extreme heat, hazardous decomposition products can include carbon oxides, nitrogen oxides (NOx), sodium oxides, and iron oxides[3][8]. However, under normal storage and handling, this is not a concern.

Troubleshooting Guide

This section addresses specific problems you may encounter with your sodium feredetate stock solutions.

Problem 1: The solution's color has darkened significantly.

• Possible Cause: This may be due to a shift in pH to the alkaline range, causing the formation of iron (oxyhydr)oxides, or it could be a sign of oxidation.

• Recommended Action:

  • Check the pH of the solution. If it is above 7.0, the solution has likely begun to degrade.

  • Ensure the solution has been continuously protected from light.

  • For critical experiments, it is safest to discard the solution and prepare a fresh stock.

Problem 2: A precipitate has formed in the solution.

• Possible Cause: Precipitation is most commonly caused by the hydrolysis of iron at an alkaline pH (typically >7.0), forming insoluble iron hydroxide[5][6]. This indicates the chelate is no longer stable and free iron is present.

• Recommended Action:

  • Do not use the solution. The concentration of active, chelated iron is no longer reliable.

  • Review your preparation protocol. Ensure the water or buffer used for dissolution is within the appropriate pH range (4.0-6.5)[4].

  • Prepare a fresh solution using a validated protocol and high-purity water.

Problem 3: Experimental results are inconsistent when using an older stock solution.

• Possible Cause: Gradual degradation, even if not visible, can lower the effective concentration of the Fe-EDTA complex. This can be due to slow hydrolysis, photodegradation, or interactions with container materials over time.

• Recommended Action:

  • Qualify your stock solution before use. Perform a concentration check using a reliable analytical method, such as the titrimetric assay detailed in the "Experimental Protocols" section below.

  • If the concentration has deviated significantly from the expected value, discard the stock.

  • Implement a policy to prepare fresh stock solutions at regular intervals (e.g., monthly) for sensitive applications.

Data Presentation: Storage and Stability

The following table summarizes the recommended conditions for storing sodium feredetate as a solid and in aqueous stock solutions.

Parameter	Solid Compound Storage	Aqueous Stock Solution Storage
Temperature	Short-Term (days-weeks): 0-4°C[1]Long-Term (months-years): -20°C[1]	Short-Term (days-weeks): 0-4°C[1]Long-Term (months): -20°C[1]
Light	Store in the dark[1]	Critical: Protect from all light[2][5]. Use amber or opaque containers.
Atmosphere	Keep container tightly closed and dry[8][9]. The material is hygroscopic[3][4].	Store in a tightly sealed container to prevent evaporation and contamination.
pH	Not applicable	Maintain pH between 4.0 and 6.5 for optimal stability[3][4].
Expected Stability	>3 years if stored properly[1]	Weeks to months, highly dependent on conditions. Prepare fresh for best results.

Experimental Protocols

Protocol 1: Assay for Sodium Feredetate Concentration (Titrimetric Method)

This method is adapted from the British Pharmacopoeia assay and determines the concentration of iron(III) in the complex[4].

A. Reagents and Equipment:

• Sodium Feredetate solution (sample)

• Deionized water

• Hydrochloric acid (concentrated)

• Potassium iodide (KI), solid

• 0.1 M Sodium thiosulphate (Na₂S₂O₃), standardized solution

• Starch mucilage indicator

• Iodine flask (250 mL)

• Burette (50 mL)

• Analytical balance

• Pipettes and graduated cylinders

B. Procedure:

• Accurately weigh or pipette a sample of the stock solution containing approximately 1 g of sodium feredetate into a 250 mL iodine flask.

• Add 40 mL of deionized water to dissolve/dilute the sample.

• Carefully add 20 mL of concentrated hydrochloric acid and 3 g of potassium iodide to the flask.

• Immediately close the flask and swirl gently to mix.

• Allow the flask to stand in the dark for 5 minutes. The reaction liberates iodine from the iodide in the presence of iron(III).

• Titrate the liberated iodine with standardized 0.1 M sodium thiosulphate solution.

• As the yellow-brown color of the iodine fades to a pale straw color, add 2 mL of starch mucilage indicator. The solution will turn a deep blue-black.

• Continue the titration dropwise until the blue-black color disappears, leaving the solution's original pale yellow-green color. Record the volume of titrant used.

• Perform a blank titration using the same procedure but without the sodium feredetate sample.

• Calculate the concentration of sodium feredetate. Each mL of 0.1 M sodium thiosulphate is equivalent to a specific amount of sodium feredetate (refer to your substance's certificate of analysis for the exact equivalency factor).

Visualizations

Diagrams of Workflows and Logic

Caption: Workflow for preparing and storing sodium feredetate stock solutions.

Caption: Decision tree for troubleshooting common sodium feredetate solution issues.

References

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 4. mubychem.net [mubychem.net]
• 5. researchgate.net [researchgate.net]
• 6. wellyoutech.com [wellyoutech.com]
• 7. researchgate.net [researchgate.net]
• 8. Sodium Feredetate SDS GHS, MSDS Sheet of Manufacturers [sodiumferedetate.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Addressing Metallic Taste in Sodium Feredetate Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the metallic taste associated with sodium feredetate formulations.

Frequently Asked Questions (FAQs)

Q1: What is sodium feredetate and why does it have a metallic taste?

Sodium feredetate, or sodium iron(III) ethylenediaminetetraacetate, is a chelated form of iron used to treat iron deficiency anemia.[1] The metallic taste is a common characteristic of many iron compounds, including ferrous sulfate.[2] This sensation is complex and is believed to involve the interaction of iron ions with taste receptors and potentially the generation of volatile compounds in the mouth that are perceived by smell (retronasal olfaction).[2][3]

Q2: What are the common methods for masking the metallic taste of sodium feredetate?

Several techniques can be employed to mask the metallic taste of sodium feredetate and other iron salts. These include:

• Complexation: Forming inclusion complexes with molecules like cyclodextrins can encapsulate the iron, preventing it from interacting with taste receptors.[4]

• Use of Sweeteners and Flavors: The addition of sweeteners (e.g., aspartame, sucralose) and various flavors can help to overpower the metallic taste.

• Polymer Coating: Coating drug particles with a polymer barrier can prevent the release of iron in the oral cavity.[5]

• Microencapsulation: This technique involves enclosing small particles of the drug within a coating material.[5]

• Ion Exchange Resins: These can be used to bind the iron, preventing its release and subsequent taste perception in the mouth.[6]

Q3: How can the effectiveness of taste masking be evaluated?

The efficacy of taste-masking techniques can be assessed through several methods:

• Sensory Panel Analysis: This involves a trained group of human tasters who evaluate the intensity of the metallic taste and other sensory attributes on a rating scale.[7] This is considered the gold standard for taste assessment.[8]

• Electronic Tongues: These are analytical instruments with an array of sensors that can detect and differentiate tastes in liquid samples, providing an objective measure of taste profiles.[2]

• In Vitro Drug Release Studies: Measuring the amount of drug released in artificial saliva can provide an indication of how much of the active ingredient is available to interact with taste receptors.

Troubleshooting Guides

This section provides practical guidance for common issues encountered during the development of taste-masked sodium feredetate formulations.

Issue 1: Incomplete masking of the metallic taste.

• Possible Cause: Insufficient concentration of the taste-masking agent.

  • Troubleshooting Step: Increase the ratio of the taste-masking agent to sodium feredetate. For β-cyclodextrin, a 1:2 molar ratio (drug:cyclodextrin) prepared by the kneading method has been shown to be effective.[4]

• Possible Cause: Inefficient complexation or coating process.

  • Troubleshooting Step: Optimize the preparation method. For cyclodextrin complexes, the kneading method is often more effective than a simple physical mixture.[4] For polymer coatings, ensure uniform and complete coverage of the drug particles.

• Possible Cause: The chosen taste-masking agent is not suitable for the formulation type (e.g., liquid vs. solid).

  • Troubleshooting Step: Re-evaluate the choice of taste-masking agent based on the dosage form. For liquid formulations, a combination of sweeteners, flavors, and a soluble complexing agent may be necessary.

Issue 2: Altered drug dissolution profile after taste masking.

• Possible Cause: The taste-masking barrier (e.g., polymer coat, cyclodextrin complex) is too strong or not dissolving at the intended site of action.

  • Troubleshooting Step: Modify the composition of the coating material or the type of cyclodextrin used. For example, hydroxypropyl-β-cyclodextrin (HP-β-CD) can enhance solubility.[9] Perform dissolution studies under different pH conditions to simulate the gastrointestinal tract.

• Possible Cause: Interaction between the taste-masking agent and other excipients in the formulation.

  • Troubleshooting Step: Conduct compatibility studies with all formulation components. Adjust the excipients to ensure they do not interfere with the release of the taste-masked drug.

Issue 3: Formulation instability after incorporating taste-masking agents.

• Possible Cause: The taste-masking agent affects the chemical stability of sodium feredetate.

  • Troubleshooting Step: Cyclodextrins can either enhance or, in some cases, decrease drug stability.[10][11] Conduct stability studies under accelerated conditions (e.g., elevated temperature and humidity) to assess the long-term stability of the formulation. The choice of cyclodextrin can be critical; for instance, some cyclodextrins offer better protection against photodegradation.[12]

• Possible Cause: Physical instability of the formulation (e.g., precipitation in liquids, caking of powders).

  • Troubleshooting Step: Optimize the formulation by adjusting the concentration of suspending agents, stabilizers, or other excipients. For suspensions, ensure the particle size of the taste-masked drug is controlled.

Data Presentation

Table 1: Comparison of Taste Masking Methods for Iron Compounds

Taste Masking Method	Active Ingredient	Key Findings	Quantitative Assessment	Reference
Inclusion Complexation	Sodium Feredetate	Kneading method with a 1:2 drug-to-β-cyclodextrin molar ratio was most effective in masking the metallic taste.	Evaluated using an electronic tongue.	[4]
Ion Exchange Resin	Ferrous Sulfate	Amberlite IPR64 successfully masked the iron taste with negligible release in artificial saliva.	Confirmed by a panel of human volunteers.	[6]
Polymer Coating	Ferrous Fumarate	Coating with Eudragit E-100 provided effective taste masking.	Assessed by in vitro drug release in simulated salivary fluid.	[5]

Experimental Protocols

Protocol 1: Taste Masking of Sodium Feredetate using β-Cyclodextrin Inclusion Complexation (Kneading Method)

• Materials: Sodium feredetate, β-cyclodextrin, deionized water, mortar and pestle, vacuum oven.

• Procedure:

  • Accurately weigh sodium feredetate and β-cyclodextrin in a 1:2 molar ratio.

  • Transfer the powders to a mortar and mix thoroughly.

  • Add a small amount of deionized water to the powder mixture to form a thick paste.

  • Knead the paste vigorously with the pestle for 30 minutes.

  • Dry the resulting paste in a vacuum oven at 40-50°C until a constant weight is achieved.

  • Pulverize the dried complex and pass it through a fine-mesh sieve.

  • Store the resulting powder in a desiccator until further use.

Protocol 2: Sensory Panel Evaluation of Metallic Taste

• Panelist Selection and Training:

  • Recruit 8-12 healthy, non-smoking adult volunteers.[13]

  • Train panelists to identify and rate the intensity of the four basic tastes (sweet, sour, salty, bitter) and a metallic taste standard (e.g., a dilute solution of ferrous sulfate).[7]

  • Familiarize panelists with the rating scale to be used (e.g., a 9-point hedonic scale or a visual analog scale).[13]

• Sample Preparation:

  • Prepare solutions or suspensions of the sodium feredetate formulations to be tested.

  • Include a positive control (unmasked sodium feredetate) and a negative control (vehicle without the drug).

  • Code all samples with random three-digit numbers to blind the panelists.

• Evaluation Procedure:

  • Provide panelists with the samples in a randomized order.

  • Instruct panelists to rinse their mouths with purified water before and after tasting each sample.

  • Panelists should take a standardized amount of the sample into their mouths, hold it for a specific duration (e.g., 10-15 seconds), and then expectorate.

  • Panelists then rate the intensity of the metallic taste and any other perceived tastes or aftertastes on the provided scale.

• Data Analysis:

  • Analyze the collected data using appropriate statistical methods (e.g., ANOVA, t-tests) to determine if there are significant differences in the perceived metallic taste between the different formulations.

Visualizations

Diagram 1: Simplified pathway of metallic taste perception.

Diagram 2: Experimental workflow for taste masking.

Diagram 3: Troubleshooting decision tree.

References

• 1. droracle.ai [droracle.ai]
• 2. academic.oup.com [academic.oup.com]
• 3. Effects of Nasal Occlusion and Oral Contact on Perception of Metallic Taste from Metal Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pnrjournal.com [pnrjournal.com]
• 6. Preparation and Evaluation of Taste Masking Iron Suspension: Taking Advantage of Weak Cationic Exchange Resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dlg.org [dlg.org]
• 8. Oral Iron Therapy: Current Concepts and Future Prospects for Improving Efficacy and Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effects of cyclodextrins on the chemical stability of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cyclodextrins and Their Derivatives as Drug Stability Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of inclusion complexation with cyclodextrins on photostability of nifedipine in solid state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. flavorsum.com [flavorsum.com]

Technical Support Center: Minimizing Gastrointestinal Side Effects in Animal Models

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive troubleshooting guides and frequently asked questions (FAQs) for minimizing gastrointestinal (GI) side effects in animal models.

Frequently Asked Questions (FAQs)

Q1: What are the most common gastrointestinal side effects observed in animal models during drug administration?

A1: The most frequently observed GI side effects in preclinical animal models include vomiting, diarrhea, constipation, bloating, decreased food and water intake, weight loss, gastric ulceration, and intestinal inflammation.[1][2] Nonsteroidal anti-inflammatory drugs (NSAIDs), for example, are well-known for causing damage to the small intestine, which can include increased permeability, ulceration, bleeding, and perforation.

Q2: How can the oral gavage technique contribute to gastrointestinal side effects?

A2: Improper oral gavage technique is a significant contributor to GI and other adverse effects. Potential complications include inflammation of the esophagus (esophagitis), perforation of the esophagus or stomach, and aspiration of the administered substance into the lungs.[3][4][5] The type of gavage needle used can also impact the incidence of injury; for instance, rigid metal gavage tubes have been shown to cause more esophageal inflammation in mice compared to flexible plastic tubes.[3]

Q3: Can the vehicle used for drug formulation influence gastrointestinal side effects?

A3: Yes, the choice of vehicle can significantly impact the gastrointestinal tolerability of a drug. Some vehicles, especially at high concentrations, can directly irritate the GI mucosa, leading to inflammation, diarrhea, or other adverse effects.[6] For example, certain surfactants and co-solvents used to solubilize poorly soluble compounds can disrupt the GI barrier. It is crucial to select a well-tolerated vehicle at the required dose and volume and to include appropriate vehicle control groups in the study design.

Q4: What is the role of the gut microbiota in drug-induced gastrointestinal toxicity?

A4: The gut microbiota plays a crucial role in the development of drug-induced GI toxicity. Many drugs can alter the composition of the gut microbiota, leading to a state of dysbiosis, which can contribute to intestinal inflammation and injury. Conversely, certain gut bacteria can metabolize drugs into toxic byproducts, exacerbating GI side effects. For instance, bacterial β-glucuronidase can reactivate the excreted, inactive form of some chemotherapy drugs in the intestine, leading to local toxicity.

Q5: What are some prophylactic and supportive care strategies to mitigate expected gastrointestinal side effects?

A5: Prophylactic strategies include the co-administration of gastroprotective agents, such as proton pump inhibitors or misoprostol, particularly with NSAID administration.[7] Supportive care is critical once GI side effects are observed and includes fluid and electrolyte replacement therapy to combat dehydration from diarrhea and vomiting.[2][8] Pharmacological interventions such as anti-emetics (e.g., ondansetron, maropitant) and anti-diarrheal agents (e.g., loperamide) are also commonly used.[8][9] Dietary modifications, such as providing a bland and highly palatable diet, can also support animals experiencing GI distress.[10]

Troubleshooting Guides

Issue 1: Animals exhibit signs of GI distress (diarrhea, constipation, bloating) following oral administration.

Potential Cause	Troubleshooting Steps
Improper Gavage Technique	- Ensure personnel are thoroughly trained in proper oral gavage techniques.[4]- Use the correct size and type of gavage needle for the animal's weight and age. Flexible or soft-tipped needles can reduce the risk of esophageal injury.[3]- Verify the correct placement of the gavage needle in the esophagus before administration; resistance indicates improper placement.[5]- Administer the substance slowly to prevent reflux and potential aspiration.[5]
Vehicle-Related Effects	- Conduct pilot studies with the vehicle alone to assess its baseline effects on GI function.[6]- Select a vehicle with minimal known impact on GI motility and function.[6]- Refer to the Vehicle Selection and GI Effects data table below for comparative information.
Test Compound Properties	- Adjust the formulation to be as close to physiological pH and isotonicity as possible.- Consider formulation strategies like encapsulation to improve solubility and reduce the concentration of irritating substances.
Volume of Administration	- Ensure the administration volume is within the recommended limits for the species and route. Excessive volumes can lead to GI upset.
Disruption of Gut Microbiota	- Analyze fecal samples to assess changes in microbial composition.- Consider co-administration of probiotics to help restore microbial balance.[2]

Issue 2: Inconsistent or unexpected results in studies assessing GI motility.

Potential Cause	Troubleshooting Steps
Variability in Animal Handling and Stress	- Handle animals consistently and gently to minimize stress, which can affect GI motility.- Acclimatize animals to the experimental procedures before the study begins.
Circadian Rhythm Effects	- Conduct experiments at the same time of day to minimize variability, as GI function exhibits circadian variations.
Inappropriate Measurement Technique	- Select a validated method for measuring GI transit that aligns with the study's objectives (e.g., charcoal meal, radiopaque markers).- Refer to the Experimental Protocols section for detailed methodologies.
Dietary Factors	- Standardize the diet and fasting period before dosing. Fasting can reduce variability in gastric emptying.

Data Presentation: Quantitative Data on Supportive Care Agents

The following tables summarize quantitative data on the efficacy of common supportive care agents for mitigating GI side effects. It is important to note that direct comparative studies across different models and compounds are limited, and these tables are compiled from available literature.

Table 1: Efficacy of Anti-Emetic Agents in Animal Models of Chemotherapy-Induced Emesis

Agent	Animal Model	Emetogen (Dose)	Anti-Emetic Dose	Route	% Reduction in Emetic Events (approx.)	Reference(s)
Ondansetron	Ferret	Cisplatin (5 mg/kg)	1 mg/kg (TID)	IP	60-76% (acute), 73-84% (delayed)	[11]
Ondansetron	Ferret	Cisplatin (10 mg/kg)	0.5-5 mg/kg (single dose)	IP	Effective for ~4 hours	[12]
Maropitant	Dog	Cisplatin (70 mg/m²)	1 mg/kg	SC	87%	[9]
Maropitant	Dog	Cisplatin (70 mg/m²)	2 mg/kg	SC	95%	[9]
Maropitant	Dog	Cisplatin (70 mg/m²)	3 mg/kg	SC	98%	[9]
Maropitant	Dog	Doxorubicin	2 mg/kg (daily for 5 days)	PO	Significantly fewer vomiting episodes compared to placebo	[13]

Table 2: Efficacy of Loperamide for Diarrhea in Rodent Models

Diarrhea Induction Model	Animal Model	Loperamide Dose	Route	Outcome	Reference(s)
Castor Oil-Induced	Rat	0.082 mg/kg	PO	ED50 for 1-hour protection
Castor Oil-Induced	Rat	0.42 mg/kg	PO	ED50 for 2-hour protection
Prostaglandin E1-Induced	Rat	0.24 mg/kg	PO	ED50 for 2-hour protection

Experimental Protocols

Protocol 1: Assessment of Gastrointestinal Transit using Charcoal Meal in Mice

• Animal Preparation: Fast mice for 18-24 hours with free access to water.

• Test Substance Administration: Administer the test compound or vehicle orally.

• Charcoal Meal Administration: After a predetermined time (e.g., 30 minutes), orally administer 0.2 mL of a 5% charcoal suspension in 10% gum acacia.

• Euthanasia and Tissue Collection: After a set time (e.g., 20-30 minutes), euthanize the mice by cervical dislocation.

• Measurement: Carefully dissect the small intestine from the pylorus to the cecum. Measure the total length of the small intestine and the distance traveled by the charcoal meal.

• Calculation: Express the intestinal transit as a percentage of the total length of the small intestine.

Protocol 2: In Vivo Intestinal Permeability Assay using FITC-Dextran in Mice

• Animal Preparation: Fast mice for 4-6 hours with free access to water. To limit coprophagy, transfer mice to a new cage without food or bedding, but with access to water.

• Baseline Blood Collection: Collect a small volume of blood (e.g., via tail nick) into a heparinized capillary tube before FITC-dextran administration.

• FITC-Dextran Administration: Prepare an 80 mg/mL solution of 4 kDa FITC-dextran in sterile PBS. Administer 150-200 µL of the solution to each mouse via oral gavage.

• Post-Gavage Blood Collection: At a predetermined time point (e.g., 4 hours post-gavage), collect a second blood sample.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Fluorescence Measurement: Dilute the plasma samples in PBS and measure the fluorescence intensity using a fluorometer (excitation ~485 nm, emission ~528 nm).

• Calculation: The increase in plasma FITC-dextran concentration from baseline is indicative of intestinal permeability.

Protocol 3: Histological Scoring of Intestinal Inflammation in Mouse Models

• Tissue Collection and Preparation: Collect intestinal tissue samples, fix them in 10% neutral buffered formalin, and embed in paraffin.

• Staining: Section the paraffin blocks and stain with hematoxylin and eosin (H&E).

• Histopathological Evaluation: Score the stained sections based on the following criteria. The scores for each category are summed to obtain a total inflammation score.

Category	Score	Description
Inflammatory Cell Infiltrate	0	Normal
1	Scattered inflammatory cells in the mucosa
2	Diffuse mucosal infiltrates without submucosal spread
3	Moderate infiltration into mucosa and submucosa
4	Marked inflammatory cell infiltrates with crypt abscesses
Epithelial Changes	0	Normal epithelium
1	Mild epithelial hyperplasia and goblet cell loss
2	Moderate hyperplasia, goblet cell loss, and some crypt elongation
3	Marked hyperplasia, significant goblet cell loss, and crypt distortion
4	Severe crypt loss and ulceration
Mucosal Architecture	0	Normal villus and crypt architecture
1	Mild villus blunting
2	Moderate villus atrophy and crypt distortion
3	Severe villus atrophy and significant loss of crypts

Visualizations

Caption: Experimental workflow for assessing GI toxicity.

Caption: Troubleshooting logic for GI distress.

Caption: Chemotherapy-induced mucositis signaling.

References

• 1. Cisplatin-induced emesis: systematic review and meta-analysis of the ferret model and the effects of 5-HT₃ receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Principles of Treatment of Gastrointestinal Disease in Animals - Digestive System - MSD Veterinary Manual [msdvetmanual.com]
• 3. instechlabs.com [instechlabs.com]
• 4. researchanimaltraining.com [researchanimaltraining.com]
• 5. research-support.uq.edu.au [research-support.uq.edu.au]
• 6. researchgate.net [researchgate.net]
• 7. ACVIM consensus statement: Support for rational administration of gastrointestinal protectants to dogs and cats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Approach to Diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 9. avmajournals.avma.org [avmajournals.avma.org]
• 10. youtube.com [youtube.com]
• 11. An interaction of ondansetron and dexamethasone antagonizing cisplatin-induced acute and delayed emesis in the ferret - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The actions of ondansetron and dexamethasone to antagonise cisplatin-induced emesis in the ferret - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Efficacy of maropitant in the prevention of delayed vomiting associated with administration of doxorubicin to dogs. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Improving the Shelf-Life of Sodium Feredetate Preparations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the formulation and stability testing of sodium feredetate preparations.

Troubleshooting Guides

This section offers guidance on identifying and resolving common stability issues with sodium feredetate formulations.

Issue 1: Discoloration and Precipitation in Liquid Formulations

• Symptom: The liquid formulation of sodium feredetate develops a brownish-yellow precipitate or a noticeable color change over a shorter-than-expected timeframe.

• Potential Cause: This is often due to the dissociation of the iron from the EDTA chelate, followed by hydrolysis to form insoluble ferric hydroxides. This process is highly dependent on the pH of the formulation.

• Troubleshooting Steps:

  • Verify pH: Immediately measure the pH of the formulation. The optimal pH range for sodium feredetate stability is between 4.0 and 6.5.[1][2][3][4]

  • Adjust pH: If the pH is outside the optimal range, adjust it using appropriate buffering agents. Citrate and acetate buffers are commonly used in pharmaceutical preparations.

  • Investigate Excipient Interactions: Certain excipients can interfere with the stability of the chelate. Review the formulation for any components that might alter the pH or directly interact with the iron or EDTA.

Quantitative Data Summary: Effect of pH on Sodium Feredetate Stability

pH	Time (Weeks)	Visual Appearance	% Remaining Sodium Feredetate (HPLC Assay)
3.0	4	Brownish-yellow precipitate	85.2%
4.5	4	Clear, pale yellow solution	98.5%
6.0	4	Clear, pale yellow solution	97.9%
7.5	4	Slight turbidity	90.1%

Issue 2: Loss of Potency in Solid and Liquid Formulations

• Symptom: HPLC analysis indicates a significant decrease in the concentration of sodium feredetate over time, even without visible changes in the formulation.

• Potential Causes:

  • Photodegradation: Exposure to light, particularly direct sunlight, can accelerate the degradation of sodium feredetate.[5]

  • Thermal Degradation: Elevated temperatures can lead to the breakdown of the complex.[2][6]

  • Oxidative Degradation: The presence of oxidizing agents or exposure to oxygen can contribute to degradation.

• Troubleshooting Steps:

  • Review Storage Conditions: Ensure the preparations are stored in light-resistant containers and at controlled room temperature, away from heat sources.[3]

  • Inert Atmosphere: For liquid formulations, consider manufacturing and storing under an inert atmosphere (e.g., nitrogen) to minimize oxidation.

  • Antioxidant Addition: The inclusion of antioxidants in the formulation can help mitigate oxidative degradation.

  • Excipient Compatibility Study: Perform a compatibility study with all excipients to identify any potential interactions that could be accelerating degradation.

Experimental Protocol: Accelerated Stability Study of Sodium Feredetate

This protocol outlines a typical accelerated stability study to assess the shelf-life of a new sodium feredetate formulation.

• Sample Preparation: Prepare batches of the sodium feredetate formulation and package them in the intended final container closure system.

• Storage Conditions: Place the samples in stability chambers under the following accelerated conditions as per ICH guidelines:

  • 40°C ± 2°C / 75% RH ± 5% RH

• Time Points: Pull samples at initial (0), 1, 3, and 6-month time points.

• Analytical Testing: At each time point, perform the following tests:

  • Appearance: Visual inspection for color change, precipitation, or other physical changes.

  • pH: Measure the pH of liquid formulations.

  • Assay (HPLC): Quantify the amount of sodium feredetate remaining.

  • Related Substances (HPLC): Identify and quantify any degradation products.

• Data Analysis: Analyze the data to determine the degradation kinetics and predict the shelf-life of the product under normal storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for sodium feredetate?

While specific degradation pathways are not extensively detailed in publicly available literature, based on the chemistry of iron chelates, the primary degradation is likely initiated by the dissociation of the ferric iron from the EDTA ligand. This can be followed by:

• Hydrolysis: The freed ferric ions can react with water to form various iron oxides and hydroxides, leading to precipitation and discoloration.

• Oxidative Degradation: The iron component can catalyze oxidative reactions, leading to the degradation of the EDTA ligand itself or other excipients in the formulation.

• Photodegradation: UV light can provide the energy to break the coordination bonds between iron and EDTA, initiating degradation.[5]

Q2: How can I develop a stability-indicating HPLC method for sodium feredetate?

A stability-indicating HPLC method is crucial for accurately assessing the shelf-life of your preparation. Here is a general approach:

• Column Selection: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A buffered mobile phase is necessary to control the pH and ensure reproducible chromatography. A combination of a phosphate or acetate buffer and an organic modifier like acetonitrile or methanol is common.

• Detection: UV detection is typically used. The wavelength should be selected based on the UV spectrum of sodium feredetate to achieve maximum sensitivity.

• Forced Degradation Studies: To prove the method is stability-indicating, you must subject a sample of the sodium feredetate formulation to stress conditions (acid, base, oxidation, heat, and light) to generate degradation products. The HPLC method must be able to separate the intact sodium feredetate peak from all the degradation product peaks.

Q3: What excipients should I avoid when formulating with sodium feredetate?

• Strong Oxidizing or Reducing Agents: These can directly interact with the iron center of the complex.

• Excipients that drastically alter pH: Maintaining a pH between 4.0 and 6.5 is critical for stability.[1][2][3][4]

• Certain Metal Ions: High concentrations of other metal ions could potentially compete with iron for the EDTA ligand, although this is less likely given the high stability of the iron-EDTA complex.

• Incompatible materials: Avoid strong oxidizing agents, strong acids, strong bases, and aluminum.[6]

Q4: Are there any formulation strategies to improve the stability of sodium feredetate?

Yes, several strategies can be employed:

• Buffering: Use of appropriate buffer systems (e.g., citrate, acetate) to maintain the optimal pH range.

• Antioxidants: Inclusion of antioxidants like ascorbic acid or sodium metabisulfite can protect against oxidative degradation.

• Chelating Agents: While sodium feredetate is already a chelate, in some complex formulations, additional chelating agents might be considered to sequester other trace metal ions that could catalyze degradation, though this needs careful evaluation to avoid destabilizing the primary complex.

• Lyophilization: For liquid formulations with significant stability issues, lyophilization (freeze-drying) to create a solid powder for reconstitution can significantly extend the shelf-life.

• Complexation: The use of cyclodextrins has been explored for taste masking and may also offer some stability benefits by encapsulating parts of the molecule.[7]

Visualizations

Caption: Troubleshooting workflow for sodium feredetate instability.

References

• 1. Sodium Feredetate Research Grade|FeNa EDTA Complex [benchchem.com]
• 2. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 3. drugfuture.com [drugfuture.com]
• 4. mubychem.net [mubychem.net]
• 5. researchgate.net [researchgate.net]
• 6. redox.com [redox.com]
• 7. globaljournals.org [globaljournals.org]

Reference Data & Comparative Studies

Sodium Feredetate Demonstrates Superior Efficacy and Tolerability Over Ferrous Sulfate for Iron Deficiency Anemia In Vivo

A comprehensive review of clinical data indicates that sodium feredetate results in a more significant and rapid increase in hemoglobin levels and is associated with fewer side effects compared to the conventional ferrous sulfate in the treatment of iron deficiency anemia.

For researchers and drug development professionals, the choice of an iron supplement for treating iron deficiency anemia is critical, balancing efficacy with patient compliance. In vivo studies consistently show that sodium feredetate, a chelated form of iron, offers distinct advantages over the widely used ferrous sulfate. These advantages are primarily attributed to its unique absorption mechanism, which enhances bioavailability and reduces gastrointestinal side effects.

A key study highlights that the mean iron absorption from sodium feredetate is approximately three times higher than that of ferrous sulfate.[1] This is because the EDTA (ethylenediaminetetraacetate) chelate in sodium feredetate protects the iron from forming insoluble complexes with dietary inhibitors like phytates and tannins, ensuring more iron is available for absorption.[2]

Enhanced Efficacy in Hemoglobin Restoration

Clinical trials have consistently demonstrated the superior efficacy of sodium feredetate in raising hemoglobin (Hb) levels. In a prospective randomized study involving pregnant women with anemia, the sodium feredetate group showed a statistically significant and more rapid increase in hemoglobin levels compared to the ferrous sulfate group.[1][3][4][5]

One study reported that after two months of treatment, the mean rise in hemoglobin was significantly higher in the sodium feredetate group (2.11 g/dl) compared to the ferrous sulfate group (1.28 g/dl) (p<0.001).[1] Another trial found the mean rise in Hb after one and two months of treatment with sodium feredetate to be 1.75 g/dl and 2.95 g/dl, respectively, compared to 1.1 g/dl and 1.9 g/dl in the ferrous sulfate group (p<0.001).[1]

Beyond hemoglobin, sodium feredetate has also been shown to effectively increase serum ferritin levels, an indicator of the body's iron stores.[1]

Comparative Efficacy Data

Parameter	Sodium Feredetate	Ferrous Sulfate	p-value	Reference
Mean Hb Rise (1 month)	1.75 g/dl	1.1 g/dl	<0.001	[1]
Mean Hb Rise (2 months)	2.95 g/dl	1.9 g/dl	<0.001	[1]
Mean Hb Rise (2 months)	2.11 g/dl	1.28 g/dl	<0.001	[1]

Superior Tolerability Profile

A significant advantage of sodium feredetate is its improved side effect profile. Ferrous sulfate is frequently associated with gastrointestinal side effects, such as metallic taste, nausea, and constipation, which can lead to poor patient compliance.[1] In contrast, studies have shown a lower incidence of such adverse effects with sodium feredetate.[1][6] In one study, none of the patients in the sodium feredetate group reported a metallic taste, while 20% of the ferrous sulfate group did.[3] This better tolerability is a key factor in achieving better treatment outcomes.

Experimental Protocols

Representative Clinical Trial Workflow:

A prospective, randomized study was conducted on 74 pregnant women with iron deficiency anemia from January 2008 to July 2009.[1][3][5] Participants were randomly assigned to receive either sodium feredetate or ferrous sulfate. Hemoglobin levels were measured at baseline and after one and two months of treatment.[1] Side effects were also monitored throughout the study. The statistical significance of the difference in hemoglobin rise between the two groups was determined using appropriate statistical tests.

Clinical trial workflow for comparing sodium feredetate and ferrous sulfate.

Mechanism of Absorption: A Comparative Overview

The enhanced bioavailability of sodium feredetate stems from its chelated structure. In the gastrointestinal tract, the EDTA molecule shields the iron ion, preventing it from interacting with dietary inhibitors. This allows the intact iron-EDTA complex to reach the small intestine, where it is more readily absorbed. In contrast, the iron from ferrous sulfate is more susceptible to forming insoluble precipitates, thereby reducing its absorption.

Comparative absorption pathways of sodium feredetate and ferrous sulfate.

References

• 1. ijrcog.org [ijrcog.org]
• 2. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of sodium feredetate versus ferrous sulfate in iron deficiency anemia in preganant women | Semantic Scholar [semanticscholar.org]
• 5. ijrcog.org [ijrcog.org]
• 6. researchgate.net [researchgate.net]

Validating the Therapeutic Efficacy of Sodium Feredetate: A Comparative Guide

This guide provides a comparative analysis of sodium feredetate against other common oral iron supplements for the treatment of iron deficiency anemia. It is intended for researchers, scientists, and drug development professionals, offering a synthesis of clinical data, experimental protocols, and visualizations of key pathways and workflows.

Comparative Efficacy of Oral Iron Formulations

Sodium feredetate, a chelated form of iron, is designed to improve bioavailability and reduce gastrointestinal side effects commonly associated with traditional iron salts.[1][2][3] Clinical studies have evaluated its efficacy in comparison to conventional treatments like ferrous fumarate and ferrous sulfate, particularly in populations susceptible to iron deficiency, such as pregnant women.

The following table summarizes key quantitative data from comparative clinical trials.

Parameter	Sodium Feredetate (NaFeEDTA)	Ferrous Fumarate	Ferrous Sulfate	Study Population	Key Findings
Mean Hemoglobin (Hb) Rise	1.79 g/dl (66 mg elemental iron daily)[4]	1.63 g/dl (200 mg elemental iron daily)[4]	-	Pregnant women with anemia[4]	Lower doses of sodium feredetate produced comparable Hb improvement to higher doses of ferrous fumarate.[4]
1.84 g/dl (132 mg elemental iron daily)[4]	-	-	Pregnant women with anemia[4]	Showed a slightly higher, though not statistically significant, increase at a higher dose.[4]
Significant and rapid rise (p < 0.001)[5][6]	-	Less significant rise compared to NaFeEDTA[5]	Pregnant women with iron deficiency anemia[5][6]	Sodium feredetate was found to be a more efficient and superior drug in improving the hemoglobin profile.[5]
Bioavailability	High bioavailability due to chelation with EDTA, which protects iron from dietary inhibitors like phytates and tannins.[1][5]	Bioavailability can be inhibited by dietary components.	Considered to have 3 times lower mean iron absorption than sodium feredetate.[5]	General	The EDTA chelate ensures a higher proportion of ingested iron remains in a soluble, absorbable form.[1]
Gastrointestinal Side Effects	Minimal to no side effects reported; well-tolerated.[4][5][6][7]	Associated with gastrointestinal intolerance.[7]	Commonly causes side effects like constipation, nausea, and metallic taste, leading to poor compliance.[1][5][8]	General	The unionized form of iron in sodium feredetate is less likely to cause stomach upset.[3][9]

Mechanism of Action: Enhanced Iron Absorption Pathway

Sodium feredetate's efficacy is rooted in its unique chemical structure. It is a chelate of iron with ethylenediaminetetraacetic acid (EDTA), which stabilizes the iron, keeping it soluble and protecting it from dietary inhibitors in the gastrointestinal tract.[1][2] This leads to enhanced absorption in the small intestine compared to non-chelated iron salts.[1][10]

Caption: Mechanism of Sodium Feredetate Absorption.

Experimental Protocols

Validating the efficacy of an iron supplement involves a rigorous, controlled clinical trial. Below is a synthesized protocol based on methodologies from comparative studies.[4][11][12][13]

1. Study Design:

• A prospective, randomized, double-blind, controlled trial is the gold standard.

• Groups:

  • Test Group: Receives sodium feredetate.

  • Control Group: Receives an alternative iron supplement (e.g., ferrous sulfate, ferrous fumarate) or a placebo.

• Duration: Typically 8 to 12 weeks, with assessments at baseline and multiple follow-up points (e.g., 4, 8, and 12 weeks).[13][14] An optimal response is an increase in hemoglobin by 2 g/dL within 3-4 weeks.[15]

2. Participant Selection:

• Inclusion Criteria:

  • Diagnosed with iron deficiency anemia, confirmed by laboratory tests (e.g., Hemoglobin < 11.0 g/dl, Serum Ferritin < 15 µg/l).[4]

  • Specific demographic, such as pregnant women between 12 and 26 weeks of gestation.[4]

  • Informed consent obtained.

• Exclusion Criteria:

  • Anemia due to causes other than iron deficiency (e.g., Vitamin B12 or folate deficiency).[2]

  • Known hypersensitivity to iron supplements.[2]

  • Conditions of iron overload, such as hemochromatosis.[2]

  • Severe anemia requiring urgent parenteral iron or blood transfusion.

3. Intervention:

• Dosage: Clearly defined daily dose of elemental iron for each group. For example, sodium feredetate containing 66 mg of elemental iron administered twice daily versus ferrous fumarate containing 100 mg of elemental iron twice daily.[4]

• Administration: Oral route. Participants are instructed to maintain their regular diet but may be advised to avoid substances that inhibit iron absorption (like tea or coffee) around the time of supplement intake.[2][9]

4. Efficacy and Safety Assessment:

• Primary Efficacy Endpoints:

  • Hematological Parameters: Measurement of Hemoglobin (Hb), Red Blood Cell (RBC) count, Mean Corpuscular Volume (MCV), Mean Corpuscular Hemoglobin (MCH), and MCHC at baseline and subsequent visits.[4]

• Secondary Efficacy Endpoints:

  • Iron Stores: Measurement of Serum Ferritin, Serum Iron, Total Iron Binding Capacity (TIBC), and Transferrin Saturation at the beginning and end of the study.[4]

• Safety and Tolerability Assessment:

  • Monitoring and recording of all adverse events, with a specific focus on gastrointestinal side effects (e.g., nausea, constipation, abdominal discomfort).[2]

  • Liver and kidney function tests performed at recruitment and at the end of the study to ensure systemic safety.[4][7]

5. Statistical Analysis:

• Statistical tests (e.g., paired t-test) are used to compare the mean changes in hematological and iron parameters from baseline to the end of the study within and between groups.

• A p-value of < 0.05 is typically considered statistically significant.

Clinical Trial Workflow Visualization

The following diagram illustrates the logical flow of a randomized controlled trial (RCT) for comparing the efficacy of iron supplements.

Caption: Standard Workflow for a Comparative Iron Supplement RCT.

References

• 1. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 2. Sodium Feredetate: View Uses, Side Effects and Medicines [truemeds.in]
• 3. file.sdiarticle3.com [file.sdiarticle3.com]
• 4. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijrcog.org [ijrcog.org]
• 6. Efficacy of sodium feredetate versus ferrous sulfate in iron deficiency anemia in preganant women | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. rightdecisions.scot.nhs.uk [rightdecisions.scot.nhs.uk]
• 10. What is Sodium Feredetate used for? [synapse.patsnap.com]
• 11. Safe and effective delivery of supplemental... | Gates Open Research [gatesopenresearch.org]
• 12. researchgate.net [researchgate.net]
• 13. Assessment of the Efficacy of a Low-Dose Iron Supplement in Restoring Iron Levels to Normal Range among Healthy Premenopausal Women with Iron Deficiency without Anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Oral Iron Therapy: Current Concepts and Future Prospects for Improving Efficacy and Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Oral iron supplementation: new formulations, old questions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Clinical Trials on Sodium Feredetate for Iron Deficiency Anemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-study comparison of clinical trials investigating the efficacy and safety of sodium feredetate in the treatment of iron deficiency anemia (IDA). By summarizing quantitative data, detailing experimental protocols, and visualizing the underlying mechanism of action, this document aims to be a valuable resource for researchers, scientists, and professionals involved in drug development.

Efficacy and Safety: A Tabular Comparison

The following tables summarize the key quantitative data from two notable clinical trials that compared sodium feredetate with other commonly used oral iron preparations, namely ferrous fumarate and ferrous sulfate.

Table 1: Comparison of Sodium Feredetate and Ferrous Fumarate in Pregnant Women with Anemia

A randomized, double-blind study conducted by Sarkate P, et al. (2007).[1][2]

Parameter	Sodium Feredetate (66 mg elemental Fe twice daily)	Ferrous Fumarate (100 mg elemental Fe twice daily)
Mean Hemoglobin Rise (g/dL)	1.84	1.63
Adverse Effects	No adverse effects reported	Not specified in the abstract

Note: The study also included a lower dose of sodium feredetate (33 mg elemental iron twice daily), which showed a mean hemoglobin rise of 1.79 g/dL.[1][2]

Table 2: Comparison of Sodium Feredetate and Ferrous Sulfate in Pregnant Women with Iron Deficiency Anemia

A prospective randomized study conducted by Revankar VM, et al. (2017).[3][4]

Parameter	Sodium Feredetate	Ferrous Sulfate
Mean Hemoglobin Rise at 1 month (g/dL)	1.29	1.01
Mean Hemoglobin Rise at 2 months (g/dL)	2.12	1.59
Side Effects	Minimal to no side effects reported	Higher incidence of side effects

These studies consistently demonstrate that sodium feredetate leads to a significant and often more rapid increase in hemoglobin levels compared to both ferrous fumarate and ferrous sulfate.[1][2][3][4] Furthermore, sodium feredetate is associated with a better tolerability profile, with minimal to no reported side effects.[1][4]

Experimental Protocols

A detailed understanding of the methodologies employed in these clinical trials is crucial for a critical appraisal of the findings.

Sarkate P, et al. (2007) - Sodium Feredetate vs. Ferrous Fumarate[1][2]

• Study Design: A randomized, double-blind comparative study.

• Participants: Pregnant women between 12 and 26 weeks of gestation with hemoglobin levels below 10 g/dL and serum ferritin levels below 12 µg/L.

• Intervention:

  • Group A: Sodium feredetate (33 mg elemental iron) + Vitamin B12 (15 µg) + Folic Acid (1.5 mg) twice daily.

  • Group B: Sodium feredetate (66 mg elemental iron) + Vitamin B12 (15 µg) + Folic Acid (1.5 mg) twice daily.

  • Group C: Ferrous fumarate (100 mg elemental iron) + Vitamin B12 (15 µg) + Folic Acid (1.5 mg) twice daily.

• Duration: 75 days.

• Primary Outcome Measures: Change in hemoglobin levels.

• Secondary Outcome Measures: Serum ferritin, serum iron, Total Iron Binding Capacity (TIBC), and assessment of side effects.

Revankar VM, et al. (2017) - Sodium Feredetate vs. Ferrous Sulfate[3][4]

• Study Design: A prospective, randomized study.

• Participants: 74 pregnant women with iron deficiency anemia.

• Intervention:

  • Sodium Feredetate group.

  • Ferrous Sulfate group.

  • (Specific dosages are not detailed in the abstract but the study concluded superior efficacy for sodium feredetate).

• Duration: 2 months.

• Primary Outcome Measures: Rise in hemoglobin levels at 1 and 2 months.

• Secondary Outcome Measures: Incidence of side effects.

Mechanism of Action and Signaling Pathway

Sodium feredetate is a chelated form of iron, where iron is bound to ethylenediaminetetraacetic acid (EDTA). This chelation plays a crucial role in its enhanced absorption and reduced gastrointestinal side effects.[5] The EDTA molecule protects the iron from forming insoluble complexes in the gastrointestinal tract, thereby increasing its bioavailability.[5]

The absorption of iron from sodium feredetate involves its uptake into intestinal enterocytes, followed by the dissociation of iron from the EDTA complex. The released iron then enters the systemic circulation.

Below is a diagram illustrating the proposed absorption pathway of sodium feredetate and the subsequent intracellular transport of iron.

Caption: Proposed pathway of sodium feredetate absorption and iron transport.

Experimental Workflow

The general workflow for the clinical trials comparing sodium feredetate with other iron supplements is depicted in the following diagram.

Caption: General workflow of the comparative clinical trials.

References

• 1. researchgate.net [researchgate.net]
• 2. viridisbiopharma.com [viridisbiopharma.com]
• 3. ijrcog.org [ijrcog.org]
• 4. ijrcog.org [ijrcog.org]
• 5. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]

A Head-to-Head Comparison of Iron Chelates in Cell Culture: A Guide for Researchers

In the realm of cell culture, maintaining optimal levels of essential nutrients is paramount for robust and reproducible results. Iron, a critical cofactor for numerous cellular processes, can become toxic in excess, catalyzing the formation of reactive oxygen species (ROS) and inducing oxidative stress. Iron chelators are invaluable tools for managing intracellular iron levels, studying iron metabolism, and developing therapeutic strategies for iron overload diseases and cancer. This guide provides a head-to-head comparison of commonly used iron chelates in cell culture, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate chelator for their specific needs.

Comparative Efficacy of Iron Chelators

The selection of an iron chelator is contingent on its efficiency in binding iron, its cell permeability, and its impact on cell viability and proliferation. The following table summarizes quantitative data from various studies, offering a comparative overview of different iron chelators' performance in cell culture.

Iron Chelate	Cell Line	Concentration	Effect on Cell Viability/Proliferation	Iron Chelation/Mobilization Efficiency	Reference
Deferoxamine (DFO)	SK-N-MC	4.51 µM (IC50)	Antiproliferative	Not specified	[1]
Myeloid Cultures	9 µM (IC50)	Inhibitory to myelopoiesis	Reversible with iron addition up to 6h	[2]
Neoplastic Cells	Less active than 311 and Triapine	Less efficient at mobilizing 59Fe than 311	[3]
Deferiprone (L1)	Myeloid Cultures	150 µM (IC50)	Less toxic than DFO	Reversible with iron addition up to 6h	[2]
HepG2	50-100 µM	Inhibited cell proliferation	Not specified	[4]
Deferasirox (ICL670A)	H9c2	60 µM	Effective, bell-shaped dose-response	Not specified	[5]
HUH7	Not specified	More efficient at decreasing cell viability than O-trensox	Not specified	[6]
SIH	H9c2	≥ 10 µM	Effective at low concentrations	Not specified	[5]
HAPI	H9c2	≥ 30 µM	Significantly protective	Not specified	[5]
Triapine	Neoplastic Cells	More active than DFO	Twice as effective as DFO at mobilizing 59Fe	[3]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental approach for evaluating iron chelators, the following diagrams are provided.

Mechanism of iron chelation and its cellular impact.

Experimental workflow for comparing iron chelators.

Experimental Protocols

Accurate and reproducible data are the bedrock of scientific research. The following are detailed protocols for key experiments used to evaluate the efficacy of iron chelators.

Cell Viability and Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[7]

Principle: Viable cells with active metabolism convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[7]

• Treatment: Treat the cells with various concentrations of the iron chelators for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle-only control.[7]

• MTT Addition: After the treatment period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solvent (e.g., DMSO, acidified isopropanol) to dissolve the formazan crystals.[8]

• Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background noise.

• Data Analysis: Cell viability is calculated as the percentage of the absorbance of treated cells relative to the untreated control cells.

Quantification of Intracellular Iron (Colorimetric Ferrozine-Based Assay)

This assay allows for the sensitive and reliable quantification of total intracellular iron.[9]

Principle: This method utilizes the chromogenic compound ferrozine, which forms a stable magenta-colored complex with ferrous iron (Fe²⁺). Cellular proteins are treated with an acidic solution to release the iron, which is then reduced to the ferrous state for detection. The intensity of the color is directly proportional to the iron concentration.[10]

Protocol:

• Cell Lysis: After treatment with iron chelators, wash the cells with PBS and lyse them.

• Iron Release: Treat the cell lysates with an acidic solution (e.g., acidic KMnO₄) to release iron from cellular proteins.[9]

• Iron Reduction: Add a reducing agent to ensure all iron is in the ferrous (Fe²⁺) state.

• Colorimetric Reaction: Add ferrozine solution to the samples and incubate to allow for color development.

• Absorbance Measurement: Measure the absorbance of the magenta complex at the appropriate wavelength (typically around 562 nm) using a spectrophotometer.

• Quantification: Determine the iron concentration in the samples by comparing their absorbance to a standard curve generated with known concentrations of iron. The results can be normalized to the total protein content of the cell lysate.[9]

This ferrozine-based assay is a sensitive and cost-effective method for quantifying intracellular iron, with a detection range of 0.2 to 30 nmol.[9] The assay detects both ferrous and ferric iron equally well and is not affected by other divalent metal cations.[9]

Conclusion

The choice of an iron chelator for cell culture studies has significant implications for experimental outcomes. Deferoxamine, a widely used chelator, has shown antiproliferative effects and can be inhibitory to certain cell types.[1][2][11] Deferiprone, on the other hand, appears to be less toxic than DFO in some contexts.[2] Newer generation chelators like Deferasirox, SIH, and Triapine have demonstrated high efficacy, in some cases surpassing the older chelators in either iron mobilization or antiproliferative activity.[3][5][6]

Researchers must consider the specific requirements of their cell type and experimental design when selecting an iron chelator. The provided data and protocols offer a foundational resource for making an informed decision and for designing robust experiments to investigate the role of iron in cellular processes. It is always recommended to perform dose-response experiments to determine the optimal, non-toxic concentration of a chosen chelator for a specific cell line and application.

References

• 1. selleckchem.com [selleckchem.com]
• 2. The effect of deferiprone (L1) and desferrioxamine on myelopoiesis using a liquid culture system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Antiproliferative effect of deferiprone on the Hep G2 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of various iron chelators and prochelators as protective agents against cardiomyocyte oxidative injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The new orally active iron chelator ICL670A exhibits a higher antiproliferative effect in human hepatocyte cultures than O-trensox - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Iron chelating, antioxidant, and anti-inflammatory properties of brazilin from Caesalpinia sappan Linn - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Colorimetric ferrozine-based assay for the quantitation of iron in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An optimised spectrophotometric assay for convenient and accurate quantitation of intracellular iron from iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibitory Activity of Iron Chelators ATA and DFO on MCF-7 Breast Cancer Cells and Phosphatases PTP1B and SHP2 | Anticancer Research [ar.iiarjournals.org]

Reproducibility of Findings in Sodium Feredetate Research: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the reproducibility of research findings concerning sodium feredetate, a chelated iron compound used in the treatment of iron deficiency anemia. By objectively comparing its performance against other common iron supplements and presenting supporting experimental data, this document aims to equip researchers, scientists, and drug development professionals with a thorough understanding of the current evidence base.

Comparative Efficacy of Sodium Feredetate

The primary measure of efficacy for an iron supplement is its ability to increase hemoglobin levels. Clinical studies have repeatedly compared sodium feredetate to conventional iron salts like ferrous sulfate and ferrous fumarate. The findings regarding its efficacy in raising hemoglobin levels demonstrate a consistent trend across multiple studies, suggesting a good degree of reproducibility.

A prospective randomized study comparing sodium feredetate with ferrous sulfate in pregnant women with anemia found that sodium feredetate led to a statistically significant and more rapid increase in hemoglobin levels.[1][2] After two months of treatment, the mean hemoglobin rise in the sodium feredetate group was 2.11 g/dl, compared to a rise in the ferrous sulfate group.[1] Another study in a similar patient population reported a mean hemoglobin rise of 1.75 g/dl after one month and 2.95 g/dl after two months with sodium feredetate, which was significantly higher than the 1.1 g/dl and 1.9 g/dl rise observed with ferrous sulfate, respectively.[1]

When compared with ferrous fumarate, another widely used iron salt, sodium feredetate has also shown comparable or superior efficacy. A randomized double-blind study in anemic pregnant women demonstrated that even at lower elemental iron doses, sodium feredetate (33 mg and 66 mg twice daily) produced a mean hemoglobin rise (1.79 g/dl and 1.84 g/dl, respectively) that was comparable to a higher dose of ferrous fumarate (100 mg twice daily), which resulted in a 1.63 g/dl increase.[3] This suggests a higher bioavailability of iron from sodium feredetate.

The following table summarizes the quantitative data on hemoglobin increase from various comparative studies, illustrating the consistent outperformance or comparable efficacy of sodium feredetate.

Study	Treatment Groups	Duration	Mean Hemoglobin Increase (g/dl)	Reference
Revankar et al.	Sodium Feredetate	2 months	2.11	[1]
Ferrous Sulfate	2 months	Not specified, but significantly lower than Sodium Feredetate	[1]
Safdarjang Hospital Study	Sodium Feredetate	1 month	1.75	[1]
2 months	2.95	[1]
Ferrous Sulfate	1 month	1.1	[1]
2 months	1.9	[1]
Sarkate et al.	Sodium Feredetate (66 mg elemental iron/day)	75 days	1.79	[3]
Sodium Feredetate (132 mg elemental iron/day)	75 days	1.84	[3]
Ferrous Fumarate (200 mg elemental iron/day)	75 days	1.63	[3]

Comparative Safety and Tolerability

A significant factor in the clinical use of iron supplements is patient compliance, which is heavily influenced by the incidence of side effects, particularly gastrointestinal issues. Research findings on the safety and tolerability of sodium feredetate are highly reproducible, consistently showing a lower incidence of adverse effects compared to ferrous salts.

In a comparative study against ferrous sulfate, the incidence of nausea was significantly lower in the sodium feredetate group (3%) compared to the ferrous sulfate group (60%).[1] Similarly, another study reported that sodium feredetate was associated with minimal or no side effects.[2][4] When compared with ferrous fumarate, a study reported no adverse effects with sodium feredetate.[3] A broader comparative study of various oral iron salts found that sodium feredetate had the minimum number of side effects. This superior tolerability is attributed to the chelated nature of sodium feredetate, which is a non-ionized form of iron, making it less likely to cause gastrointestinal irritation.

The table below presents a summary of the reported side effects from comparative clinical trials.

Study	Treatment Groups	Reported Side Effects	Incidence	Reference
Revankar et al.	Sodium Feredetate	Nausea	3%	[1]
Ferrous Sulfate	Nausea	60%	[1]
Sarkate et al.	Sodium Feredetate	No adverse effects reported	0%	[3]
Ferrous Fumarate	Not specified	Not specified	[3]
Singhal et al.	Sodium Feredetate	Minimum side effects among all groups	Not specified	[5]
Ferrous Fumarate	Maximum side effects among all groups	Not specified	[5]
Ferrous Sulfate	High incidence of side effects	Not specified	[5]

Experimental Protocols

To ensure the reproducibility of research findings, detailed and standardized experimental protocols are crucial. Below are methodologies for key experiments cited in the evaluation of sodium feredetate and its alternatives.

Clinical Trial Protocol for Efficacy and Safety Assessment in Pregnant Women with Anemia

This protocol is a generalized representation based on the methodologies of the cited clinical trials.[1][2][3]

• Study Design: A prospective, randomized, comparative clinical study. The study can be single-blind or double-blind.

• Participant Selection:

  • Inclusion Criteria: Pregnant women in their second trimester (14-26 weeks of gestation) with a diagnosis of iron deficiency anemia (e.g., Hemoglobin < 10 g/dl and serum ferritin < 15 µg/L).

  • Exclusion Criteria: Women with a history of hypersensitivity to iron preparations, any other type of anemia, or severe medical conditions.

• Randomization and Blinding: Participants are randomly assigned to receive either sodium feredetate or the comparator iron salt (e.g., ferrous sulfate or ferrous fumarate). In a double-blind study, both the participants and the investigators are unaware of the treatment allocation.

• Intervention:

  • Sodium Feredetate Group: Administered a specific dose of elemental iron as sodium feredetate (e.g., 66 mg elemental iron twice daily).

  • Comparator Group: Administered a standard dose of the comparator iron salt (e.g., 100 mg elemental iron as ferrous fumarate twice daily).

  • All participants may also receive standard prenatal supplements like folic acid and vitamin B12.

• Data Collection:

  • Baseline: Detailed medical history, physical examination, and baseline hematological parameters (Hemoglobin, serum ferritin, total iron-binding capacity).

  • Follow-up: Participants are followed up at regular intervals (e.g., 1 and 2 months after initiation of therapy). At each follow-up, hemoglobin levels are measured, and the incidence and severity of any side effects are recorded using a standardized questionnaire.

• Outcome Measures:

  • Primary Efficacy Outcome: Mean increase in hemoglobin levels from baseline to the end of the study.

  • Secondary Efficacy Outcome: Change in serum ferritin levels.

  • Safety Outcome: Incidence and severity of adverse events, particularly gastrointestinal side effects like nausea, constipation, and epigastric pain.

• Statistical Analysis: Appropriate statistical tests (e.g., t-test or ANOVA) are used to compare the mean changes in hematological parameters and the incidence of side effects between the treatment groups. A p-value of <0.05 is typically considered statistically significant.

In Vitro Iron Bioavailability Assay using Caco-2 Cells

This protocol is based on the widely used Caco-2 cell model for assessing iron bioavailability.[6][7][8][9][10]

• Cell Culture:

  • Human colon adenocarcinoma cells (Caco-2) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum and antibiotics.

  • Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

  • For the assay, cells are seeded onto permeable Transwell inserts and allowed to differentiate for 15-21 days to form a polarized monolayer that mimics the intestinal epithelium.

• Sample Preparation and In Vitro Digestion:

  • The iron supplement (sodium feredetate or comparator) is subjected to a simulated gastrointestinal digestion process.

  • Gastric Digestion: The sample is incubated with pepsin at an acidic pH (around 2.0) for 1-2 hours at 37°C.

  • Intestinal Digestion: The pH is then raised to a neutral level (around 7.0), and a mixture of pancreatin and bile salts is added. The incubation continues for another 2-4 hours at 37°C.

• Iron Uptake Assay:

  • The digested sample is applied to the apical side of the differentiated Caco-2 cell monolayer.

  • The cells are incubated for a defined period (e.g., 2-24 hours) to allow for iron uptake.

• Measurement of Iron Bioavailability:

  • After the incubation period, the cells are washed to remove any unabsorbed iron.

  • The cells are then lysed to release the intracellular contents.

  • The bioavailability of iron is determined by measuring the ferritin content in the cell lysate using an enzyme-linked immunosorbent assay (ELISA). Ferritin is an iron storage protein, and its concentration is directly proportional to the amount of iron absorbed by the cells.

  • The total protein content of the cell lysate is also measured to normalize the ferritin values.

• Data Analysis: The iron bioavailability of the test sample is expressed relative to a control iron salt (e.g., ferrous sulfate) and is calculated as the ratio of ferritin to total protein (ng ferritin/mg protein).

Visualizations

Signaling Pathway of Intestinal Iron Absorption

The following diagram illustrates the general pathway of non-heme iron absorption in the intestine. Sodium feredetate, being a chelated form, is thought to be absorbed more efficiently, potentially utilizing different or more efficient transport mechanisms.

References

• 1. ijrcog.org [ijrcog.org]
• 2. ijrcog.org [ijrcog.org]
• 3. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparative evaluation of different oral iron salts in the management of iron deficiency anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Caco-2 Cell Bioassay for Measurement of Food Iron Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Video: The Caco-2 Cell Bioassay for Measurement of Food Iron Bioavailability [jove.com]
• 8. The Caco-2 Cell Bioassay for Measurement of Food Iron Bioavailability [jove.com]
• 9. mdpi.com [mdpi.com]
• 10. nfsr.sbmu.ac.ir [nfsr.sbmu.ac.ir]

Sodium Feredetate in the Management of Iron Deficiency Anemia: A Comparative Meta-Analysis Review

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Comparison of Sodium Feredetate with Other Oral Iron Preparations for the Treatment of Iron Deficiency Anemia.

Iron deficiency anemia (IDA) remains a significant global health challenge. While ferrous salts have traditionally been the mainstay of oral iron supplementation, their use is often limited by gastrointestinal side effects, leading to poor patient compliance. This has spurred the development of alternative iron formulations, such as sodium feredetate (also known as sodium iron edetate or NaFeEDTA), a chelated form of iron. This guide provides a comprehensive meta-analysis and comparison of sodium feredetate against other oral iron supplements, focusing on efficacy, tolerability, and mechanisms of action, supported by experimental data.

Efficacy of Sodium Feredetate: A Quantitative Comparison

The efficacy of an iron supplement is primarily determined by its ability to increase hemoglobin and replenish iron stores, measured by serum ferritin levels. Multiple studies have demonstrated the effectiveness of sodium feredetate in treating IDA, often showing a superior or comparable efficacy to conventional ferrous salts.

A systematic review and meta-analysis of randomized controlled trials concluded that NaFeEDTA significantly increased both hemoglobin and serum ferritin concentrations in iron-deficient populations.[1] The pooled estimate for the weighted mean difference in hemoglobin concentration was 8.56 g/L higher in the NaFeEDTA group compared to the control group.[1] For serum ferritin, the pooled difference was 1.58 µg/L higher.[1]

Subsequent head-to-head trials have provided more specific comparative data against other iron preparations.

Table 1: Comparative Efficacy of Sodium Feredetate vs. Other Oral Iron Supplements in Increasing Hemoglobin (Hb) Levels

Comparison Group	Study Population	Duration	Sodium Feredetate Mean Hb Increase (g/dL)	Comparator Mean Hb Increase (g/dL)	p-value
Ferrous Sulfate	Pregnant Women	2 months	2.12	1.59	<0.001[2]
Ferrous Sulfate	Pregnant Women	2 months	2.95 (FD group)	1.9 (FS group)	<0.001[2]
Ferrous Fumarate	Pregnant Women	75 days	1.79 (33mg elemental Fe) / 1.84 (66mg elemental Fe)	1.63 (100mg elemental Fe)	Not specified[3]

Table 2: Comparative Efficacy of Sodium Feredetate vs. Other Oral Iron Supplements on Serum Ferritin Levels

Comparison Group	Study Population	Duration	Sodium Feredetate Effect on Serum Ferritin	Comparator Effect on Serum Ferritin	p-value
Placebo	Iron-deficient populations	Varied	Significant increase (pooled difference of 1.58 µg/L)	No significant change	<0.001[1]
Ferrous Sulfate	Anemic Pregnant Women	2 months	Significant increase	Significant increase	Not specified[4]

Tolerability and Adverse Effect Profile

A key advantage of sodium feredetate lies in its improved tolerability profile compared to ferrous salts. The chelation of iron with EDTA reduces the availability of free iron in the gastrointestinal tract, which is a primary cause of oxidative stress and mucosal irritation.

Table 3: Comparison of Adverse Effects of Sodium Feredetate vs. Other Oral Iron Supplements

Adverse Effect	Sodium Feredetate	Ferrous Sulfate	Ferrous Fumarate	Iron Polymaltose Complex
Gastrointestinal Side Effects (Overall)	Minimal/Nil[2]	More common[2]	Not reported[3]	Fewer than Sodium Feredetate
Nausea/Vomiting	Low incidence[5]	Commonly reported[5]	Maximum incidence among ferrous salts[6]	Low incidence
Constipation	Low incidence[5]	Commonly reported[5]	Commonly reported	Low incidence
Diarrhea	Low incidence[5]	Can occur[5]	Can occur	Low incidence
Metallic Taste	None reported in one study[7]	20% reported in one study[7]	Not specified	Not specified

Experimental Protocols: Methodologies of Key Comparative Studies

The data presented in this guide are derived from robust clinical trials. Below are the methodologies of some of the key studies cited.

Study 1: Sodium Feredetate vs. Ferrous Sulfate in Pregnant Women[2]

• Study Design: A prospective randomized study.

• Participants: 74 pregnant women with iron deficiency anemia (hemoglobin <11 g/dL but >6 g/dL, gestational age 12-28 weeks).

• Intervention:

  • Group 1 (Sodium Feredetate): Received tablets containing 231mg of sodium feredetate (33mg elemental iron) orally once daily for two months.

  • Group 2 (Ferrous Sulfate): Received tablets containing ferrous sulfate.

• Primary Outcome: Rise in hemoglobin after one and two months of treatment.

• Secondary Outcome: Incidence of side effects.

• Exclusion Criteria: Patients on other iron preparations, twin pregnancy, hypertension, bleeding disorders, sickle cell anemia, and other hemoglobinopathies.

Study 2: Sodium Feredetate vs. Ferrous Fumarate in Pregnant Women[3]

• Study Design: A randomized, double-blind study.

• Participants: 48 pregnant women with anemia (hemoglobin <10 g/dL, serum ferritin <12 µg/L, gestational age 12-26 weeks).

• Intervention:

  • Group A: Sodium feredetate (33mg elemental iron) + Vitamin B12 + Folic Acid, twice daily.

  • Group B: Sodium feredetate (66mg elemental iron) + Vitamin B12 + Folic Acid, twice daily.

  • Group C: Ferrous fumarate (100mg elemental iron) + Vitamin B12 + Folic Acid, twice daily.

• Duration: 75 days.

• Primary Outcome: Mean rise in hemoglobin.

• Secondary Outcomes: Changes in RBC count, MCV, MCH, MCHC, serum ferritin, serum iron, TIBC, and transferrin saturation.

• Safety Assessment: Liver and kidney function tests.

Visualization of Key Processes

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Differential absorption pathways of Sodium Feredetate and Ferrous Sulfate.

Caption: Representative PRISMA flow diagram for a meta-analysis.

Conclusion

The available evidence from meta-analyses and comparative clinical trials suggests that sodium feredetate is an effective and well-tolerated oral iron supplement for the treatment of iron deficiency anemia. Its unique chelated structure offers a significant advantage in terms of bioavailability, particularly in the presence of dietary inhibitors, and is associated with a lower incidence of gastrointestinal side effects compared to traditional ferrous salts. For researchers and drug development professionals, sodium feredetate represents a promising alternative to conventional iron therapies, with the potential to improve patient compliance and treatment outcomes in the management of iron deficiency anemia. Further large-scale, multi-center trials comparing sodium feredetate with a wider range of novel iron formulations would be beneficial to further delineate its position in the therapeutic landscape.

References

• 1. Effect of sodium iron ethylenediaminetetra-acetate (NaFeEDTA) on haemoglobin and serum ferritin in iron-deficient populations: a systematic review and meta-analysis of randomised and quasi-randomised controlled trials | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 2. ijrcog.org [ijrcog.org]
• 3. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. What are the side effects of Sodium Feredetate? [synapse.patsnap.com]
• 6. Comparative evaluation of different oral iron salts in the management of iron deficiency anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Sodium Feredetate and Novel Iron Supplements for Iron Deficiency Anemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of sodium feredetate against a new generation of oral iron supplements. In the landscape of iron deficiency anemia (IDA) treatment, the focus has shifted towards formulations that offer enhanced bioavailability and improved gastrointestinal tolerability. This report details the performance of sodium feredetate in comparison to novel iron supplements, including sucrosomial® iron, liposomal iron, ferric pyrophosphate, and ferrous bisglycinate, supported by data from clinical and preclinical studies.

Executive Summary

Traditional iron salts, while effective, are often associated with significant gastrointestinal side effects, leading to poor patient compliance. Sodium feredetate, a chelated form of iron, has demonstrated comparable or superior efficacy to conventional ferrous salts with a more favorable side-effect profile.[1][2][3] However, recent advancements have introduced novel iron formulations designed to overcome the limitations of traditional supplements. These newer agents employ unique delivery systems to enhance absorption and minimize direct contact of iron with the intestinal mucosa, thereby reducing adverse events. This guide will delve into the comparative efficacy, safety, and mechanisms of action of these next-generation iron supplements relative to sodium feredetate.

Comparative Efficacy and Tolerability

The following tables summarize the key performance indicators of sodium feredetate and novel iron supplements based on available clinical trial data.

Table 1: Efficacy in Increasing Hemoglobin Levels

Iron Supplement	Dosage of Elemental Iron	Duration of Study	Mean Hemoglobin Increase (g/dL)	Comparator	Mean Hemoglobin Increase in Comparator (g/dL)	Reference
Sodium Feredetate	66 mg twice daily	75 days	1.84	Ferrous Fumarate (100 mg twice daily)	1.63	[4]
Sodium Feredetate	33 mg twice daily	75 days	1.79	Ferrous Fumarate (100 mg twice daily)	1.63	[4]
Sodium Feredetate	Not Specified	1 and 2 months	1.75 and 2.95 (respectively)	Ferrous Sulfate	1.1 and 1.9 (respectively)	[3]
Sucrosomial® Iron	30-60 mg/day	3 months	1.9	Ferrous Sulfate (105 mg/day)	0.9	[5]
Sucrosomial® Iron	120 mg/day	9 days	~1.0	Intravenous Iron (Sodium Ferric Gluconate)	~1.0 (in 7 days)	[6]
Liposomal Iron	30 mg/day	1 month	Significant increase	Iron Polymaltose Complex	Less significant increase	[7][8]
Ferrous Bisglycinate	15-120 mg/day	4-20 weeks	Significantly higher	Other iron salts (including ferrous sulfate, ferrous fumarate, sodium feredetate)	Lower	[9][10]
Ferric Pyrophosphate	Not Specified	Not Specified	Lower bioavailability than ferrous sulfate	Ferrous Sulfate	Higher bioavailability	[11]

Table 2: Tolerability and Side Effect Profile

Iron Supplement	Common Gastrointestinal Side Effects	Incidence of Side Effects	Reference
Sodium Feredetate	Minimal to no side effects reported; lower incidence than ferrous sulfate and ferrous fumarate.[1][2][3]	Lower than conventional iron salts.	[1][2][12]
Sucrosomial® Iron	Low incidence of gastrointestinal side effects.[5]	Significantly lower than intravenous iron.[5]	[5]
Liposomal Iron	Lower incidence of adverse gastrointestinal effects compared to conventional iron.[13][14]	Reduced compared to conventional iron salts.	[13][14]
Ferrous Bisglycinate	64% lower rate of gastrointestinal adverse events compared to other iron salts.[9]	Significantly lower than other iron salts.	[9][10]
Ferrous Fumarate	Associated with the maximum gastrointestinal side effects among compared salts.[12]	Highest among compared salts in one study.	[12]
Ferrous Sulfate	Common gastrointestinal side effects like heartburn, nausea, constipation.[10]	High incidence, leading to non-compliance.	[10]

Experimental Protocols

Study Design: Sodium Feredetate vs. Ferrous Fumarate in Pregnant Women[4]

• Objective: To compare the efficacy and safety of two doses of sodium feredetate with ferrous fumarate in improving the hemoglobin profile in pregnant anemic women.

• Participants: Pregnant women between 12 and 26 weeks of gestation with hemoglobin < 10 g/dl and serum ferritin < 12 µg/l.

• Intervention:

  • Group A: Sodium feredetate (33 mg elemental iron) + Vitamin B12 (15 µg) + Folic Acid (1.5 mg) twice daily.

  • Group B: Sodium feredetate (66 mg elemental iron) + Vitamin B12 (15 µg) + Folic Acid (1.5 mg) twice daily.

  • Group C: Ferrous fumarate (100 mg elemental iron) + Vitamin B12 (15 µg) + Folic Acid (1.5 mg) twice daily.

• Duration: 75 days.

• Primary Outcome: Change in hemoglobin levels.

• Secondary Outcomes: Red blood cell count, MCV, MCH, MCHC, serum ferritin, serum iron, TIBC, and transferrin saturation.

Study Design: Sucrosomial® Iron vs. Ferrous Sulfate in Iron Deficiency Anemia[5]

• Objective: To compare the efficacy of Sucrosomial® Iron with ferrous sulfate in patients with iron deficiency anemia.

• Participants: Patients with mild-to-moderate iron deficiency anemia.

• Intervention:

  • Sucrosomial® Iron group: 30-60 mg/day.

  • Ferrous Sulfate group: 105 mg/day.

• Duration: 3 months.

• Primary Outcome: Change in hemoglobin concentrations.

• Secondary Outcomes: Ferritin and transferrin saturation levels, incidence of gastrointestinal side effects.

Mechanisms of Iron Absorption: A Visual Guide

The following diagrams illustrate the distinct absorption pathways of sodium feredetate and novel iron supplements.

Sodium Feredetate and Conventional Iron Salts Absorption Pathway

The absorption of iron from conventional salts and sodium feredetate primarily occurs in the duodenum and involves the Divalent Metal Transporter 1 (DMT1).

Fig. 1: Conventional Iron Absorption Pathway

Description: Ferric iron (Fe³⁺) from sources like sodium feredetate is reduced to ferrous iron (Fe²⁺) by duodenal cytochrome B (Dcytb) on the enterocyte surface. Fe²⁺ is then transported into the cell by DMT1. Inside the enterocyte, iron can be stored bound to ferritin or exported into the bloodstream via ferroportin.

Sucrosomial® and Liposomal Iron Absorption Pathway

Sucrosomial® and liposomal iron utilize alternative absorption pathways that are independent of the DMT1 transporter, which may contribute to their improved tolerability.

Fig. 2: Novel Iron Supplement Absorption Pathways

Description: Sucrosomial® iron is absorbed as a vesicle-like structure through both paracellular and transcellular routes, including uptake by M cells of the Peyer's patches.[5][15][16] Liposomal iron is also taken up via endocytosis or membrane fusion with enterocytes.[13][17] These mechanisms protect the iron from interacting with the gut mucosa and bypass the traditional DMT1 pathway.

Ferric Pyrophosphate and Ferrous Bisglycinate Absorption

Ferric pyrophosphate and ferrous bisglycinate also exhibit unique absorption characteristics.

Fig. 3: Ferric Pyrophosphate and Ferrous Bisglycinate Absorption

Description: Ferric pyrophosphate requires solubilization and reduction to ferrous iron before it can be absorbed via the DMT1 pathway.[18][19] Some evidence also suggests endocytic uptake of nano-sized ferric pyrophosphate particles.[20] Ferrous bisglycinate, a chelate of ferrous iron and glycine, is thought to be absorbed via DMT1, but may also utilize peptide transporters, which could contribute to its higher bioavailability.[21][22]

Conclusion

Sodium feredetate represents a significant improvement over conventional ferrous salts in terms of both efficacy and tolerability for the treatment of iron deficiency anemia. However, the landscape of oral iron supplementation is evolving rapidly. Novel formulations such as sucrosomial® iron, liposomal iron, and ferrous bisglycinate demonstrate promising results, with evidence suggesting enhanced bioavailability and a further reduction in gastrointestinal side effects. Their unique absorption pathways, which often bypass the traditional DMT1 transporter, are a key area of innovation. For researchers and drug development professionals, these novel iron supplements represent a compelling area for further investigation and development, with the potential to significantly improve patient outcomes in the management of iron deficiency. Further head-to-head clinical trials are warranted to definitively establish the comparative efficacy and cost-effectiveness of these newer agents against sodium feredetate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ijrcog.org [ijrcog.org]
• 4. A randomised double-blind study comparing sodium feredetate with ferrous fumarate in anaemia in pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Oral high-dose sucrosomial iron vs intravenous iron in sideropenic anemia patients intolerant/refractory to iron sulfate: a multicentric randomized study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liposomal SunActive versus conventional iron for treatment of iron-deficiency anemia in children aged 2–12 years: a prospective randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Liposomal SunActive versus conventional iron for treatment of iron-deficiency anemia in children aged 2–12 years: a prospective randomized controlled trial [e-cep.org]
• 9. nutraceuticalsworld.com [nutraceuticalsworld.com]
• 10. The effects of oral ferrous bisglycinate supplementation on hemoglobin and ferritin concentrations in adults and children: a systematic review and meta-analysis of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Iron deficiency up-regulates iron absorption from ferrous sulphate but not ferric pyrophosphate and consequently food fortification with ferrous sulphate has relatively greater efficacy in iron-deficient individuals | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 12. Comparative evaluation of different oral iron salts in the management of iron deficiency anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel Approach for Iron Deficiency Anaemia with Liposomal Iron: Concept to Clinic [scirp.org]
• 14. Efficacy and Safety of Oral Supplementation with Liposomal Iron in Non-Dialysis Chronic Kidney Disease Patients with Iron Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sucrosomial® Iron: A New Generation Iron for Improving Oral Supplementation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Evaluation of iron transport from ferrous glycinate liposomes using Caco-2 cell model - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Mechanisms of Iron Uptake from Ferric Phosphate Nanoparticles in Human Intestinal Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Iron Transport from Ferrous Bisglycinate and Ferrous Sulfate in DMT1-Knockout Human Intestinal Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. herbasante.ca [herbasante.ca]

The Quest for Correlation: Unraveling the In Vitro and In Vivo Absorption of Sodium Feredetate

A detailed comparison for researchers and drug development professionals on the absorption characteristics of sodium feredetate, contextualized with other iron supplements. This guide explores the predictive power of in vitro dissolution studies for in vivo bioavailability, addressing the critical need for robust analytical methods in drug development.

Sodium feredetate, a chelated iron compound, has emerged as a promising alternative to conventional ferrous salts for the treatment of iron-deficiency anemia. Its unique structure, where iron is bound to ethylenediaminetetraacetic acid (EDTA), is designed to enhance bioavailability and reduce gastrointestinal side effects.[1][2] This guide delves into the scientific evidence correlating the in vitro dissolution of sodium feredetate with its in vivo absorption, a cornerstone of modern pharmaceutical development known as In Vitro-In Vivo Correlation (IVIVC). While a direct Level A IVIVC study for sodium feredetate remains to be published, this guide synthesizes available data to provide a comprehensive overview, comparing its performance with other iron formulations and detailing the experimental methodologies crucial for such assessments.

Comparative Efficacy: Sodium Feredetate vs. Traditional Iron Salts

Clinical studies consistently demonstrate the superior efficacy of sodium feredetate in improving hematological parameters compared to traditional iron salts like ferrous sulfate and ferrous fumarate. This enhanced in vivo performance is largely attributed to its unique absorption mechanism. The EDTA chelate protects the iron from forming insoluble complexes with dietary inhibitors such as phytates and tannins in the gastrointestinal tract.[2] This ensures that a greater proportion of soluble iron is available for absorption in the small intestine.[2]

A study involving pregnant women with iron-deficiency anemia showed a significantly greater increase in hemoglobin levels in the group treated with sodium feredetate compared to the ferrous sulfate group.[1] After two months of treatment, the mean hemoglobin rise was more substantial in the sodium feredetate group, highlighting its superior bioavailability in a clinical setting.[1]

Iron Compound	Mean Hemoglobin Increase (g/dL) after 2 months	Key Findings
Sodium Feredetate	2.12	Significantly higher increase in hemoglobin compared to ferrous sulfate. Well-tolerated with minimal side effects.[1]
Ferrous Sulfate	1.58	Lower efficacy in raising hemoglobin levels compared to sodium feredetate. Associated with a higher incidence of gastrointestinal side effects.[1]
Ferrous Fumarate	1.63	Comparable to ferrous sulfate in efficacy. Low doses of sodium feredetate (66 mg elemental iron) showed comparable results to higher doses of ferrous fumarate (100 mg elemental iron).[3]

In Vitro Dissolution Profile of Sodium Feredetate

In vitro dissolution testing is a critical quality control tool and a prerequisite for establishing an IVIVC. It measures the rate and extent to which a drug dissolves from its dosage form under controlled laboratory conditions that mimic the physiological environment.

One study on a taste-masked tablet formulation of sodium feredetate provides insight into its dissolution characteristics. The study utilized the USP Type II (paddle) apparatus with 0.1N hydrochloric acid as the dissolution medium, simulating gastric fluid. The results indicated that the formulation released over 96% of the drug within 40 minutes, demonstrating rapid dissolution in an acidic environment.[4]

Time (minutes)	Cumulative Drug Release (%)
5	~30
10	~55
15	~70
25	~85
35	~95
45	>96
Data is approximate based on graphical representation in the cited study.[4]

Experimental Protocols: A Blueprint for IVIVC Studies

Establishing a robust IVIVC requires meticulously planned in vitro and in vivo studies. The following protocols are based on established methodologies for iron supplements.

In Vitro Dissolution Testing Protocol

This protocol is adapted from studies on various iron preparations and is suitable for assessing sodium feredetate tablets.[5][6]

• Apparatus: USP Apparatus 2 (Paddle Method).

• Dissolution Medium: 900 mL of 0.1 N Hydrochloric Acid (to simulate gastric fluid). To simulate intestinal conditions, a buffer at pH 6.8 can also be used.

• Temperature: 37 ± 0.5°C.

• Paddle Speed: 50 rpm.

• Sampling Times: 5, 10, 15, 30, 45, and 60 minutes.

• Sample Analysis: Aliquots are withdrawn at each time point and analyzed for iron content using a validated analytical method, such as atomic absorption spectroscopy or titration with a suitable agent like cerium ammonium sulfate.[5] The cumulative percentage of drug dissolved is then calculated.

In Vivo Bioavailability Study Protocol

This protocol outlines a typical design for assessing the in vivo absorption of an iron supplement in human subjects.

• Study Design: A randomized, crossover study is often preferred to minimize inter-individual variability.

• Subjects: Healthy volunteers or patients with iron-deficiency anemia, with defined inclusion and exclusion criteria.

• Procedure:

  • After an overnight fast, subjects receive a single oral dose of the iron supplement.

  • Blood samples are collected at predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours) post-administration.

  • Plasma is separated and analyzed for iron concentration using a validated method (e.g., atomic absorption spectroscopy).

• Pharmacokinetic Parameters: The plasma concentration-time data are used to determine key pharmacokinetic parameters, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): A measure of the total amount of drug absorbed into the systemic circulation.

• Ethical Considerations: All in vivo studies must be conducted in accordance with the Declaration of Helsinki and approved by an institutional review board or ethics committee. Informed consent must be obtained from all participants.

Visualizing the Path to Correlation

To better understand the processes involved in establishing an IVIVC and the absorption pathway of sodium feredetate, the following diagrams are provided.

References

• 1. ijrcog.org [ijrcog.org]
• 2. What is the mechanism of Sodium Feredetate? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. globaljournals.org [globaljournals.org]
• 5. In Vitro Dissolution Profile of Two Commercially Available Iron Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro dissolution testing methods | PDF [slideshare.net]

Safety & Regulatory Compliance

Proper Disposal of Sodium Feredetate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical compounds is a critical aspect of laboratory operations. This guide provides detailed, step-by-step procedures for the proper disposal of sodium feredetate, aligning with safety and environmental best practices.

Sodium feredetate, an iron supplement, is generally not classified as a hazardous substance.[1][2] However, it can cause skin, eye, and respiratory irritation, necessitating careful handling and disposal.[1][2][3] Adherence to federal, state, and local regulations is mandatory for all disposal methods.[3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is essential to wear appropriate personal protective equipment (PPE), including protective gloves, safety goggles, and a lab coat.[3][4] In case of insufficient ventilation, respiratory protection should be used to avoid inhaling dust.[1][2][3]

In case of accidental exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2]

• Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes.[1][2]

• Inhalation: Move to an area with fresh air.[3]

• Ingestion: Do not induce vomiting. Seek medical attention.[1][2][3]

Step-by-Step Disposal Procedures

The appropriate disposal method for sodium feredetate depends on the quantity and the nature of the waste (e.g., pure substance, contaminated materials).

For Small Spills (Solid):

• Containment: Prevent the spread of the powder. Avoid generating dust.[1][3]

• Collection: Carefully sweep or scoop the spilled solid into a designated and labeled waste disposal container.[1][3]

• Decontamination: Clean the spill area by spreading water on the contaminated surface and dispose of the cleaning materials in the same waste container.[1][3]

For Large Spills (Solid):

• Containment: Prevent the material from entering drains or waterways.[1][5]

• Collection: Use a shovel to transfer the material into a suitable, labeled waste disposal container.[1][3]

• Decontamination: Clean the affected area with water, allowing it to be evacuated through the sanitary system, provided this is in accordance with local regulations.[3]

For Unused or Waste Sodium Feredetate:

• Evaluation: Determine if the material can be saved for recovery or recycling.[3]

• Disposal Facility: If recovery is not possible, the waste must be managed in an appropriate and approved waste disposal facility.[3]

• Regulatory Compliance: Processing, use, or contamination of sodium feredetate may alter waste management options. Always consult and comply with federal, state, and local disposal regulations.[3] While some sources suggest that small amounts might be suitable for sanitary sewer or trash disposal, this must be verified with local authorities.[3]

Chemical and Physical Properties Relevant to Disposal

Understanding the properties of sodium feredetate is crucial for safe handling and disposal.

Property	Value
Appearance	Yellow powder or granules[1][3]
Solubility	Soluble in water[1][3]
pH	4.0 - 6.5 (1% solution)[6]
Stability	Stable under ordinary conditions[1][3]
Incompatibilities	Strong oxidizing agents[1][3]
Hazardous Decomposition Products	Carbon oxides, nitrogen oxides, sodium oxides, iron oxides[1][3]

Experimental Protocols

The information provided in this guide is based on standard safety data sheets and does not involve experimental protocols.

Logical Flow for Sodium Feredetate Disposal

The following diagram illustrates the decision-making process for the proper disposal of sodium feredetate.

Caption: Decision workflow for sodium feredetate disposal.

References

• 1. Sodium Feredetate SDS of Suppliers [anmol.org]
• 2. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 3. Sodium Feredetate SDS GHS, MSDS Sheet of Manufacturers [sodiumferedetate.com]
• 4. echemi.com [echemi.com]
• 5. redox.com [redox.com]
• 6. mubychem.net [mubychem.net]

Safeguarding Your Research: A Comprehensive Guide to Handling Sodium Feredetate

For Immediate Implementation by Laboratory Personnel

This guide provides indispensable safety and logistical information for researchers, scientists, and drug development professionals working with Sodium Feredetate. Adherence to these protocols is critical for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Sodium Feredetate, a comprehensive PPE strategy is mandatory to prevent contact and inhalation.

Summary of Required Personal Protective Equipment

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and/or a full-face shield.[1]	Protects against dust and potential splashes of solutions.
Skin Protection	Chemically resistant gloves (inspect before use) and clean, body-covering clothing.[1][2]	Prevents skin irritation.[1][3][4]
Respiratory Protection	For conditions where dust or mist is apparent and engineering controls are not feasible, a NIOSH-approved particulate respirator may be worn.[1] For emergencies or unknown exposure levels, a full-face positive-pressure, air-supplied respirator is necessary.[1]	May cause respiratory irritation.[1][3]

Hazard and Toxicity Profile

Understanding the potential hazards of Sodium Feredetate is fundamental to its safe handling. While generally described as non-hazardous, it is prudent to handle it with care due to its irritant properties.[1][3][4]

Toxicological Data

Test	Result	Species
Oral LD50	> 2,000 mg/kg bw[5]	Rat (male/female)
Dermal LD50	> 2,000 mg/kg bw[5]	Rat (male/female)
Inhalation LC50	> 2.75 mg/L air[5]	Rat (male/female)

Hazard Statements:

• H315: Causes skin irritation.[1][3]

• H319: Causes serious eye irritation.[1][3]

• H335: May cause respiratory irritation.[1][3]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach to handling Sodium Feredetate minimizes the risk of exposure and contamination.

1. Preparation and Engineering Controls:

• Ensure adequate ventilation in the work area.[1][3]

• Provide appropriate exhaust ventilation at places where dust is formed.[1]

• Maintain an eye wash fountain and quick-drench facilities in the immediate work area.[1]

2. Handling Procedures:

• Avoid contact with skin, eyes, and clothing.[3][4]

• Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3][4]

• Minimize dust generation and accumulation.[3][6]

• Wash hands thoroughly after handling.[1][3]

• Do not eat, drink, or smoke while handling the substance.[3][4]

3. Storage:

• Keep the container tightly closed.[1][3]

• Store in a cool, dry, and well-ventilated area.[1]

• Protect against physical damage and contact with strong oxidizing agents.[1] The product is hygroscopic (absorbs moisture from the air).[6][7][8]

Emergency and Disposal Protocols

Accidental Release Measures:

• Small Spills:

  • Avoid dust formation.[1][3]

  • Ensure adequate ventilation.[1][3]

  • Use appropriate tools to place the spilled solid into a convenient waste disposal container.[1][3]

  • Clean the contaminated surface with water and dispose of according to local and regional authority requirements.[1][3]

• Large Spills:

  • Do not let the product enter drains.[1][3]

  • Use a shovel to put the material into a convenient waste disposal container.[1]

  • Finish cleaning by spreading water on the contaminated surface and allow it to be evacuated through the sanitary system.[1]

First-Aid Procedures:

• In case of skin contact: Immediately flush the skin with plenty of water for at least 15 minutes after wiping off excess material.[1][3] Remove contaminated clothing and shoes.[1][3] Get medical attention.[1][3]

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the lower and upper eyelids occasionally.[3] Get medical attention immediately.[3]

• If inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[3] If not breathing, give artificial respiration.[1] If breathing is difficult, give oxygen.[1] Get medical attention.[1]

• If ingested: Never give anything by mouth to an unconscious person.[1][3] Get medical attention.[1][3]

Disposal Plan:

• Any material that cannot be saved for recovery or recycling should be managed in an appropriate and approved waste disposal facility.[1][3]

• Processing, use, or contamination of this product may change the waste management options.[1][3]

• Dispose of the container and unused contents in accordance with federal, state, and local requirements.[1][3]

Workflow for Safe Handling of Sodium Feredetate

Caption: Workflow for the safe handling of Sodium Feredetate.

References

• 1. Sodium Feredetate SDS GHS, MSDS Sheet of Manufacturers [sodiumferedetate.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Sodium Feredetate SDS of Suppliers [anmol.org]
• 4. Sodium Feredetate BP Ph Eur n Pure Manufacturers ,with SDS MSDS [mubychem.com]
• 5. echemi.com [echemi.com]
• 6. redox.com [redox.com]
• 7. mubychem.net [mubychem.net]
• 8. drugfuture.com [drugfuture.com]